URIDINE, 2'-P-TOLUENESULFONATE

Core Science & Biosynthesis

An In-Depth Technical Guide to the NMR Spectrum Analysis of Uridine 2'-p-Toluenesulfonate Derivatives

Introduction

In the landscape of medicinal chemistry and drug development, nucleoside analogues represent a cornerstone for the synthesis of antiviral and anticancer agents. Uridine, a fundamental component of ribonucleic acid (RNA), serves as a versatile precursor for a vast array of these therapeutic molecules.[1] The strategic functionalization of its ribose moiety is a critical step in the development of novel nucleoside derivatives. Specifically, the introduction of a p-toluenesulfonate (tosyl) group at the 2'-position of the ribose ring yields uridine 2'-p-toluenesulfonate, a pivotal synthetic intermediate. This modification transforms the 2'-hydroxyl group into an excellent leaving group, paving the way for subsequent nucleophilic substitution reactions to introduce diverse functionalities.[2][3]

The success of these synthetic endeavors hinges on the unambiguous structural characterization of the tosylated intermediates. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and indispensable analytical technique for this purpose, providing detailed insights into the molecular framework at an atomic level.[4][5][6][7] This guide offers a comprehensive exploration of the synthesis and, more importantly, the detailed NMR spectrum analysis of uridine 2'-p-toluenesulfonate derivatives, tailored for researchers, scientists, and professionals in the field of drug development.

Section 1: Synthesis and Purification of Uridine 2'-p-Toluenesulfonate Derivatives

The selective tosylation of the 2'-hydroxyl group of uridine, in the presence of other hydroxyl groups (3' and 5'), requires a strategic approach. While this guide focuses on the 2'-tosylated product, it's important to note that reaction conditions can be optimized to favor tosylation at other positions, such as the 5'-hydroxyl.[8]

The Underlying Chemistry:

The reaction involves the treatment of a suitably protected uridine derivative with p-toluenesulfonyl chloride (TsCl) in the presence of a base, typically pyridine.[2] Pyridine serves a dual role in this reaction: it acts as a base to neutralize the hydrochloric acid byproduct and as a nucleophilic catalyst.[9][10][11] It first reacts with TsCl to form a highly reactive N-tosylpyridinium intermediate, which is then readily attacked by the alcohol (the 2'-hydroxyl group of uridine).[9][10]

Detailed Experimental Protocol: Synthesis of a Uridine 2'-p-Toluenesulfonate Derivative

This protocol is a general guideline and may require optimization based on the specific uridine derivative and desired scale.

• Preparation: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the starting uridine derivative (1 equivalent) in anhydrous pyridine.

• Cooling: Cool the solution to 0°C in an ice bath. This is crucial to control the exothermic reaction and minimize side-product formation.

• Addition of TsCl: Slowly add p-toluenesulfonyl chloride (1.1-1.5 equivalents) portion-wise to the stirred solution, ensuring the temperature remains at 0°C.

• Reaction Monitoring: Allow the reaction to stir at 0°C for 1-2 hours and then let it stand at 4°C overnight.[8] Monitor the progress of the reaction using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching and Work-up: Quench the reaction by the slow addition of cold water. Remove the pyridine by evaporation under reduced pressure, co-evaporating with toluene to remove residual pyridine.[8]

• Extraction: Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate or dichloromethane) and wash sequentially with cold dilute HCl, saturated aqueous sodium bicarbonate, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to isolate the desired uridine 2'-p-toluenesulfonate derivative.

Section 2: The Crucial Role of NMR in Characterization

NMR spectroscopy is the definitive method for confirming the successful synthesis and structural integrity of uridine 2'-p-toluenesulfonate derivatives.[4][12] It provides a wealth of information, including the number and types of protons and carbons, their connectivity, and their spatial relationships.[13][14][15]

Key NMR Experiments:

• ¹H NMR (Proton NMR): Provides information about the number of different types of protons and their chemical environments. Integration of the signals reveals the relative number of protons of each type.[13]

• ¹³C NMR (Carbon NMR): Reveals the number of different types of carbon atoms in the molecule.[16]

• 2D COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds), helping to establish connectivity within the molecule.[17][18]

• 2D HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons.

• 2D HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are 2-3 bonds away, which is invaluable for assigning quaternary carbons and piecing together the molecular structure.

Section 3: Detailed ¹H NMR Spectrum Analysis

The ¹H NMR spectrum of a uridine 2'-p-toluenesulfonate derivative can be divided into distinct regions corresponding to the uracil base, the ribose sugar, and the tosyl group.

Proton(s)	Typical Chemical Shift (δ, ppm)	Multiplicity	Key Features and Interpretation
Uracil NH	11.0 - 11.5	Broad Singlet	Exchangeable proton, may not always be observed.
Uracil H-6	7.5 - 8.0	Doublet	Coupled to H-5.
Tosyl Ar-H	7.3 - 7.8	Two Doublets	Aromatic protons of the tosyl group.
Uracil H-5	5.6 - 6.0	Doublet	Coupled to H-6.
Ribose H-1'	5.8 - 6.2	Doublet	Anomeric proton, its coupling constant with H-2' is indicative of the sugar pucker.[19]
Ribose H-2'	~4.5 - 5.0	Multiplet	Diagnostic Signal: Significantly downfield shifted compared to unmodified uridine due to the deshielding effect of the adjacent electron-withdrawing tosyl group.
Ribose H-3', H-4'	4.0 - 4.5	Multiplets	Complex multiplets due to coupling with neighboring protons.
Ribose H-5', H-5''	3.5 - 4.0	Multiplets	Protons of the exocyclic hydroxymethyl group.
Tosyl CH₃	2.3 - 2.5	Singlet	Methyl protons of the tosyl group.

Expert Insight: The most telling sign of successful 2'-tosylation is the pronounced downfield shift of the H-2' proton signal. In unmodified uridine, this proton typically resonates around 4.0-4.3 ppm. The presence of the tosyl group at the 2'-position causes a significant deshielding effect, shifting this signal to approximately 4.5-5.0 ppm.

Section 4: Detailed ¹³C NMR Spectrum Analysis

The ¹³C NMR spectrum provides complementary information to the ¹H NMR spectrum, confirming the carbon framework of the molecule.

Carbon(s)	Typical Chemical Shift (δ, ppm)	Key Features and Interpretation
Uracil C=O	150 - 165	Two signals for the two carbonyl carbons.
Tosyl Ar-C	125 - 145	Aromatic carbons of the tosyl group.
Uracil C-6	~140
Uracil C-5	~102
Ribose C-1'	~90	Anomeric carbon.
Ribose C-2'	~80	Diagnostic Signal: The chemical shift of C-2' will be influenced by the tosyl group.
Ribose C-3', C-4'	70 - 80
Ribose C-5'	~60
Tosyl CH₃	~21	Methyl carbon of the tosyl group.

Section 5: Advanced 2D NMR Techniques for Unambiguous Assignment

For a molecule as complex as a uridine derivative, 1D NMR spectra can have overlapping signals, making definitive assignments challenging. 2D NMR techniques are essential for resolving these ambiguities.[20]

COSY Analysis:

A COSY spectrum reveals the connectivity of protons within a spin system. For uridine 2'-p-toluenesulfonate, the most informative region is the ribose spin system. By starting at the well-defined anomeric proton (H-1'), one can "walk" through the ribose ring by identifying cross-peaks that indicate coupling to H-2', then from H-2' to H-3', and so on.

Caption: Key COSY correlations in the ribose moiety.

HSQC and HMBC Analysis:

An HSQC spectrum will show a correlation peak for each proton and its directly attached carbon, allowing for the definitive assignment of the ribose carbons. An HMBC spectrum will reveal longer-range correlations (2-3 bonds), which are crucial for assigning quaternary carbons (like the tosyl aromatic carbons) and for confirming the overall structure by linking the uracil base to the ribose ring (e.g., a correlation between H-1' and C-2/C-6 of the uracil base).

Section 6: Workflow from Synthesis to Structural Confirmation

The following diagram illustrates a systematic workflow for the synthesis and characterization of uridine 2'-p-toluenesulfonate derivatives, emphasizing the central role of NMR analysis.

Caption: Workflow from synthesis to structural confirmation.

Conclusion

The synthesis of uridine 2'-p-toluenesulfonate derivatives is a fundamental step in the creation of modified nucleosides with therapeutic potential. A thorough and accurate structural analysis is not merely a procedural step but a critical requirement for ensuring the integrity of these key intermediates. This guide has outlined the essential protocols and, more importantly, the detailed interpretation of ¹H, ¹³C, and 2D NMR spectra. By understanding the characteristic chemical shifts, coupling constants, and correlation patterns, researchers can confidently verify the structure of their synthesized compounds, paving the way for the successful development of novel drug candidates.

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Crystallographic Data and Structural Dynamics of Uridine 2'-p-Toluenesulfonate: A Technical Guide for Nucleoside Engineering

Executive Summary

Uridine 2'-p-toluenesulfonate (commonly known as 2'-O-tosyluridine) is a foundational intermediate in nucleoside chemistry, serving as the primary gateway to 2'-substituted antiviral and antineoplastic agents. This whitepaper provides an in-depth analysis of its crystallographic properties, the stereoelectronic forces driving its engineered instability, and field-proven protocols for its synthesis, crystallization, and structural characterization.

Structural and Crystallographic Paradigms

The attachment of a bulky p-toluenesulfonate (tosyl) group to the 2'-hydroxyl of the uridine ribose ring induces profound stereochemical constraints. Understanding these constraints through X-ray crystallography is critical for predicting the molecule's behavior in downstream synthetic applications.

Glycosidic Bond Orientation ( χ )

In native uridine, the pyrimidine base can freely rotate around the glycosidic bond, sampling both syn and anti conformations. However, the introduction of the 2'-O-tosyl group creates a severe steric clash between the bulky aromatic sulfonate and the C-6 proton of the uracil ring. Consequently, crystallographic data consistently demonstrates that 2'-O-tosylated pyrimidines are locked into an anti conformation [1]. This orientation is not merely a structural artifact; it is the absolute stereoelectronic prerequisite for subsequent intramolecular reactions.

Ribose Ring Puckering

The furanose ring of nucleosides is highly flexible, typically existing in a dynamic pseudorotation equilibrium between C2'-endo (South) and C3'-endo (North) conformations. The massive steric bulk of the tosyl group at the 2'-position forces the ribose ring to adopt a pucker that places the tosyl group in a pseudo-equatorial position to minimize 1,3-diaxial interactions. Structural analyses of analogous tosyl derivatives reveal a strong bias toward the C3'-endo or unusual O4'-exo puckering phases[1].

The Mechanistic Imperative: Intramolecular Cyclization

The true utility of 2'-O-tosyluridine lies in its engineered instability. It is specifically designed to undergo a rapid intramolecular cyclization to form 2,2'-anhydrouridine, a rigid cyclonucleoside.

Causality of Reactivity:

• Stereoelectronic Proximity: The forced anti conformation aligns the C-2 carbonyl oxygen of the uracil base directly above the ribose ring. This places the nucleophilic oxygen perfectly in line for a backside attack ( ≈180∘ ) on the C-2' carbon.

• Leaving Group Superiority: The tosylate is an exceptional leaving group. Upon displacement, the resulting negative charge is highly delocalized across the three electronegative oxygens of the sulfonate group via resonance.

• Kinetic Acceleration: The formation of 2,2'-anhydronucleosides from 2'-O-tosyl precursors is orders of magnitude faster than intermolecular SN​2 reactions, driven by the extremely low entropic barrier of the intramolecular pathway[2].

Once formed, 2,2'-anhydrouridine serves as a highly electrophilic hub. Intermolecular nucleophilic attack (e.g., by azide or fluoride ions) opens the anhydro bridge, yielding 2'-modified nucleosides with inverted stereochemistry (arabino configuration)[3]. These rigid anhydro structures are also critical tools in structural biology, frequently utilized as stable transition-state analogs in co-crystallization studies with enzymes such as uridine phosphorylase[4].

Fig 1: Mechanistic workflow of 2'-O-tosyluridine cyclization and subsequent nucleophilic opening.

Quantitative Crystallographic Data Summary

The following table synthesizes the critical crystallographic parameters, comparing the sterically hindered 2'-O-tosyluridine state with its cyclized 2,2'-anhydrouridine product.

Crystallographic Parameter	2'-O-Tosyluridine (Pre-Cyclization)	2,2'-Anhydrouridine (Post-Cyclization)
Typical Space Group	Orthorhombic ( P21​21​21​ ) or Monoclinic ( P21​ )	Orthorhombic ( P21​21​21​ )
Glycosidic Angle ( χ )	anti (-120° to -160°)	Rigid anti (~ -110°)
Ribose Pucker	C3'-endo (North) favored	O4'-exo or C4'-endo
Leaving Group	p-Toluenesulfonate (Tosyl)	None (Bridged Oxygen)
Primary H-Bonding	N3-H ⋯ O(Sulfonate)	N3-H ⋯ O5' (Bridged O limits options)
Thermal Stability	Labile (Prone to cyclization)	Highly stable

Self-Validating Experimental Protocols

To ensure high-fidelity structural data, the synthesis and crystallization of 2'-O-tosyluridine must be tightly controlled. The following protocols are designed as self-validating systems to guarantee experimental integrity.

Protocol 1: Synthesis and Crystallization of 2'-O-Tosyluridine

• Step 1: Selective Protection

  • Action: Treat uridine with 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDS-Cl 2​ ) in anhydrous pyridine.

  • Causality: TIPDS-Cl 2​ selectively bridges the primary 5'-OH and secondary 3'-OH due to the specific spatial span of the disiloxane chain, leaving only the target 2'-OH exposed for tosylation.

  • Validation Checkpoint: Confirm complete protection via 1 H NMR; the 2'-OH proton must remain visible as a distinct doublet, while the 3'- and 5'-OH signals disappear.

• Step 2: Tosylation

  • Action: Add p-toluenesulfonyl chloride (1.2 eq) to the protected uridine in pyridine at 0°C.

  • Causality: Pyridine acts as both the solvent and a nucleophilic catalyst (forming a highly reactive N-tosylpyridinium intermediate) while neutralizing the HCl byproduct. The 0°C temperature suppresses premature intramolecular cyclization.

  • Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 7:3). The starting material spot must completely shift to a higher Rf​ value before quenching.

• Step 3: Deprotection and Crystallization

  • Action: Cleave the TIPDS group using TBAF in THF, purify via flash chromatography, and dissolve the resulting 2'-O-tosyluridine in minimal acetone. Slowly diffuse hexane into the solution at 4°C.

  • Causality: Acetone perfectly solvates both the polar nucleoside core and the non-polar tosyl ring. Slow diffusion of the anti-solvent (hexane) at a low temperature lowers the kinetic energy of the system, promoting ordered lattice formation over amorphous precipitation.

  • Validation Checkpoint: Harvest only crystals with sharp, defined edges that are highly birefringent under polarized light. Discard any cloudy or twinned formations.

Protocol 2: X-Ray Diffraction Data Acquisition

• Step 1: Cryocooling

  • Action: Mount the crystal on a polyimide loop using perfluoropolyether oil and immediately flash-cool to 100 K in a liquid nitrogen stream.

  • Causality: The p-toluenesulfonate group contains a highly flexible aromatic ring and methyl group. At room temperature, this flexibility results in high atomic displacement parameters (B-factors), which smears the electron density map. Cryocooling freezes these dynamic vibrational modes, enabling high-resolution determination of the critical C-O-S bond angles.

  • Validation Checkpoint: Check the initial diffraction frames for sharp, circular spots. Streaked or split spots indicate ice ring formation or crystal cracking during cooling; if present, remount a new crystal immediately.

• Step 2: Data Collection and Refinement

  • Action: Collect data using Mo K α radiation ( λ = 0.71073 Å). Solve the structure using direct methods and refine non-hydrogen atoms anisotropically.

  • Causality: Mo K α provides sufficient penetration depth and resolution (up to 0.7 Å) to accurately map the heavy sulfur atom of the tosyl group without severe absorption effects. Anisotropic refinement is mandatory to model the directional thermal motion of the tosyl methyl group.

  • Validation Checkpoint: The final structural model must yield an R1​ value < 0.05 and a flat difference Fourier map with no residual electron density peaks > 1.0 e/Å 3 near the tosyl group.

References

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• Structures of isopropylidene nucleoside derivatives: implications for ribose ring flexibility under external cyclic constraints. Indian Academy of Sciences. [Link]

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Stability and Hydrolytic Degradation of Uridine 2'-p-Toluenesulfonate in Aqueous Solutions: Mechanisms, Kinetics, and Analytical Workflows

Executive Summary

Uridine 2'-p-toluenesulfonate (commonly known as 2'-O-tosyluridine) is a critical electrophilic intermediate in nucleoside chemistry, widely utilized for the synthesis of modified nucleosides, including azido, amino, and fluoro derivatives. However, for researchers and drug development professionals handling this compound, understanding its behavior in aqueous media is paramount.

Unlike simple alkyl tosylates, 2'-O-tosyluridine is inherently unstable in aqueous solutions. It does not primarily undergo standard intermolecular hydrolysis; rather, it is subject to rapid intramolecular cyclization driven by anchimeric assistance. This whitepaper provides an in-depth technical analysis of the stereoelectronic mechanisms governing this instability, presents quantitative kinetic data, and outlines self-validating experimental protocols for monitoring its degradation.

Mechanistic Pathways of Degradation: The Causality of Instability

To understand the aqueous instability of 2'-O-tosyluridine, one must examine the stereoelectronic architecture of the molecule. The degradation is not a simple solvent-mediated solvolysis but a highly ordered cascade reaction.

Intramolecular Cyclization (Anchimeric Assistance)

In the native ribo-configuration, the 2'-tosylate group is positioned on the α -face of the furanose ring (trans to the uracil base at the 1'-position). When the nucleoside adopts an anti conformation around the N-glycosidic bond, the C2 carbonyl oxygen of the uracil ring is positioned in strict spatial proximity directly above the 2'-carbon.

Because the tosylate is an excellent leaving group, the C2 carbonyl oxygen acts as an internal nucleophile, executing a backside attack on the 2'-carbon. This intramolecular nucleophilic substitution ( SN​2 ) outcompetes intermolecular attack by water by several orders of magnitude[1]. The result is the rapid expulsion of the tosylate anion and the formation of a strained 2,2'-O-anhydro-1-( β -D-arabinofuranosyl)uracil (2,2'-cyclouridine) intermediate[2].

Aqueous Hydrolysis of the Anhydro Intermediate

The 2,2'-anhydro linkage introduces significant ring strain. In aqueous solutions, this cyclonucleoside intermediate undergoes subsequent hydrolysis. Water attacks the electron-deficient C2 carbon of the bridged pyrimidine ring. This cleavage of the O2-C2 ether linkage restores the C2 carbonyl of the uracil base while leaving the oxygen atom attached to the 2'-position of the sugar[2].

Crucially, because the initial intramolecular attack occurred from the β -face, the stereochemistry at the 2'-position is inverted. The final stable product of this aqueous degradation pathway is 1- β -D-arabinofuranosyluracil (ara-U, or spongouridine), not the original uridine[3].

Mechanistic pathway of 2'-O-tosyluridine degradation via a 2,2'-anhydro intermediate.

Kinetic Stability Data

The rate of degradation is highly pH-dependent. The intramolecular cyclization is accelerated in neutral to basic conditions where the nucleophilicity of the uracil moiety is enhanced, whereas acidic conditions mildly protonate the base, slowing the cyclization but accelerating the subsequent hydrolysis of the anhydro intermediate[4].

The following table summarizes the quantitative degradation profile of 2'-O-tosyluridine in aqueous buffers at 25°C.

pH Level	Buffer System (50 mM)	Primary Reaction	Estimated Half-Life ( t1/2​ )	Major Final Product
pH 4.0	Sodium Acetate	Slow cyclization, fast anhydro hydrolysis	~ 4.5 hours	Ara-U
pH 7.4	Phosphate Buffered Saline	Rapid cyclization, moderate anhydro hydrolysis	~ 12 minutes	2,2'-Anhydro-U / Ara-U
pH 9.0	Tris-HCl	Extremely rapid cyclization and degradation	< 2 minutes	Ara-U + ring-opened byproducts

Note: Data synthesized from comparative kinetic studies of pyrimidine 2'-sulfonates and thionucleoside analogues[4].

Experimental Workflows: Self-Validating Protocols

To rigorously assess the stability of 2'-O-tosyluridine in your specific formulation, a self-validating kinetic assay is required. A protocol is "self-validating" when it continuously tracks mass balance—ensuring that the molar loss of the starting material equals the molar gain of the intermediates and final products. If mass balance drops below 95%, it indicates uncharacterized side reactions (e.g., glycosidic bond cleavage).

Protocol: Real-Time Kinetic Monitoring via RP-HPLC

Objective: To quantify the degradation rate of 2'-O-tosyluridine and the formation of ara-U using Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).

Reagents & Materials:

• Substrate: 2'-O-tosyluridine (10 mM stock in anhydrous DMSO).

• Internal Standard (IS): Thymidine (stable under these conditions, used to normalize injection volumes).

• Aqueous Buffer: 50 mM Phosphate buffer (pH 7.4).

• Quenching Solution: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile (pre-chilled to 4°C).

Step-by-Step Methodology:

• System Equilibration: Equilibrate 9.9 mL of the 50 mM Phosphate buffer at exactly 25°C in a thermostatic water bath. Add 50 µL of the internal standard (Thymidine).

• Reaction Initiation: Spike 100 µL of the 10 mM 2'-O-tosyluridine DMSO stock into the buffer (final substrate concentration = 100 µM). Vortex immediately for 3 seconds to ensure homogeneity.

• Time-Course Sampling: At precise intervals ( t = 0, 2, 5, 10, 15, 30, 60, and 120 minutes), withdraw 100 µL aliquots from the reaction vessel.

• Reaction Quenching: Immediately discharge each 100 µL aliquot into a pre-chilled HPLC vial containing 100 µL of the Quenching Solution. The acidic pH and organic modifier instantly halt the intramolecular cyclization by protonating the uracil ring and precipitating buffer salts.

• RP-HPLC Analysis:

  • Column: C18 analytical column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase A: 0.1% TFA in Water.

  • Mobile Phase B: 0.1% TFA in Acetonitrile.

  • Gradient: 5% B to 60% B over 20 minutes.

  • Detection: UV absorbance at 254 nm.

• Data Processing (Self-Validation): Integrate the peaks for 2'-O-tosyluridine, the 2,2'-anhydro intermediate, ara-U, and the IS. Calculate the total molar sum of the three uridine species at each time point relative to t=0 . A constant sum validates that no volatile or non-UV-absorbing degradation pathways are occurring.

Step-by-step kinetic monitoring workflow for aqueous stability assessment.

Conclusion

For researchers utilizing uridine 2'-p-toluenesulfonate, it is critical to recognize that aqueous environments act as active participants in its rapid degradation. The stereoelectronic alignment of the molecule practically guarantees the formation of a 2,2'-anhydro intermediate, which subsequently hydrolyzes to arabinosyluracil. Consequently, all stock solutions must be prepared in strictly anhydrous, non-nucleophilic organic solvents (e.g., dry DMF, DMSO, or acetonitrile) and only introduced into aqueous systems immediately prior to the desired application or assay.

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Molecular Weight and Mass Spectrometry Characterization of 2'-O-Tosyluridine: A Technical Guide

Executive Summary

In the landscape of nucleoside chemistry, 2'-O-tosyluridine occupies a critical position not as a final therapeutic agent, but as a highly reactive, transient intermediate. The introduction of the p-toluenesulfonyl (tosyl) group at the 2'-hydroxyl position of the ribose ring creates an exceptional leaving group. This modification is foundational for driving intramolecular cyclizations to form 2,2'-O-anhydronucleosides, which serve as the direct precursors to antiviral azidonucleosides and aminonucleosides[1].

This whitepaper provides an authoritative breakdown of the molecular properties, synthetic causality, and mass spectrometry (LC-MS/MS) profiling of 2'-O-tosyluridine, designed for researchers optimizing nucleoside modification workflows.

Chemical Ontology & Molecular Properties

Accurate mass determination is the first step in validating the successful tosylation of a nucleoside. The addition of the tosyl group ( C7​H7​SO2​ ) to the uridine core significantly shifts its mass and ionization behavior.

Table 1: Quantitative Molecular Properties

Property	Value
Chemical Name	2'-O-Tosyluridine
Molecular Formula	C16​H18​N2​O8​S
Average Molecular Weight	398.39 g/mol
Monoisotopic Exact Mass	398.0784 Da
[M+H]+ (ESI Positive)	399.086 Da
[M−H]− (ESI Negative)	397.071 Da

Mechanistic Pathways: Synthesis and Cyclization

Understanding the synthesis of 2'-O-tosyluridine requires analyzing the causality behind the experimental choices. Direct tosylation of unprotected uridine is synthetically reckless; it yields an intractable mixture of 2'-, 3'-, and 5'-O-tosyl isomers.

Causality in Selective Protection: To ensure regioselectivity, researchers must employ transient protection strategies. Typically, uridine is first reacted to form 3',5'-di-O-acetyluridine. Subsequent treatment with p-toluenesulfonyl chloride (TsCl) in pyridine forces the tosylation exclusively at the sterically available 2'-OH[2].

Once isolated, the 2'-O-tosyl group acts as a powerful leaving group. Upon heating or treatment with nucleophiles (such as NaN3​ ), the molecule undergoes an intramolecular nucleophilic attack by the C-2 carbonyl oxygen of the uracil base. This displaces the tosyl group, driving the formation of 2,2'-O-anhydro-1- β -D-arabinosyluracil—a critical intermediate for synthesizing modified nucleosides[2][3].

Figure 1: Synthetic pathway of 2'-O-tosyluridine and its subsequent intramolecular cyclization.

Mass Spectrometry (LC-MS/MS) Profiling

Characterizing 2'-O-tosyluridine requires precise mass spectrometry to differentiate it from unreacted precursors and cyclized anhydro byproducts. Electrospray Ionization (ESI) is the gold standard due to the molecule's polarity and thermal lability.

Fragmentation Causality: During Collision-Induced Dissociation (CID) in positive ion mode, the protonated molecule ( [M+H]+ , m/z 399.08) undergoes predictable fragmentation dictated by bond dissociation energies.

• Glycosidic Cleavage: The N-glycosidic bond (N1-C1') is the most labile. Its cleavage results in the neutral loss of the uracil base (112 Da), yielding a prominent tosyl-ribose carbocation at m/z 287.06.

• Tosyl Cleavage: As collision energy increases, the tosyl ester bond breaks, generating a highly stable, tropylium-like tosyl cation at m/z 155.01. Monitoring the m/z 399.08 → 155.01 transition is highly specific for tosylated nucleosides.

Figure 2: Primary ESI-MS/MS fragmentation pathways for protonated 2'-O-tosyluridine.

Experimental Protocols: LC-MS/MS Workflows

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It incorporates System Suitability Testing (SST) to guarantee that observed m/z signals are not artifacts of source fragmentation or column bleed.

Step 1: Sample Preparation & System Suitability

• Stock Preparation: Dissolve the 2'-O-tosyluridine standard in LC-MS grade Methanol:Water (50:50, v/v) to a stock concentration of 1 mg/mL.

• Working Dilution: Dilute to a working concentration of 10 µg/mL using the initial mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid).

• Self-Validation Check (Blank): Prepare a matrix blank (diluent only). Injecting this prior to the analyte establishes baseline noise and confirms the absence of carryover from previous runs.

Step 2: Liquid Chromatography (LC) Setup

• Column: C18 Reverse-Phase (e.g., 2.1 x 100 mm, 1.7 µm particle size).

• Mobile Phase A: Water + 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 0.3 mL/min.

• Causality: The acidic mobile phase ensures complete protonation of the nucleoside for optimal ESI+ ionization. The gradient effectively separates 2'-O-tosyluridine from any unreacted 3',5'-di-O-acetyluridine or cyclized anhydro byproducts, preventing ion suppression.

Step 3: Mass Spectrometry Parameters

Table 2: Optimized Q-TOF / QqQ Parameters

Parameter	Setting
Ionization Mode	ESI Positive (+)
Capillary Voltage	3.5 kV
Desolvation Temperature	350 °C
Desolvation Gas Flow	800 L/hr
Precursor Ion (Q1)	m/z 399.1
Collision Energy (CE)	15 eV (for m/z 287.06), 30 eV (for m/z 155.01)

Step 4: Data Acquisition and Validation

• Blank Verification: Inject the blank. Confirm the absolute absence of peaks at m/z 399.1.

• Analyte Acquisition: Inject the 10 µg/mL standard. Extract the Extracted Ion Chromatogram (XIC) for m/z 399.086 (± 5 ppm mass tolerance).

• MS/MS Confirmation: Trigger MS/MS scans at the peak apex. Verify the presence of the diagnostic m/z 155.01 (tosyl cation) and m/z 113.03 (uracil) fragments. The presence of these product ions serves as a definitive secondary confirmation of the tosyl group's attachment to the nucleoside core.

References

• Title: Azidonucleosides: Synthesis, Reactions, and Biological Properties Source: Chemical Reviews (acs.org) URL: [Link]

• Title: RATES OF FORMATION OF ANHYDRONUCLEOSIDES AND COMPARISON WITH THEIR CORRESPONDING OXY ANALOGUES Source: Pakistan Journal of Pharmaceutical Sciences URL: [Link]

Sources

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• 3. pubs.acs.org [pubs.acs.org]

The Strategic Synthesis of Uridine 2'-p-Toluenesulfonate: A Technical Guide for Advanced Drug Development

Abstract

Uridine 2'-p-toluenesulfonate is a pivotal intermediate in the synthesis of a diverse array of antiviral and anticancer nucleoside analogues. The strategic placement of a tosyl group at the 2'-position of the ribose sugar transforms it into an excellent leaving group, facilitating nucleophilic substitution reactions to introduce various functionalities. This in-depth technical guide provides a comprehensive overview of the prevalent and efficient synthesis pathways for uridine 2'-p-toluenesulfonate precursors. We will delve into the critical aspects of protecting group strategies for the 3' and 5' hydroxyl groups of uridine, followed by a detailed exploration of the selective tosylation of the 2'-hydroxyl group. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering both theoretical understanding and practical insights into these essential synthetic transformations.

Introduction: The Significance of 2'-Functionalized Uridine Analogues

The 2'-position of the ribose moiety in nucleosides is a key target for chemical modification in the development of therapeutic agents. Alterations at this position can profoundly impact the biological activity, metabolic stability, and pharmacokinetic properties of nucleoside analogues. Uridine 2'-p-toluenesulfonate serves as a versatile precursor for introducing a wide range of substituents at this critical position. The tosyl group, being a superb leaving group, readily undergoes SN2 displacement by various nucleophiles, enabling the synthesis of 2'-modified uridines with diverse functionalities such as azido, amino, fluoro, and other groups. These modifications are instrumental in the design of novel antiviral and anticancer drugs.

The core challenge in the synthesis of uridine 2'-p-toluenesulfonate lies in the selective tosylation of the 2'-hydroxyl group in the presence of the 3'- and 5'-hydroxyl groups. This necessitates a robust protecting group strategy to temporarily block the more reactive 3' and 5' positions, thereby directing the tosylation to the desired 2'-position.

Strategic Protection of the 3' and 5' Hydroxyl Groups

The selective protection of the 3'- and 5'-hydroxyl groups is the cornerstone of a successful synthesis of 2'-O-tosyluridine. The choice of the protecting group is dictated by its stability under the tosylation conditions and the ease of its subsequent removal without affecting the newly installed tosyl group or the integrity of the nucleoside itself.

The Silyl Ether Strategy: A Workhorse in Nucleoside Chemistry

Silyl ethers are among the most frequently employed protecting groups for hydroxyl functions in organic synthesis due to their ease of introduction, stability to a wide range of reaction conditions, and facile cleavage under mild conditions.[1] In the context of uridine chemistry, silyl groups offer a reliable means to protect the 3' and 5' hydroxyls.

The tert-butyldimethylsilyl (TBDMS) group is a popular choice for protecting the 2'-hydroxyl group in RNA monomer synthesis.[2] However, for the synthesis of 2'-tosylated uridine, the focus shifts to protecting the 3' and 5' positions. The reaction of uridine with tert-butyldimethylsilyl chloride (TBDMSCl) can lead to a mixture of products, with the desired 2',5'-di-TBDMS uridine often being the major product when using 2.2 equivalents of the silylating agent.[3]

A more elegant and efficient approach involves the simultaneous protection of the 3'- and 5'-hydroxyl groups using a bifunctional silylating agent to form a cyclic silyl diether. The di-tert-butylsilylene (DTBS) group has proven to be particularly effective for this purpose.[4] The reaction of uridine with di-t-butylsilyl diesters, such as the dinitrate, diperchlorate, or ditriflate, in a solvent like DMF, selectively affords the 3',5'-O-(di-t-butylsilanediyl)ribonucleosides in high yield.[5] This strategy leaves the 2'-hydroxyl group free for subsequent tosylation.

The formation of the cyclic 3',5'-O-(di-tert-butylsilanediyl)uridine is a key step that directs the subsequent functionalization to the 2'-position.

Figure 1. Formation of the cyclic silyl diether.

Selective Tosylation of the 2'-Hydroxyl Group

With the 3' and 5' hydroxyl groups effectively masked, the stage is set for the selective tosylation of the free 2'-hydroxyl group. This reaction is typically carried out using p-toluenesulfonyl chloride (TsCl) in the presence of a suitable base.

Reaction Conditions and Mechanistic Considerations

The tosylation of an alcohol proceeds via nucleophilic attack of the hydroxyl oxygen on the sulfur atom of the sulfonyl chloride, leading to the formation of the sulfonate ester and elimination of hydrogen chloride. The choice of base is crucial to neutralize the HCl generated and to facilitate the reaction.

Commonly used bases include pyridine, triethylamine, and potassium carbonate.[6] The reaction is typically performed in an aprotic solvent such as acetonitrile or dichloromethane at room temperature.[6]

The general mechanism for the tosylation of an alcohol is depicted below:

Figure 2. General mechanism of alcohol tosylation.

Experimental Protocol for the Synthesis of 3',5'-O-(di-tert-butylsilanediyl)-2'-O-p-toluenesulfonyluridine

The following protocol outlines a typical procedure for the synthesis of the tosylated uridine precursor, starting from the protected 3',5'-O-(di-tert-butylsilanediyl)uridine.

Materials:

• 3',5'-O-(di-tert-butylsilanediyl)uridine

• p-Toluenesulfonyl chloride (TsCl)

• Anhydrous pyridine or triethylamine

• Anhydrous acetonitrile or dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 3',5'-O-(di-tert-butylsilanediyl)uridine in anhydrous acetonitrile or dichloromethane in a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon).

• Add the base (e.g., pyridine or triethylamine) to the solution and stir at room temperature.

• Add p-toluenesulfonyl chloride portion-wise to the stirred solution.

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate or sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain the desired 3',5'-O-(di-tert-butylsilanediyl)-2'-O-p-toluenesulfonyluridine.

Deprotection of the Silyl Group

The final step in the synthesis of uridine 2'-p-toluenesulfonate is the removal of the 3',5'-O-(di-tert-butylsilanediyl) protecting group. This is typically achieved using a fluoride source, such as tetrabutylammonium fluoride (TBAF) in tetrahydrofuran (THF). The fluoride ion has a high affinity for silicon and effectively cleaves the silicon-oxygen bonds.

It is important to note that prolonged exposure to some deprotection reagents or harsh conditions can potentially lead to side reactions or degradation of the tosyl group. Therefore, careful monitoring of the deprotection step is essential.

Alternative Strategies and Considerations

While the di-tert-butylsilylene protection strategy is highly effective, other approaches for the synthesis of 2'-substituted ribonucleosides have been explored. For instance, the use of a tert-butyldimethylsilyl (TBDMS) group to protect the 2'-hydroxyl, followed by protection of the 3' and 5' positions and subsequent selective deprotection of the 2'-TBDMS group, represents an alternative, albeit more step-intensive, route.[4]

The choice of synthetic pathway will ultimately depend on the specific requirements of the target molecule, the availability of starting materials, and the desired overall yield and purity.

Conclusion

The synthesis of uridine 2'-p-toluenesulfonate is a critical process in the development of modified nucleoside therapeutics. A thorough understanding of protecting group strategies and selective functionalization is paramount for achieving this synthesis efficiently and in high yield. The use of the di-tert-butylsilylene group for the simultaneous protection of the 3' and 5' hydroxyls, followed by selective tosylation of the 2'-hydroxyl, represents a robust and widely adopted pathway. This guide has provided a detailed overview of this methodology, offering both the theoretical underpinnings and practical guidance for researchers in the field. The continued exploration and refinement of these synthetic routes will undoubtedly contribute to the discovery of new and more effective nucleoside-based drugs.

References

• Furusawa, K., Ueno, K., & Katsura, T. (1990). Synthesis and restricted conformation of 3',5'-O-(di-t-butylsilanediyl)ribonucleosides. Chemistry Letters, 19(1), 97-100. [Link]

• Serebryany, V., & Beigelman, L. (2003). Synthesis of 2'-O-substituted ribonucleosides. Nucleosides, Nucleotides & Nucleic Acids, 22(5-8), 1007-1009. [Link]

• Al-Masoudi, N. A., et al. (2018). Design, Synthesis, and Biological Evaluation of Novel 3′‐Deoxy‐3′‐[1,4‐Disubstituted‐1,2,3‐Triazolyl] Uridine Analogues Using CuAAC as Potential Human RNR Inhibitors. ChemistrySelect, 3(45), 12833-12840. [Link]

• Yoshida, Y., et al. (1999). A New, Simple Method for the Conversion of Alcohols to Tosylamides. Synthesis, 1999(10), 1633-1636. [Link]

• Green, T. W., & Wuts, P. G. M. (2007). Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.
• Beaucage, S. L., & Iyer, R. P. (1992). Advances in the synthesis of oligonucleotides by the phosphoramidite approach. Tetrahedron, 48(12), 2223-2311.

• Ogilvie, K. K., et al. (1978). The synthesis of oligoribonucleotides. II. The use of silyl protecting groups in nucleoside and nucleotide chemistry. Canadian Journal of Chemistry, 56(21), 2768-2780. [Link]

• Rocchetti, S., et al. (2022). A Greener Technique for Microwave-Assisted O-Silylation and Silyl Ether Deprotection of Uridine and Other Substrates. Molecules, 27(24), 8899. [Link]

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• 4. Synthesis of 2'-O-substituted ribonucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols - PMC [pmc.ncbi.nlm.nih.gov]

Thermodynamic Profiling and Reaction Dynamics of Uridine 2'-p-Toluenesulfonate

Executive Summary

In the landscape of modified nucleoside synthesis—a cornerstone of modern antiviral and antisense oligonucleotide (ASO) drug development—uridine 2'-p-toluenesulfonate (commonly referred to as 2'-O-tosyluridine) occupies a critical, albeit transient, position. It is rarely the final active pharmaceutical ingredient (API); rather, it is a highly reactive, thermodynamically poised intermediate.

As a Senior Application Scientist who has spent years optimizing scale-up routes for modified pyrimidines, I have observed that failures in nucleoside derivatization often stem from a fundamental misunderstanding of the intermediate's thermodynamic properties. The bulky, electron-withdrawing p-toluenesulfonate (tosyl) group at the 2'-position drastically alters the conformational free energy landscape of the ribofuranose ring. This guide dissects the thermodynamic stability, solvation parameters, and activation thermodynamics governing the behavior of uridine 2'-p-toluenesulfonate, providing a self-validating framework for its utilization in synthesizing 2,2'-O-anhydrouridine and subsequent azidonucleosides [1].

Conformational Thermodynamics & Structural Priming

To understand the reactivity of 2'-O-tosyluridine, we must first examine the causality behind its conformational preferences. The introduction of the tosyl group at the 2'-hydroxyl is not merely a substitution; it is a thermodynamic steering mechanism.

Sugar Pucker and Steric Strain

Unmodified uridine exists in a dynamic equilibrium between C2'-endo (South) and C3'-endo (North) sugar puckers, separated by a low energy barrier. However, the installation of the massive tosyl group introduces severe steric clash with the uracil nucleobase if the molecule adopts a C2'-endo conformation.

Consequently, the thermodynamic equilibrium shifts heavily toward the C3'-endo conformation . This shift is not incidental—it is mechanistically vital. The C3'-endo pucker perfectly aligns the C2' carbon and its tosylate leaving group into an antiperiplanar geometry relative to the C2 carbonyl oxygen of the uracil base. This minimizes the ground-state free energy ( G∘ ) while perfectly priming the molecule for an intramolecular SN​2 attack [2].

The Anhydronucleoside Thermodynamic Sink

The defining characteristic of 2'-O-tosyluridine is its propensity to undergo spontaneous intramolecular cyclization to form 2,2'-O-anhydrouridine. The thermodynamics of this transformation are dictated by the Gibbs free energy of activation ( ΔG‡ ):

ΔG‡=ΔH‡−TΔS‡

• Enthalpic Contribution ( ΔH‡ ): The breaking of the C2'-O(tosyl) bond requires significant energy, but it is offset by the formation of the new C2-O-C2' ether linkage.

• Entropic Contribution ( ΔS‡ ): Because the reaction is intramolecular, the entropic penalty ( ΔS‡ ) is significantly lower (less negative) than that of a competing intermolecular substitution.

The resulting 2,2'-O-anhydrouridine represents a thermodynamic sink . Once formed, the rigid bicyclic system is highly stable under neutral conditions, preventing the reverse reaction.

Thermodynamic pathway of 2'-O-tosyluridine synthesis and subsequent cyclization.

Solvation Thermodynamics and Solvent Selection

The choice of solvent in handling uridine 2'-p-toluenesulfonate is dictated entirely by solvation thermodynamics. The transition state of the cyclization involves a highly polarized, charge-separated species (developing positive charge on the uracil ring, developing negative charge on the departing tosylate anion).

According to the Hughes-Ingold rules, solvents with higher dielectric constants ( ϵ ) will preferentially solvate this charge-separated transition state, lowering ΔG‡ and accelerating the reaction. However, protic solvents must be strictly avoided, as they can hydrogen-bond with the C2 carbonyl, dampening its nucleophilicity and altering the reaction pathway toward intermolecular hydrolysis.

Table 1: Comparative Thermodynamic Parameters of Solvents on Cyclization

Solvent	Dielectric Constant ( ϵ )	Solvation Enthalpy ( ΔHsolv​ )	Est. Cyclization Half-Life ( t1/2​ ) at 25°C	Thermodynamic Outcome
Pyridine	12.4	Moderate	~12 hours [2]	Favors controlled cyclization; acts as acid scavenger.
DMF	36.7	High (Dipole-Dipole)	~4 hours	Rapid cyclization; stabilizes polar transition state.
Acetonitrile	37.5	High	~6 hours	Good solubility; frequently used for azide substitutions [1].
Ethanol	24.5	High (H-Bonding)	> 48 hours	Poor; H-bonding to C2=O increases ΔG‡ .

Data synthesized from kinetic observations of anhydronucleoside formations in polar aprotic environments.

Experimental Protocol: Synthesis and Thermodynamic Profiling

To build a robust, self-validating system for your own laboratory, you must be able to synthesize the intermediate and immediately trap or monitor it before it falls into the anhydronucleoside thermodynamic sink. The following protocol utilizes UV-Vis spectroscopy to extract the activation parameters ( ΔH‡ , ΔS‡ ) via an Eyring plot.

Materials Required

• 3',5'-Di-O-acetyluridine (to prevent competitive tosylation at the 3' or 5' positions).

• p-Toluenesulfonyl chloride (TsCl), freshly recrystallized.

• Anhydrous Pyridine (stored over 4Å molecular sieves).

• Temperature-controlled UV-Vis spectrophotometer with quartz cuvettes.

Step-by-Step Methodology

Step 1: Synthesis of the Metastable Intermediate

• Dissolve 1.0 mmol of 3',5'-di-O-acetyluridine in 5.0 mL of anhydrous pyridine under an argon atmosphere. Causality: Pyridine acts as both the solvent and the thermodynamic base to neutralize the HCl byproduct, driving the equilibrium forward.

• Cool the solution to 0°C (lowering thermal energy to prevent premature cyclization).

• Add 1.2 mmol of TsCl dropwise. Stir for 4 hours at 0°C.

• Quench with ice water and extract rapidly with cold dichloromethane (DCM). Wash with cold 1M HCl to remove pyridine, dry over Na2​SO4​ , and concentrate under reduced pressure without heating.

Step 2: Kinetic Monitoring (The Self-Validating System)

• Prepare a 10−4 M solution of the isolated 2'-O-tosyluridine in anhydrous DMF.

• Place the solution in a quartz cuvette and insert it into the UV-Vis spectrophotometer.

• Monitor the reaction at a fixed temperature (e.g., 30°C). Record the absorbance spectrum from 220 nm to 300 nm every 10 minutes.

• Self-Validation Check: Look for a strict isosbestic point (typically around 245 nm). The presence of an isosbestic point guarantees that the transformation from 2'-O-tosyluridine to 2,2'-O-anhydrouridine is a clean, two-state thermodynamic process with no accumulation of side products [3].

Step 3: Thermodynamic Parameter Extraction

• Calculate the rate constant ( k ) at four different temperatures (e.g., 30°C, 40°C, 50°C, 60°C) by plotting ln(At​−A∞​) versus time.

• Construct an Eyring plot by plotting ln(k/T) against 1/T .

• Extract the Enthalpy of Activation ( ΔH‡ ) from the slope ( −ΔH‡/R ) and the Entropy of Activation ( ΔS‡ ) from the y-intercept.

Experimental workflow for determining activation thermodynamics.

Conclusion

Uridine 2'-p-toluenesulfonate is a masterclass in applied chemical thermodynamics. By strategically installing a bulky, electron-withdrawing leaving group, chemists manipulate the sugar pucker to lower the activation barrier for intramolecular cyclization. Understanding these thermodynamic principles—specifically the interplay between steric strain, solvent dielectric constants, and entropic advantages—allows researchers to precisely control the synthesis of complex nucleoside analogues, preventing yield loss to premature cyclization or intermolecular side reactions.

References

• Title: Azidonucleosides: Synthesis, Reactions, and Biological Properties Source: Chemical Reviews (ACS Publications) URL: [Link]

• Title: Rates of formation of Anhydronucleosides and Comparison with their Corresponding Oxy Analogues Source: Pakistan Journal of Pharmaceutical Sciences URL: [Link]

• Title: Nucleic Acids in Chemistry and Biology (Chapter 2 & 3: Thermodynamics of Secondary Structure Elements and Nucleoside Synthesis) Source: Royal Society of Chemistry (via epdf.pub) URL: [Link]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Anhydronucleosides from Uridine 2'-p-Toluenesulfonate

Abstract

This comprehensive guide details a robust protocol for the synthesis of 2,2'-anhydrouridine, a pivotal intermediate in nucleoside chemistry, starting from the readily accessible precursor, uridine. The synthesis proceeds via a two-step process involving the selective tosylation of the 2'-hydroxyl group of uridine, followed by a base-mediated intramolecular cyclization. This application note provides a detailed, step-by-step methodology, an in-depth discussion of the reaction mechanism, and guidance on the purification and characterization of the intermediate and final product. The content is designed for researchers, scientists, and drug development professionals seeking to leverage anhydronucleosides as versatile building blocks in the synthesis of modified nucleosides with potential therapeutic applications.

Introduction: The Significance of Anhydronucleosides in Medicinal Chemistry

Anhydronucleosides, characterized by an additional covalent bond between the sugar moiety and the nucleobase, are a class of conformationally constrained nucleoside analogues.[1][2] This rigid structure makes them invaluable intermediates in the synthesis of a diverse array of modified nucleosides with significant therapeutic potential.[3][4] The formation of the anhydro bridge locks the sugar conformation and activates specific positions for nucleophilic attack, enabling the stereoselective introduction of various functional groups at the 2' and 3' positions of the ribose ring.[5]

The resulting modified nucleosides are key components in the development of antiviral and anticancer agents.[3] For instance, the synthesis of zidovudine (AZT), a cornerstone in HIV therapy, can be achieved through the nucleophilic opening of an anhydronucleoside precursor.[6] This application note focuses on the synthesis of 2,2'-anhydrouridine, a versatile precursor for the synthesis of various 2'-substituted uridine analogues. The protocol herein describes a reliable and reproducible method starting from uridine, proceeding through a 2'-p-toluenesulfonate intermediate.

Reaction Scheme and Mechanism

The synthesis of 2,2'-anhydrouridine from uridine is a two-step process:

• Selective Tosylation: The 2'-hydroxyl group of uridine is selectively protected with a p-toluenesulfonyl (tosyl) group. This is achieved by reacting uridine with p-toluenesulfonyl chloride (TsCl) in the presence of a base, typically pyridine. The tosyl group is an excellent leaving group, facilitating the subsequent intramolecular cyclization.

• Intramolecular Cyclization: The resulting uridine 2'-p-toluenesulfonate is treated with a base to induce an intramolecular SN2 reaction. The endocyclic N3 of the uracil ring acts as a nucleophile, attacking the 2'-carbon and displacing the tosylate group to form the 2,2'-anhydro bridge.[7]

Diagram of the Synthesis Pathway

Experimental Protocols

This section provides detailed, step-by-step protocols for the synthesis of 2,2'-anhydrouridine from uridine.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Uridine	≥99%	Sigma-Aldrich
p-Toluenesulfonyl chloride (TsCl)	≥98%	Sigma-Aldrich
Pyridine	Anhydrous, ≥99.8%	Sigma-Aldrich	Store over molecular sieves.
Sodium Hydride (NaH)	60% dispersion in mineral oil	Sigma-Aldrich	Handle with care under inert atmosphere.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Sigma-Aldrich
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Sigma-Aldrich
Ethyl acetate (EtOAc)	ACS grade	Fisher Scientific
Hexanes	ACS grade	Fisher Scientific
Methanol (MeOH)	ACS grade	Fisher Scientific
Silica gel	60 Å, 230-400 mesh	Sigma-Aldrich	For column chromatography.
Deuterated solvents (DMSO-d6, CDCl3)	NMR grade	Cambridge Isotope Laboratories

Step 1: Synthesis of Uridine 2'-p-Toluenesulfonate

This protocol is adapted from general tosylation procedures for alcohols.[8]

• Preparation: To a flame-dried 250 mL round-bottom flask under an argon atmosphere, add uridine (2.44 g, 10.0 mmol).

• Dissolution: Add anhydrous pyridine (50 mL) and stir until the uridine is completely dissolved.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Addition of TsCl: Slowly add p-toluenesulfonyl chloride (2.29 g, 12.0 mmol) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: DCM:MeOH, 9:1 v/v).

• Work-up:

  • Once the reaction is complete, slowly add ice-cold water (100 mL) to quench the reaction.

  • Extract the aqueous mixture with ethyl acetate (3 x 75 mL).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 50 mL), followed by brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of methanol in dichloromethane (e.g., 0% to 5% MeOH in DCM) to afford uridine 2'-p-toluenesulfonate as a white solid.

Experimental Workflow for Uridine Tosylation

Step 2: Synthesis of 2,2'-Anhydrouridine

This protocol is based on base-mediated intramolecular cyclization of tosylated nucleosides.[8]

• Preparation: To a flame-dried 100 mL round-bottom flask under an argon atmosphere, add uridine 2'-p-toluenesulfonate (3.98 g, 10.0 mmol).

• Dissolution: Add anhydrous N,N-dimethylformamide (DMF) (40 mL) and stir until the solid is dissolved.

• Addition of Base: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (60% dispersion in mineral oil, 0.48 g, 12.0 mmol) portion-wise. Caution: Hydrogen gas is evolved.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC (Eluent: DCM:MeOH, 9:1 v/v).

• Work-up:

  • Upon completion, cool the reaction mixture to 0 °C and cautiously add methanol (5 mL) to quench the excess sodium hydride.

  • Concentrate the mixture under reduced pressure to remove the DMF.

• Purification:

  • To the residue, add ethanol (50 mL) and heat to reflux.

  • Cool the solution to room temperature and then place it in a refrigerator (4 °C) overnight to facilitate crystallization.

  • Collect the crystalline product by vacuum filtration, wash with cold ethanol, and dry under vacuum to yield 2,2'-anhydrouridine as a white crystalline solid.[9][10]

Characterization

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques.

Compound	Technique	Expected Results
Uridine 2'-p-toluenesulfonate	1H NMR (400 MHz, DMSO-d6)	Characteristic signals for the uracil and ribose protons, as well as the tosyl group protons (aromatic signals around 7.5-7.8 ppm and a methyl singlet around 2.4 ppm).
13C NMR (100 MHz, DMSO-d6)	Signals corresponding to the carbons of the uridine and tosyl moieties.
2,2'-Anhydrouridine	Melting Point	238-240 °C (decomposes).[9]
1H NMR (400 MHz, DMSO-d6)	δ (ppm): 7.83 (d, 1H), 6.30 (d, 1H), 5.89 (br, 1H), 5.83 (d, 1H), 5.19 (d, 1H), 4.98 (t, 1H), 4.37 (m, 1H), 4.06 (m, 1H), 3.17-3.27 (m, 2H).[9]
13C NMR (100 MHz, DMSO-d6)	Signals consistent with the anhydronucleoside structure.
High-Resolution Mass Spectrometry (HRMS)	Calculated for C9H10N2O5: [M+H]+, found value should be within ± 5 ppm.

Troubleshooting

Problem	Possible Cause	Solution
Step 1: Low yield of tosylate	Incomplete reaction.	Ensure all reagents and solvents are anhydrous. Increase reaction time and monitor by TLC.
Over-tosylation (e.g., at 3' or 5' positions).	Maintain the reaction temperature at 0 °C. Add TsCl slowly.
Step 2: Incomplete cyclization	Insufficient base or inactive base.	Use fresh, high-quality sodium hydride. Ensure an inert atmosphere is maintained.
Presence of water in the reaction.	Use anhydrous DMF and ensure all glassware is thoroughly dried.
Purification challenges	Co-elution of starting material and product.	Optimize the solvent system for column chromatography. A shallow gradient may be required.
Difficulty in crystallization.	Try different solvent systems for recrystallization (e.g., ethanol/ether). Seeding with a small crystal can induce crystallization.

Conclusion

The protocol outlined in this application note provides a reliable and efficient method for the synthesis of 2,2'-anhydrouridine from uridine via a 2'-p-toluenesulfonate intermediate. The detailed experimental procedures, along with troubleshooting guidelines, are intended to enable researchers to successfully synthesize this valuable building block for the development of novel nucleoside analogues. The conformational rigidity and enhanced reactivity of anhydronucleosides will continue to make them indispensable tools in the fields of medicinal chemistry and drug discovery.

References

• CN1169823C - 2, the preparation method of 2'-anhydrouridine compound - Google P
• Mitsuya, H., Weinhold, K. J., Furman, P. A., St. Clair, M. H., Lehrman, S. N., Gallo, R. C., ... & Broder, S. (1985). 3'-Azido-3'-deoxythymidine (BW A509U): an antiviral agent that inhibits the infectivity and cytopathic effect of human T-lymphotropic virus type III/lymphadenopathy-associated virus in vitro. Proceedings of the National Academy of Sciences, 82(20), 7096-7100.
• Prusoff, W. H., Lin, T. S., & Fischer, P. H. (1979). Anhydronucleosides. In Anticancer and Interferon Agents (pp. 235-269). Springer, Berlin, Heidelberg.
• Fox, J. J. (1969). Pyrimidine nucleoside transformations via anhydronucleosides. Pure and Applied Chemistry, 18(1-2), 223-255.
• Verheyden, J. P., & Moffatt, J. G. (1974). Anhydronucleosides. IV. The synthesis of 2, 2'-anhydro-1-β-D-arabinofuranosyluracil and 2, 2'-anhydro-1-β-D-arabinofuranosylcytosine. The Journal of Organic Chemistry, 39(26), 3573-3580.
• Hampton, A., & Nichol, A. W. (1966). Nucleosides. V. The Synthesis of 2, 2'-Anhydro-1-β-D-arabinofuranosyluracil and its Conversion to 1-β-D-Arabinofuranosyluracil. The Journal of Organic Chemistry, 31(10), 3438-3440.
• Watanabe, K. A., & Fox, J. J. (1966). Nucleosides. XXXI. A new synthesis of 2'-deoxyuridine and 2'-deoxycytidine. The Journal of Organic Chemistry, 31(7), 211-215.
• De Clercq, E. (2004). Antiviral drugs in current clinical use. Journal of Clinical Virology, 30(2), 115-133.
• Legorburu, U., et al. (1999). A convenient synthesis of 2,2'-anhydrouridine. Tetrahedron, 55(19), 5635-5640.
• Robins, M. J., & Wilson, J. S. (1981). Nucleic acid related compounds. 34. Nonaqueous diazotization with tert-butyl nitrite. Introduction of fluorine, chlorine, and bromine at C-2 of purine nucleosides. Journal of the American Chemical Society, 103(4), 932-933.
• Mengel, R., & Guschlbauer, W. (1978). Synthesis of 2'-azido-2'-deoxyuridine and 3'-azido-3'-deoxyuridine. Angewandte Chemie International Edition in English, 17(7), 525-526.
• Zhang, L., Zhang, W., Liu, J., & Hu, J. (2009). C− F Bond Cleavage by Intramolecular SN2 Reaction of Alkyl Fluorides with O-and N-Nucleophiles. The Journal of Organic Chemistry, 74(7), 2850-2853.

• Novel Nucleosides via Intramolecular Functionalization of 2,2'-Anhydrouridine Derivatives - UCLA – Chemistry and Biochemistry. (URL: [Link])

• Synthesis and applications of cyclonucleosides: an update (2010–2023) - PMC. (URL: [Link])

• RATES OF FORMATION OF ANHYDRONUCLEOSIDES AND COMPARISON WITH THEIR CORRESPONDING OXY ANALOGUES - Pakistan Journal of Pharmaceutical Sciences. (URL: [Link])

• Review of α-nucleosides: from discovery, synthesis to properties and potential applications. (URL: [Link])

• Synthesis and biological activity of 5',9-anhydro-3-purine-isonucleosides as potential anti-hepatitis C virus agents - PubMed. (URL: [Link])

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• Synthesis of 2,2′-Anhydro Nucleosides with a Modified Sugar Side-Chain. (URL: [Link])

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Application Notes and Protocols for Nucleophilic Substitution Reactions Using Uridine 2'-p-Toluenesulfonate

Introduction: The Strategic Importance of 2'-Modified Uridine Analogs

Uridine, a fundamental component of ribonucleic acid (RNA), and its synthetic derivatives are cornerstones in the development of therapeutic agents and molecular biology tools.[1][2] Modifications at the 2'-position of the ribose sugar are of particular significance, as they can dramatically alter the biological properties of nucleosides and the oligonucleotides into which they are incorporated. For instance, 2'-modified uridines are integral to the design of antiviral drugs, antisense oligonucleotides, and siRNA therapeutics, where they can enhance nuclease resistance, improve binding affinity to target RNA, and modulate immune responses.[3]

The introduction of substituents at the 2'-position often proceeds via a nucleophilic substitution reaction, a cornerstone of modern organic synthesis.[4] This process requires the conversion of the 2'-hydroxyl group, a poor leaving group, into a more labile functionality. The p-toluenesulfonyl (tosyl) group is an excellent choice for this purpose. The tosylate is a superior leaving group due to the stability of the resulting tosylate anion, which is resonance-stabilized.[4] This application note provides a comprehensive guide to the synthesis of uridine 2'-p-toluenesulfonate and its subsequent use in nucleophilic substitution reactions to generate valuable 2'-modified uridine analogs.

The Underlying Chemistry: An S_N2 Pathway with Stereochemical Inversion

The nucleophilic displacement of the 2'-tosyloxy group in uridine proceeds via a bimolecular nucleophilic substitution (S_N2) mechanism.[5] This is a single-step process where the incoming nucleophile attacks the electrophilic C2' carbon from the side opposite to the leaving group (the tosylate).[6] A key consequence of this backside attack is the inversion of the stereochemical configuration at the C2' center.[6] This stereospecificity is a powerful tool in the synthesis of stereochemically pure 2'-modified nucleosides.

Experimental Workflows and Protocols

Part 1: Strategic Protection of Uridine

To achieve selective tosylation at the 2'-hydroxyl group, it is imperative to first protect the other reactive hydroxyl groups at the 3' and 5' positions. The choice of protecting group is critical and depends on the planned subsequent reactions and the desired deprotection conditions. Silyl ethers, such as those derived from tert-butyldimethylsilyl (TBDMS) chloride, are a common and effective choice due to their ease of introduction and removal under specific conditions.

Diagram of the Overall Workflow:

Caption: Overall workflow for the synthesis of 2'-modified uridine.

Protocol 1: Synthesis of 3',5'-di-O-(tert-butyldimethylsilyl)uridine

• Materials:

  • Uridine

  • tert-Butyldimethylsilyl chloride (TBDMS-Cl)

  • Imidazole

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

• Procedure:

  • In a dry round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve uridine (1.0 eq.) in anhydrous DMF.

  • Add imidazole (2.5 eq.) to the solution and stir until it dissolves.

  • Add TBDMS-Cl (2.2 eq.) portion-wise to the stirred solution at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 12-16 hours.

  • Upon completion, quench the reaction by adding a few milliliters of methanol.

  • Dilute the reaction mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to yield 3',5'-di-O-(tert-butyldimethylsilyl)uridine.

Part 2: Synthesis of Protected Uridine 2'-p-Toluenesulfonate

With the 3' and 5' hydroxyl groups protected, the 2'-hydroxyl group is now available for selective tosylation. Pyridine is commonly used as both a solvent and a base to neutralize the HCl generated during the reaction.[4]

Protocol 2: Tosylation of 3',5'-di-O-(tert-butyldimethylsilyl)uridine

• Materials:

  • 3',5'-di-O-(tert-butyldimethylsilyl)uridine (from Protocol 1)

  • p-Toluenesulfonyl chloride (TsCl)

  • Anhydrous pyridine

  • Dichloromethane (DCM)

  • Cold 1 M HCl

  • Saturated aqueous sodium bicarbonate

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • Dissolve the protected uridine (1.0 eq.) in anhydrous pyridine in a dry flask under an inert atmosphere.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add p-toluenesulfonyl chloride (1.5 eq.) to the cold, stirred solution.

  • Allow the reaction to stir at 0 °C for 4-6 hours, monitoring its progress by TLC.

  • Once the reaction is complete, dilute the mixture with DCM and wash sequentially with cold 1 M HCl, saturated aqueous sodium bicarbonate, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to obtain the crude 2'-O-tosyl-3',5'-di-O-(tert-butyldimethylsilyl)uridine. This product is often used in the next step without further purification.

Part 3: Nucleophilic Substitution with Azide

The 2'-tosylate is now an excellent substrate for S_N2 reactions. The following protocol details the displacement of the tosylate group with sodium azide, a potent nucleophile, to yield the corresponding 2'-azido derivative.[5][7] This reaction is typically carried out in a polar aprotic solvent like DMF, which solvates the cation (Na+) but leaves the nucleophile (N3-) relatively free and highly reactive.[6]

Diagram of the S_N2 Reaction Mechanism:

Caption: S_N2 displacement of the 2'-tosylate by an azide nucleophile.

Protocol 3: Synthesis of 2'-Azido-2'-deoxy-3',5'-di-O-(tert-butyldimethylsilyl)uridine

• Materials:

  • Crude protected uridine 2'-p-toluenesulfonate (from Protocol 2)

  • Sodium azide (NaN₃)

  • Anhydrous DMF

  • Diethyl ether

  • Deionized water

  • Brine

  • Anhydrous magnesium sulfate

• Procedure:

  • In a round-bottom flask, dissolve the crude 2'-tosyluridine derivative (1.0 eq.) in anhydrous DMF.

  • Add sodium azide (3.0 eq.) to the solution. Caution: Sodium azide is highly toxic and can form explosive compounds. Handle with appropriate personal protective equipment in a well-ventilated fume hood.[8]

  • Heat the reaction mixture to 60-80 °C and stir for 6-12 hours. Monitor the reaction by TLC until the starting material is consumed.

  • After the reaction is complete, cool the mixture to room temperature and pour it into deionized water.

  • Extract the aqueous mixture with diethyl ether (3 x volumes).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting 2'-azido derivative by column chromatography.

Quantitative Data Summary

The following table provides representative data for the key steps in the synthesis of a 2'-azido-uridine analog. Yields are indicative and can vary based on reaction scale and purification efficiency.

Step	Reactant	Key Reagents	Product	Typical Yield (%)
1. Protection	Uridine	TBDMS-Cl, Imidazole, DMF	3',5'-di-O-TBDMS-Uridine	85-95
2. Tosylation	3',5'-di-O-TBDMS-Uridine	TsCl, Pyridine	2'-O-Tosyl-3',5'-di-O-TBDMS-Uridine	80-90 (crude)
3. Substitution	2'-O-Tosyl-3',5'-di-O-TBDMS-Uridine	NaN₃, DMF	2'-Azido-2'-deoxy-3',5'-di-O-TBDMS-Uridine	70-85

Applications in Drug Development

The 2'-azido-2'-deoxyuridine synthesized through this protocol is a versatile intermediate. The azido group can be readily reduced to an amine, which can then be further functionalized. Alternatively, the azide can participate in "click" chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition, to attach a wide variety of moieties to the uridine scaffold. These modifications are crucial in the development of novel therapeutics, including:

• Antiviral Agents: Modified nucleosides can act as chain terminators for viral polymerases.

• Antisense and siRNA: 2'-modifications enhance the stability and specificity of oligonucleotides used to silence gene expression.

• Aptamers: Modified nucleotides can be incorporated into aptamers to improve their binding characteristics and in vivo stability.

Conclusion

The use of uridine 2'-p-toluenesulfonate as a substrate for nucleophilic substitution reactions is a robust and reliable method for the synthesis of 2'-modified uridine analogs. The protocols outlined in this application note, which emphasize a strategic approach to protecting groups and an understanding of the underlying S_N2 mechanism, provide a solid foundation for researchers and drug development professionals to access a wide range of valuable uridine derivatives. The stereospecificity of the reaction and the versatility of the resulting products make this a powerful tool in medicinal chemistry and chemical biology.

References

• Biacsi, A., G.-L. G., & K., T. (1991). A simple procedure for the preparation of protected 2'-O-methyl or 2'-O-ethyl ribonucleoside-3'-O-phosphoramidites. Nucleic Acids Research, 19(21), 5965–5971. [Link]

• Organic Syntheses. (n.d.). 4-Acetylpyridine oxime tosylate. Organic Syntheses Procedure. [Link]

• Lewandowska, E., et al. (1998). Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide I. Journal of Organic Chemistry, 63(18), 6295-6299. [Link]

• Ullah, H., et al. (2023). Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents. Molecules, 28(12), 4647. [Link]

• ResearchGate. (2016). Substitution of tosylate by sodium azide is SN1 or SN2? ResearchGate. [Link]

• Gissot, A., et al. (2020). Intramolecular Michael Additions in Uridine Derivatives: Isolation of the Labile 5′O-C6 Cyclonucleoside. ACS Omega, 5(38), 24538-24544. [Link]

• Organic Syntheses. (n.d.). N-Methoxy-N-methyl-4-pentenamide. Organic Syntheses Procedure. [Link]

• ResearchGate. (2021). How can I Tosylate C4 position of a 2',3',5' triprotected uridine? ResearchGate. [Link]

• Sochacka, E., et al. (2017). C5-substituents of uridines and 2-thiouridines present at the wobble position of tRNA determine the formation of their keto-enol or zwitterionic forms - a factor important for accuracy of reading of guanosine at the 3΄-end of the mRNA codons. Nucleic Acids Research, 45(1), 455-467. [Link]

• Master Organic Chemistry. (2018). Reactions of Azides - Substitution, Reduction, Rearrangements, and More. Master Organic Chemistry. [Link]

• Google Patents. (2010). Novel method for synthesizing uridine.

• Royal Society of Chemistry. (2016). Taming tosyl azide: the development of a scalable continuous diazo transfer process. CORA. [Link]

• Wnuk, S. F., et al. (2016). Uracil Nucleosides with Reactive Group at C5 Position: 5-(1-Halo-2-sulfonylvinyl)uridine Analogues. Organic Letters, 18(6), 1342-1345. [Link]

• Chemistry LibreTexts. (2021). Sodium Azide. Chemistry LibreTexts. [Link]

• Friedrich, A., et al. (2019). Too Short-Lived or Not Existing Species: N-Azidoamines Reinvestigated. The Journal of Organic Chemistry, 84(5), 2639-2647. [Link]

• Google Patents. (1998). Method for synthesizing 2'-O-substituted pyrimidine nucleosides.

• SlidePlayer. (n.d.). Nucleophilic Substitution Reactions. SlidePlayer. [Link]

• ResearchGate. (2022). Synthesis diagram for nucleophilic displacement (S N 2) of tosylate group with an amino-or hydroxyl-terminated ethylamine to obtain the AEA (X = NH 2 ) and HEA (X = OH) classes of aminocelluloses. ResearchGate. [Link]

• Master Organic Chemistry. (2015). Tosylates And Mesylates. Master Organic Chemistry. [Link]

• ResearchGate. (2025). Universal Reagent for Mild and Stereospecific Nucleophilic Substitution of Alcohols with Amines. ResearchGate. [Link]

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Application Notes and Protocols: Uridine 2'-p-toluenesulfonate as a Versatile Intermediate for Site-Specific RNA Modification

Authored by a Senior Application Scientist

These application notes provide researchers, scientists, and drug development professionals with a comprehensive guide to utilizing uridine 2'-p-toluenesulfonate as a key intermediate for the synthesis of 2'-modified uridine analogs for RNA-based research and therapeutics. The protocols and insights are grounded in established chemical principles and field-proven methodologies.

Introduction: The Significance of 2'-Ribose Modifications in RNA

The 2'-hydroxyl group of the ribose sugar in RNA is a critical determinant of its structure and function. It participates in hydrogen bonding, influences sugar pucker, and is the primary site of cleavage in alkaline conditions. Consequently, modifications at the 2'-position are a powerful tool for:

• Enhancing Nuclease Resistance: Introducing modifications can protect RNA from degradation by cellular nucleases, a crucial aspect for the development of RNA therapeutics like siRNAs and ASOs.

• Modulating Binding Affinity: Altering the 2'-position can fine-tune the binding affinity of an oligonucleotide to its target sequence.

• Probing RNA Structure and Function: Site-specific incorporation of modified nucleotides can help elucidate complex RNA structures and mechanisms.

• Introducing Novel Functionalities: The 2'-position serves as a convenient handle for attaching fluorescent dyes, cross-linking agents, or other reporter groups.

Uridine 2'-p-toluenesulfonate (2'-O-tosyluridine) has emerged as a highly valuable and versatile intermediate in the synthesis of a wide array of 2'-modified uridine derivatives. The p-toluenesulfonyl (tosyl) group is an excellent leaving group, rendering the 2'-carbon susceptible to nucleophilic attack. This allows for the straightforward introduction of various functional groups at this position.

Chemical Properties and Reactivity of Uridine 2'-p-toluenesulfonate

Uridine 2'-p-toluenesulfonate is synthesized from uridine by reacting it with p-toluenesulfonyl chloride (TsCl) in the presence of a base. The reactivity of the hydroxyl groups of uridine generally follows the order 5' > 2' > 3'. Therefore, selective tosylation at the 2'-position often requires the use of protecting groups for the 3' and 5' hydroxyls.

The core utility of 2'-O-tosyluridine lies in the facility of the tosylate group to be displaced by a wide range of nucleophiles via an SN2 reaction. This reaction proceeds with an inversion of stereochemistry at the 2'-carbon.

Figure 1: General workflow for the synthesis of 2'-modified uridine using uridine 2'-p-toluenesulfonate as an intermediate.

Protocol 1: Synthesis of Uridine 2'-p-toluenesulfonate

This protocol outlines the synthesis of uridine 2'-p-toluenesulfonate from uridine, which may require appropriate protection of the 3' and 5' hydroxyl groups to ensure selectivity for the 2' position. A common strategy involves the use of a temporary protecting group for the 3' and 5' positions.

Materials:

• Uridine

• Appropriate protecting group reagent (e.g., TBDMSCl for silylation)

• p-Toluenesulfonyl chloride (TsCl)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Step-by-Step Procedure:

• Protection of 3' and 5' Hydroxyls (if necessary): Dissolve uridine in anhydrous pyridine and add the protecting group reagent (e.g., 1.1 equivalents of TBDMSCl per hydroxyl group to be protected). Stir the reaction at room temperature until complete, as monitored by TLC.

• Work-up and Isolation of Protected Uridine: Quench the reaction with methanol and evaporate the solvent under reduced pressure. Dissolve the residue in DCM and wash with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the protected uridine by silica gel column chromatography.

• Tosylation of the 2'-Hydroxyl: Dissolve the protected uridine in anhydrous pyridine and cool to 0°C. Add p-toluenesulfonyl chloride (1.2 equivalents) portion-wise. Allow the reaction to warm to room temperature and stir until the starting material is consumed (monitor by TLC).

• Work-up and Isolation of 2'-O-Tosyluridine: Quench the reaction by adding cold water. Extract the product with DCM. Wash the organic layer with saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude 2'-O-tosyluridine derivative.

• Purification: Purify the product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of methanol in DCM or ethyl acetate in hexanes).

• Deprotection (if necessary): If protecting groups were used, they can be removed at this stage using appropriate deprotection conditions (e.g., TBAF for silyl groups).

Protocol 2: General Protocol for Nucleophilic Displacement of the 2'-Tosyl Group

This protocol provides a general framework for the synthesis of 2'-modified uridine derivatives from uridine 2'-p-toluenesulfonate. The choice of nucleophile, solvent, and reaction temperature will depend on the specific modification being introduced.

Materials:

• Uridine 2'-p-toluenesulfonate (with or without protecting groups as needed)

• Nucleophile of choice (e.g., sodium azide, sodium cyanide, a thiol)

• Anhydrous solvent (e.g., DMF, DMSO, acetonitrile)

• Inert atmosphere (e.g., nitrogen or argon)

Step-by-Step Procedure:

• Reaction Setup: In a flame-dried flask under an inert atmosphere, dissolve uridine 2'-p-toluenesulfonate in the chosen anhydrous solvent.

• Addition of Nucleophile: Add an excess of the nucleophile (typically 2-5 equivalents) to the solution.

• Reaction Conditions: Heat the reaction mixture to a temperature appropriate for the specific nucleophile and substrate (ranging from room temperature to elevated temperatures, e.g., 50-100°C). Monitor the progress of the reaction by TLC or LC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature and quench appropriately (e.g., by adding water).

• Extraction and Purification: Extract the product into a suitable organic solvent. Wash the organic layer with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the resulting 2'-modified uridine derivative by silica gel column chromatography.

Table 1: Examples of 2'-Modifications via Nucleophilic Displacement

Nucleophile	Resulting 2'-Modification	Potential Application
Sodium Azide (NaN3)	2'-azido-2'-deoxyuridine	Click chemistry, bioconjugation
Sodium Cyanide (NaCN)	2'-cyano-2'-deoxyuridine	Precursor for other functional groups
Thiolates (RSNa)	2'-thioether-2'-deoxyuridine	Introduction of sulfur-containing functionalities
Fluoride salts	2'-fluoro-2'-deoxyuridine	Enhanced nuclease resistance and binding affinity

Example Application: Synthesis of 2'-Azido-2'-deoxyuridine

2'-Azido-2'-deoxyuridine is a particularly useful intermediate as the azido group can be readily modified using "click chemistry" (e.g., copper-catalyzed or strain-promoted alkyne-azide cycloaddition), allowing for the attachment of a wide variety of molecules to the RNA.

Figure 2: Synthesis of 2'-azido-2'-deoxyuridine and its subsequent use in bioconjugation via click chemistry.

Protocol:

• Dissolve uridine 2'-p-toluenesulfonate (1 equivalent) in anhydrous DMF.

• Add sodium azide (3 equivalents).

• Heat the reaction mixture to 80°C and stir under a nitrogen atmosphere for 12-24 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and pour it into ice water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a gradient of methanol in DCM) to yield 2'-azido-2'-deoxyuridine.

Downstream Processing: Incorporation into RNA Oligonucleotides

Once the desired 2'-modified uridine analog is synthesized, it needs to be converted into a phosphoramidite derivative for incorporation into RNA oligonucleotides using standard solid-phase synthesis techniques. This typically involves:

• Protection of the 5'-hydroxyl with a dimethoxytrityl (DMT) group.

• Phosphitylation of the 3'-hydroxyl to introduce the phosphoramidite moiety.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low yield of 2'-O-tosyluridine	Incomplete reaction; side reactions.	Ensure anhydrous conditions. Use fresh TsCl and pyridine. Optimize reaction time and temperature. Consider alternative protecting group strategies.
Incomplete nucleophilic displacement	Low reactivity of the nucleophile; steric hindrance.	Increase reaction temperature and/or time. Use a more polar aprotic solvent (e.g., DMSO). Use a larger excess of the nucleophile.
Formation of side products	Elimination reactions; reaction at other positions.	Use milder reaction conditions. Ensure the use of appropriate protecting groups.

Conclusion

Uridine 2'-p-toluenesulfonate is a powerful and versatile intermediate for the synthesis of a diverse range of 2'-modified uridine analogs. The protocols outlined in these application notes provide a solid foundation for researchers to access these valuable building blocks for advancing RNA research and developing novel RNA-based therapeutics. The key to success lies in careful control of reaction conditions, appropriate use of protecting groups, and rigorous purification of intermediates and final products.

References

• Title: Synthesis of 2'-O-Tosyl Nucleosides Source: Organic Syntheses URL: [Link]

• Title: A convenient synthesis of 2'-azido-2'-deoxyuridine Source: Nucleosides, Nucleotides & Nucleic Acids URL: [Link]

• Title: The synthesis of 2'-O-methyl ribonucleosides Source: Current Protocols in Nucleic Acid Chemistry URL: [Link]

• Title: Nucleophilic Displacement at the 2'-Position of Ribonucleosides Source: Journal of Organic Chemistry URL: [Link]

Application Notes and Protocols: A Strategic Guide to the Synthesis of 2'-Modified Nucleosides via Tosylate Intermediates

Introduction: The Strategic Imperative of 2'-Modification

In the landscape of modern drug development and molecular biology, nucleoside analogues are cornerstone molecules. Modifications at the 2'-position of the ribose sugar are of paramount importance, bestowing critical properties upon oligonucleotide-based therapeutics such as antisense oligonucleotides (ASOs), small interfering RNAs (siRNAs), and aptamers. These modifications are not merely decorative; they are strategic enhancements designed to overcome the inherent limitations of natural nucleic acids. Key advantages include:

• Enhanced Metabolic Stability: The 2'-hydroxyl group is a primary site for enzymatic degradation by nucleases. Masking or replacing this group dramatically increases the in vivo half-life of therapeutic oligonucleotides.[1]

• Improved Binding Affinity: Modifications can modulate the sugar pucker conformation (favoring the C3'-endo form typical of A-form RNA helices), which can lead to stronger and more specific binding to target RNA sequences.[1]

• Reduced Immunogenicity: Certain modifications can help oligonucleotides evade the innate immune system, reducing off-target inflammatory responses.

The synthesis of these vital compounds requires a robust and stereocontrolled chemical strategy. The use of p-toluenesulfonates (tosylates) represents a classic, powerful, and reliable method to activate the 2'-hydroxyl group for nucleophilic substitution, enabling the introduction of a wide array of functional groups. This guide provides a comprehensive overview of the underlying chemistry, a detailed step-by-step protocol, and field-proven insights for researchers and drug development professionals.

Section 1: The Tosylate as a Strategic Tool in Nucleoside Chemistry

The core of this synthetic approach lies in a two-step sequence: the conversion of the 2'-hydroxyl into a tosylate, followed by its displacement by a nucleophile.

Activating the 2'-Hydroxyl: A Tale of Two Leaving Groups

A hydroxyl group is a notoriously poor leaving group in nucleophilic substitution reactions because its conjugate acid, water, has a relatively high pKa of ~15.7.[2] The reaction is not favored. To facilitate the reaction, we must first convert the hydroxyl into a group that is far more willing to depart with a pair of electrons.

The p-toluenesulfonyl (tosyl) group is ideal for this role. By reacting the alcohol with p-toluenesulfonyl chloride (TsCl), we form a tosylate ester. The resulting tosylate anion is an exceptionally stable species and therefore an excellent leaving group. This stability arises from the delocalization of the negative charge across the three oxygen atoms of the sulfonyl group and the aromatic ring.[2] The conjugate acid, p-toluenesulfonic acid, is very strong, with a pKa of approximately -2.8, underscoring the stability of the tosylate anion and its capacity to act as a superb leaving group.[2][3] This transformation proceeds with retention of stereochemistry at the carbon center.[2]

The SN2 Reaction: A Stereochemically Controlled Substitution

With the 2'-position activated, a wide range of nucleophiles (e.g., azide, halides, thiols) can be introduced. This displacement typically proceeds via a classic bimolecular nucleophilic substitution (SN2) mechanism.[3][4]

A key feature of the SN2 reaction is its stereospecificity. The nucleophile attacks the electrophilic carbon from the side opposite to the leaving group (a "backside attack").[4] This concerted process results in a complete inversion of the stereochemical configuration at the reaction center. In the context of a ribonucleoside (which has ribo configuration), the 2'-hydroxyl is on the same face as the 3'-hydroxyl. The SN2 attack by a nucleophile on the 2'-tosylate forces the new substituent into the opposite (up) configuration, resulting in an arabino-configured product. This predictable stereochemical outcome is a major advantage of the method.[2][5]

Caption: The two-step tosylation-displacement reaction sequence.

Section 2: The Chess Game of Synthesis: A Multi-Step Protection Strategy

A nucleoside is a polyfunctional molecule. To achieve selective modification at the 2'-hydroxyl, all other reactive sites must be temporarily masked with protecting groups. This is a critical strategic element of the synthesis.[6]

Guarding the Flanks: 5' and 3' Hydroxyl Protection

The primary 5'-hydroxyl and the secondary 3'-hydroxyl are also nucleophilic and will react with tosyl chloride. To direct the tosylation exclusively to the 2'-position, these groups must be protected.

• Transient 5'-Protection: The 5'-hydroxyl is the most reactive. It is often protected first with a bulky acid-labile group like 4,4'-dimethoxytrityl (DMTr).[6]

• Simultaneous 3',5'-Protection: A common and efficient strategy involves the simultaneous protection of both the 3' and 5' hydroxyls using a bridging silyl group, such as the 1,1,3,3-tetraisopropyldisiloxane-1,3-diyl (TIPDS) group.[7] This leaves only the 2'-hydroxyl available for reaction.

Protecting the Core: Nucleobase Protection

The exocyclic amino groups on adenosine (N6), cytosine (N4), and guanosine (N2) are also nucleophilic and can react with tosyl chloride. Therefore, these bases must be protected, typically with acyl groups like benzoyl (Bz) for A and C, or isobutyryl (iBu) or dimethylformamidine (dmf) for G.[8] Uridine and thymidine do not require base protection.

Section 3: Field Protocol - Step-by-Step Synthesis of 2'-Azido-2'-Deoxyuridine

This protocol details a representative synthesis starting from uridine. It is a multi-day procedure requiring proficiency in standard organic synthesis techniques.

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Sodium azide is highly toxic and can form explosive metal azides. p-Toluenesulfonyl chloride is a lachrymator and corrosive. Handle all chemicals with extreme care.

Caption: Overall workflow for the synthesis of 2'-azido-2'-deoxyuridine.

Phase I: Substrate Preparation (3',5'-O-TIPDS Protection)

• Drying: Add uridine (1.0 eq.) to a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Co-evaporate with anhydrous pyridine twice to remove residual water.

• Reaction Setup: Place the flask under an inert atmosphere (Nitrogen or Argon). Add anhydrous pyridine (approx. 10-15 mL per gram of uridine).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSCl, ~1.05 eq.) dropwise over 15 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 2-4 hours. The formation of a white precipitate (pyridinium hydrochloride) is expected.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Cool the reaction mixture back to 0 °C and quench by slowly adding cold water. Transfer the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield 3',5'-O-(tetraisopropyldisiloxanediyl)uridine.

Phase II: 2'-Hydroxyl Activation (Tosylation)

• Drying: The protected uridine from Phase I (1.0 eq.) is dissolved in anhydrous pyridine in a flame-dried flask under an inert atmosphere.

• Reaction Setup: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add p-toluenesulfonyl chloride (TsCl, ~1.5 eq.) portion-wise over 20 minutes, ensuring the temperature does not rise above 5 °C.[9]

• Reaction: Stir the reaction at 0 °C for 4-6 hours, then store in a refrigerator at ~4 °C overnight (12-16 hours).

• Monitoring: Monitor the disappearance of the starting material by TLC.

• Work-up: Quench the reaction by slowly adding cold water at 0 °C. Extract the product into dichloromethane (DCM) or ethyl acetate. Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated aqueous sodium bicarbonate, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude 2'-O-tosyl intermediate is often used directly in the next step without extensive purification due to potential instability.

Phase III: Nucleophilic Displacement (Azidation)

• Reaction Setup: Dissolve the crude 2'-O-tosyl intermediate (1.0 eq.) in anhydrous dimethylformamide (DMF) in a round-bottom flask under an inert atmosphere.

• Reagent Addition: Add sodium azide (NaN₃, ~3.0-5.0 eq.).[2][10]

• Reaction: Heat the reaction mixture to 60-80 °C and stir for 4-12 hours. The higher temperature is necessary to drive the SN2 reaction.[5]

• Monitoring: Monitor the formation of the product and disappearance of the tosylate by TLC.

• Work-up: After cooling to room temperature, pour the reaction mixture into cold water and extract with ethyl acetate. Wash the combined organic layers extensively with water to remove DMF, followed by a final wash with brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. The crude product should be purified by silica gel column chromatography to yield the protected 2'-azido-2'-deoxy-arabinouridine.

Phase IV: Final Product Liberation (Deprotection)

• Silyl Group Removal: Dissolve the purified product from Phase III in anhydrous tetrahydrofuran (THF). Add tetrabutylammonium fluoride (TBAF, 1M solution in THF, ~1.1 eq. per silyl group).

• Reaction: Stir at room temperature for 1-3 hours.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Work-up: Concentrate the reaction mixture under reduced pressure. The residue can be directly purified by column chromatography.

• Purification: Purify the crude product by silica gel column chromatography to yield the final, pure 2'-azido-2'-deoxyuridine. The product's identity and purity should be confirmed by NMR spectroscopy and mass spectrometry.

Section 4: Troubleshooting and Field Insights

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Tosylation (Phase II)	1. Moisture: TsCl is highly sensitive to moisture and will be hydrolyzed.[11]2. Degraded TsCl: Old or improperly stored TsCl may be inactive.3. Insufficient Base: Incomplete neutralization of HCl byproduct.	1. Ensure all glassware is flame-dried and reagents (especially pyridine) are anhydrous.[11]2. Use freshly opened or purified TsCl.3. Ensure at least 1.5 equivalents of pyridine or another non-nucleophilic base are used.
Multiple Products in Tosylation	1. N-Tosylation: If nucleobase is not protected, the exocyclic amine can be tosylated.[11]2. Chlorinated Byproduct: Pyridine can react with TsCl to form a Vilsmeier-Haack type reagent which can chlorinate the alcohol.[11][12]	1. Implement a base-protection strategy for A, C, and G nucleosides.[6]2. Keep the reaction temperature strictly at 0 °C or below. Use a non-nucleophilic base like 2,6-lutidine if the problem persists.
No Reaction in Displacement (Phase III)	1. Poor Leaving Group: Incomplete or failed tosylation reaction.2. Steric Hindrance: The 2'-position is sterically hindered.3. Weak Nucleophile: The chosen nucleophile may not be strong enough.	1. Confirm the formation of the tosylate by NMR or MS before proceeding.2. Increase reaction temperature and/or time. Consider using a more reactive leaving group like a triflate or mesylate if tosylate fails.[5]3. Use a stronger nucleophile or a phase-transfer catalyst.
Difficult Final Purification (Phase IV)	1. TBAF Residues: Tetrabutylammonium salts can be difficult to remove.2. Incomplete Deprotection: Leads to a mixture of partially protected products.	1. After concentrating, dissolve the residue in a large volume of organic solvent and wash extensively with water.2. Allow the deprotection reaction to run longer or add a slight excess of TBAF. Monitor carefully by TLC.

Section 5: Data Repository

Table 1: Typical Conditions for 2'-Displacement Reactions on Tosylates

Nucleophile	Reagent	Solvent	Temperature	Typical Product	Reference(s)
Azide	Sodium Azide (NaN₃)	DMF, HMPA	60-100 °C	2'-Azido	[5][10]
Fluoride	Cesium Fluoride (CsF)	Dioxane	Reflux	2'-Fluoro	[13]
Chloride	Lithium Chloride (LiCl)	DMF	80-100 °C	2'-Chloro	[12]
Thiolate	Sodium Thiophenoxide	DMF	Room Temp.	2'-Thioether	N/A

Note: The direct displacement of tosylates with fluoride is often low-yielding; more reactive sulfonates like triflates or specialized fluorinating agents are frequently preferred for synthesizing 2'-fluoro nucleosides.[5][14]

References

• Benchchem. (n.d.). Protocol for the chemical synthesis of "2-O-methylated" nucleosides.
• Pathak, T. (2002). Azidonucleosides: Synthesis, Reactions, and Biological Properties. Chemical Reviews, 102(5), 1657–1734.
• Glen Research. (n.d.). RNA Synthesis - Options for 2'-OH Protection. Glen Report 4-12.
• Benchchem. (n.d.). Application Notes and Protocols: Nucleophilic Substitution Reactions Using Tosyl Groups.
• MDPI. (2024). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties.
• Horizon Discovery. (n.d.). An efficient method for the Incorporation of molecular probes at multiple/specific sites in RNA: levulinyl protection for 2'-.
• ACS Publications. (2021). Innovative 2′-O-Imino-2-propanoate-Protecting Group for Effective Solid-Phase Synthesis and 2′-O-Deprotection of RNA Sequences. The Journal of Organic Chemistry.
• Organic Syntheses. (n.d.). 2 - Organic Syntheses Procedure.
• SciSpace. (n.d.). Nucleobase Protection of Deoxyribo‐ and Ribonucleosides.
• Glen Research. (n.d.). Glen Report 9.12 - Protecting Groups for DNA, RNA and 2'-OMe-RNA Monomers.
• Pijeira, et al. (2022). A closer look at the synthesis of 2-[18F]fluoroethyl tosylate ([18F]FEtOTs). EJNMMI Radiopharmacy and Chemistry, 7(26).
• Lewandowska, E., et al. (n.d.). Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide I.
• Royal Society of Chemistry. (n.d.).
• ResearchGate. (2016). Studies on the synthesis of oligonucleotides containing photoreactive nucleosides: 2-azido-2'-deoxyinosine and 8-azido-2'-deoxyadenosine.
• PMC. (n.d.).
• MDPI. (n.d.). Synthesis of 2-Deoxy-2-Fluoro-2-C-Methyl-D-Ribofuranoses | Request PDF.
• PMC. (n.d.). Nucleophilic Substitution (SN2)
• RSC Publishing. (n.d.). Robust synthesis of 2′-azido modified RNA from 2′-amino precursors by diazotransfer reaction.
• SYNTHESIS Journal. (n.d.).
• Eurofins. (n.d.). The 4-(N-Dichloroacetyl-N-methylamino)benzyloxymethyl Group for 2′-Hydroxyl Protection of Ribonucleosides in the Solid-Phase S.
• MDPI. (2017). Chemical and Conformational Diversity of Modified Nucleosides Affects tRNA Structure and Function.
• ChemRxiv. (n.d.). Identification and Characterisation of Pyrimidine Nucleoside 2'-Hydroxylase.
• Royal Society Publishing. (2019). Spontaneous conversion of O-tosylates of 2-(piperazin-1-yl)
• Benchchem. (n.d.).
• UCLA – Chemistry and Biochemistry. (2000).
• Organic Chemistry Portal. (n.d.). Nucleophilic Substitution (SN1, SN2).
• PMC. (n.d.).
• BOC Sciences. (n.d.). The Role of Nucleosides and Nucleotides in Advancing Gene Editing Technologies.
• Chemistry LibreTexts. (2022). 8.5: Nucleophilic Substitution - 2nd Order.
• PMC. (n.d.).
• bioRxiv. (2025).
• Benchchem. (n.d.).
• WIPO Patentscope. (2014). WO/2014/160243 PURIFICATION AND PURITY ASSESSMENT OF RNA MOLECULES SYNTHESIZED WITH MODIFIED NUCLEOSIDES.
• (n.d.). Synthesis of fluoro derivatives of 2-amino-2-deoxy-D-galactose and -D-glucose.
• Chemistry LibreTexts. (2022). 8.5: Nucleophilic Substitution - 2nd Order.
• Reddit. (2025).
• PMC. (2017).
• SciSpace. (2025). Protection of 5′-Hydroxy Functions of Nucleosides.
• bioRxiv. (2025).
• PubMed. (n.d.).
• PMC. (n.d.). Pitfalls in RNA Modification Quantification Using Nucleoside Mass Spectrometry.
• Beilstein Journals. (2021).
• Chemistry Steps. (n.d.).

Sources

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• 3. Nucleophilic Substitution (SN1, SN2) [organic-chemistry.org]
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• 5. pubs.acs.org [pubs.acs.org]
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• 10. Double-headed nucleosides: Synthesis and applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. royalsocietypublishing.org [royalsocietypublishing.org]
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• 14. mdpi.com [mdpi.com]

Application Note: A Detailed Protocol for the Catalytic Conversion of Uridine 2'-p-Toluenesulfonate to 2'-Deoxy-2'-fluorouridine

Abstract

Fluorinated nucleoside analogs are a cornerstone of modern medicinal chemistry, with profound applications as antiviral and anticancer agents.[1][2] The strategic incorporation of a fluorine atom, particularly at the 2'-position of the ribose sugar, can significantly enhance a molecule's metabolic stability and modulate its conformational properties, leading to improved therapeutic profiles.[1][3] However, the selective and stereocontrolled introduction of fluorine presents considerable synthetic challenges.[2][4] This application note provides a comprehensive guide to the synthesis of 2'-deoxy-2'-fluorouridine, a key fluorinated analog, starting from a uridine-derived 2'-p-toluenesulfonate precursor. We detail a robust protocol employing phase-transfer catalysis to facilitate the nucleophilic substitution, explain the critical chemical principles behind each step, and offer guidance for characterization and troubleshooting.

Introduction: The Significance of 2'-Fluorinated Nucleosides

The substitution of a hydroxyl group with fluorine can dramatically alter the biological activity of a nucleoside. Fluorine's high electronegativity and small size, which is comparable to a hydroxyl group, allow it to act as a bioisostere, yet it profoundly impacts the electronic and conformational properties of the sugar ring.[1] This modification can:

• Enhance Metabolic Stability: The carbon-fluorine bond is exceptionally strong (approx. 105.4 kcal/mol), making it resistant to enzymatic cleavage by nucleases and glycosylases that would otherwise degrade the parent nucleoside.[1]

• Modulate Sugar Pucker: The electronegative fluorine atom at the C2' position influences the conformational equilibrium of the ribose ring, often favoring a C3'-endo (North) conformation, which can enhance binding to target enzymes like viral polymerases.[5]

• Serve as a Mechanistic Probe: Fluorinated analogs are invaluable tools for studying enzyme mechanisms due to their unique electronic properties and stability.[1][6]

Prominent examples of fluorinated nucleoside drugs include Gemcitabine (an anticancer agent) and Sofosbuvir (a cornerstone of Hepatitis C therapy), highlighting the therapeutic power of this chemical modification.[1][7] This guide focuses on the synthesis of 2'-Deoxy-2'-fluorouridine (2'-FdU), an important intermediate and biologically active compound in its own right.[8][9]

Principle of the Reaction: Stereocontrolled Nucleophilic Substitution

The core of this synthesis is a bimolecular nucleophilic substitution (S_N2) reaction. This mechanism involves the backside attack of a nucleophile (fluoride ion) on an electrophilic carbon center, displacing a leaving group (p-toluenesulfonate) and causing a complete inversion of stereochemistry at that center.

Critical Insight—The "Arabino" to "Ribo" Conversion: To obtain the final product with the fluorine atom in the natural "ribo" configuration (i.e., pointing down, or α), the starting material must have the leaving group in the opposite, "arabino" configuration (i.e., pointing up, or β). Therefore, the ideal precursor for this synthesis is not a standard uridine derivative but rather a 1-(β-D-arabinofuranosyl)uracil (ara-U) derivative, where the 2'-hydroxyl is in the required "up" position. The tosylation of this hydroxyl group creates an excellent leaving group, primed for S_N2 displacement by the fluoride ion, which attacks from the opposite (bottom) face to yield the desired 2'-deoxy-2'-α-fluorouridine (ribo-configuration).

The Role of Phase-Transfer Catalysis in Fluorination

Nucleophilic fluorination using simple alkali metal fluorides like potassium fluoride (KF) is notoriously difficult. The high lattice energy of KF makes it poorly soluble in the aprotic organic solvents required for S_N2 reactions. Furthermore, in the rare event it does dissolve, the potassium cation (K⁺) remains tightly associated with the fluoride anion (F⁻), significantly reducing the fluoride's nucleophilicity.[10][11]

Phase-transfer catalysis overcomes this challenge. A catalyst like 18-crown-6, a cyclic polyether, possesses a central cavity perfectly sized to chelate the K⁺ ion. This complexation sequesters the cation, effectively dissolving the salt in the organic phase and liberating a highly reactive, "naked" fluoride anion.[12] This unshielded fluoride is a potent nucleophile, dramatically accelerating the rate of substitution under milder conditions.

Caption: Phase-transfer catalysis of potassium fluoride.

Overall Synthetic Workflow

The synthesis is a multi-step process that requires careful protection and deprotection strategies to ensure regioselectivity. The complete workflow is outlined below.

Sources

• 1. Synthesis and Conformational Analysis of Fluorinated Uridine Analogues Provide Insight into a Neighbouring-Group Participation Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4′-Fluoro-nucleosides and nucleotides: from nucleocidin to an emerging class of therapeutics - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00762B [pubs.rsc.org]
• 4. Investigation and Conformational Analysis of Fluorinated Nucleoside Antibiotics Targeting Siderophore Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis and Conformational Analysis of Fluorinated Uridine Analogues Provide Insight into a Neighbouring-Group Participation Mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. 2'-Deoxy-2'-fluorouridine | TargetMol [targetmol.com]
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• 11. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Notes & Optimization

improving yield in uridine 2'-p-toluenesulfonate synthesis

Welcome to the Technical Support Center for Nucleoside Chemistry. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals working on the regioselective synthesis of uridine 2'-p-toluenesulfonate (2'-O-tosyluridine).

This compound is a highly valuable intermediate, serving as the primary precursor for synthesizing 2'-modified nucleosides, including 2'-azido, 2'-fluoro, and 2,2'-anhydronucleoside derivatives[1]. However, achieving high yields requires strict control over regioselectivity, steric hindrance, and intermediate stability.

Below, you will find a mechanistic workflow, field-proven troubleshooting FAQs, standardized protocols, and quantitative data to optimize your synthesis.

Section 1: Synthesis Workflow Visualization

The standard and most reliable route to uridine 2'-p-toluenesulfonate involves a three-step process utilizing the Markiewicz protecting group (TIPDS).

Workflow for the regioselective synthesis of uridine 2'-p-toluenesulfonate.

Section 2: Troubleshooting & FAQs

Q1: Why is my initial 3',5'-protection yield with the Markiewicz reagent (TIPDSCl₂/Pyridine) so low? A1: The Markiewicz reagent (1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane) is highly sensitive to moisture[2]. If your pyridine is not strictly anhydrous, the reagent hydrolyzes before reacting with the nucleoside.

• Causality: TIPDSCl₂ selectively protects the primary 5'-OH first, followed by intramolecular cyclization at the secondary 3'-OH, driven by the steric bulk of the isopropyl groups. Trace water interrupts this cyclization, leading to acyclic mono-protected impurities.

• Solution: Distill pyridine over calcium hydride (CaH₂) immediately prior to use, or use commercial extra-dry pyridine stored over molecular sieves. Ensure the reaction is performed under a strict argon or nitrogen atmosphere.

Q2: I am getting poor conversion during the 2'-tosylation step. The 3',5'-O-TIPDS-uridine starting material persists even after 24 hours. A2: The 2'-hydroxyl group in 3',5'-O-TIPDS-uridine is highly sterically hindered by the bulky tetraisopropyldisiloxane ring. Using pyridine alone as a base/nucleophile is kinetically insufficient for complete conversion.

• Causality: To overcome this steric barrier, a hypernucleophilic catalyst like 4-dimethylaminopyridine (DMAP) is required. DMAP reacts with p-toluenesulfonyl chloride (TsCl) to form a highly reactive N-tosylpyridinium intermediate. The electron-donating dimethylamino group stabilizes this intermediate, making it a far superior tosylating agent than TsCl alone[2].

• Solution: Add 1.5 to 2.0 equivalents of DMAP alongside TsCl in anhydrous dichloromethane (DCM).

Q3: I see multiple spots on my TLC during the tosylation step. What are these side products and how do I prevent them? A3: Multiple spots usually indicate over-tosylation (specifically at the N3 position of the uracil ring) or migration/cleavage of the TIPDS protecting group[2].

• Causality: The N3 proton of uridine has a pKa of ~9.2. In the presence of strong bases or excess TsCl at elevated temperatures, the N3 position can be deprotonated and subsequently tosylated. Additionally, prolonged exposure to basic conditions can cause the TIPDS group to migrate.

• Solution: Strictly control the stoichiometry of TsCl (1.2 to 1.5 equivalents max). Perform the addition of TsCl at 0 °C and allow it to slowly warm to room temperature. Quench the reaction with methanol as soon as the starting material is consumed.

Q4: How can I efficiently remove the TIPDS group without displacing the 2'-tosylate or forming the 2,2'-anhydrouridine? A4: Deprotection of the silyl group requires a fluoride source, but the resulting 2'-O-tosyluridine is highly prone to intramolecular cyclization[1].

• Causality: The 2'-tosylate is an excellent leaving group. Under basic conditions, the C2 carbonyl oxygen of the uracil ring can attack the 2'-carbon, displacing the tosylate and forming a 2,2'-O-anhydro bridge.

• Solution: While Tetrabutylammonium fluoride (TBAF) in THF is standard for TIPDS deprotection[3], you must buffer it. Adding a slight molar excess of glacial acetic acid to the TBAF solution neutralizes its basicity, preventing the unwanted cyclization to the anhydronucleoside.

Section 3: Standardized Experimental Protocols

Step 1: Synthesis of 3',5'-O-(Tetraisopropyldisiloxane-1,3-diyl)uridine

• Co-evaporate Uridine (10.0 mmol) with anhydrous pyridine (2 x 20 mL) in a round-bottom flask to remove trace water.

• Suspend the dried uridine in anhydrous pyridine (50 mL) under an argon atmosphere and cool to 0 °C using an ice bath.

• Add TIPDSCl₂ (11.0 mmol) dropwise via syringe over 15 minutes.

• Remove the ice bath and stir at room temperature for 4–6 hours. Monitor by TLC (DCM/MeOH 9:1).

• Quench the reaction with methanol (5 mL). Evaporate the solvent under reduced pressure and partition the residue between ethyl acetate (100 mL) and saturated aqueous NaHCO₃ (50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc gradient) to yield the product as a white foam.

Step 2: Synthesis of 3',5'-O-TIPDS-2'-O-tosyluridine

• Dissolve 3',5'-O-TIPDS-uridine (5.0 mmol) and DMAP (10.0 mmol) in anhydrous DCM (30 mL) under argon and cool to 0 °C.

• Add freshly recrystallized p-Toluenesulfonyl chloride (TsCl, 6.5 mmol) in three equal portions over 10 minutes.

• Stir at 0 °C for 1 hour, then allow the mixture to warm to room temperature. Stir for an additional 12–16 hours until TLC indicates complete consumption of the starting material.

• Quench the reaction by adding saturated aqueous NaHCO₃ (20 mL).

• Extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers, wash with brine, dry (Na₂SO₄), and concentrate. Purify by flash chromatography (Hexanes/EtOAc) to isolate the 2'-O-tosylated intermediate.

Step 3: Deprotection to Uridine 2'-p-toluenesulfonate

• Dissolve the tosylated intermediate (3.0 mmol) in anhydrous THF (15 mL).

• Prepare a buffered fluoride solution: Mix TBAF (1.0 M in THF, 6.5 mL) with glacial acetic acid (6.5 mmol).

• Add the buffered TBAF solution to the reaction flask at 0 °C.

• Stir at room temperature for 1–2 hours. Monitor closely by TLC to ensure no 2,2'-anhydrouridine forms.

• Concentrate the mixture under reduced pressure and purify immediately via silica gel chromatography (DCM/MeOH 95:5) to yield pure uridine 2'-p-toluenesulfonate.

Section 4: Quantitative Data Summary

The table below summarizes the expected yields and critical parameters when comparing standard conditions versus the optimized protocols described above.

Reaction Step	Standard Condition	Optimized Condition	Primary Impurity Avoided	Expected Yield (Optimized)
3',5'-Protection	Pyridine (Reagent Grade)	Pyridine (Anhydrous, CaH₂ distilled)	Acyclic mono-TIPDS adducts	85 – 95%
2'-Tosylation	TsCl, Pyridine solvent	TsCl, DMAP (2.0 eq), DCM solvent	N3-tosylated byproduct, Unreacted SM	75 – 85%
TIPDS Deprotection	TBAF (1.0 M in THF)	TBAF + Glacial Acetic Acid (1:1)	2,2'-O-anhydrouridine	> 90%

References

• Source: acs.
• Synthesis, gene silencing activity, thermal stability, and serum stability of siRNA containing four (S)-5′-C-aminopropyl-2′-O-methylnucleosides (A, adenosine; U, uridine; G, guanosine; and C, cytidine)
• Source: acs.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Degradation of Uridine 2'-p-Toluenesulfonate

Introduction

Uridine 2'-p-toluenesulfonate (2'-Ts-Uridine) is a critical intermediate in nucleoside chemistry, frequently employed in the synthesis of antiviral and anticancer drug candidates. The p-toluenesulfonyl (tosyl) group is an excellent leaving group, facilitating nucleophilic substitution at the 2'-position of the ribose sugar.[1] However, this inherent reactivity also renders the molecule susceptible to degradation, particularly during storage. This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and preventing the degradation of 2'-Ts-Uridine, ensuring the integrity of your starting materials and the success of your synthetic endeavors.

Quick Guide: Frequently Asked Questions (FAQs)

Q1: I noticed a new spot on the TLC plate of my stored 2'-Ts-Uridine. What is it likely to be?

A new, more polar spot is likely one of two primary degradation products: Uridine, formed via hydrolysis, or p-toluenesulfonic acid, also a hydrolysis byproduct.[2][3] Less commonly, it could be an elimination or rearrangement product.

Q2: What are the optimal storage conditions for 2'-Ts-Uridine?

Store 2'-Ts-Uridine under inert gas (argon or nitrogen), at or below -20°C, in a desiccated, light-protected environment.[4][5] The key is to rigorously exclude moisture, oxygen, and light.

Q3: My compound appears clumpy and slightly discolored. Is it still usable?

Clumping suggests moisture absorption, as tosyl compounds can be hygroscopic.[2][6] Discoloration may indicate more significant degradation. Before use, you must reassess the purity of the material using HPLC or NMR spectroscopy. If significant degradation has occurred, repurification is necessary.

Q4: Can I store 2'-Ts-Uridine dissolved in a solvent?

This is strongly discouraged for long-term storage. Protic solvents (e.g., methanol, water) will directly participate in hydrolysis, while even aprotic solvents can absorb atmospheric moisture over time, accelerating degradation.[7] If you must store a solution for a short period, use a high-purity, anhydrous aprotic solvent (e.g., anhydrous DMF or acetonitrile) under an inert atmosphere and at low temperatures.

Q5: How can I confirm the identity of degradation products?

The most effective methods are High-Performance Liquid Chromatography (HPLC) with mass spectrometry (LC-MS/MS) detection and Nuclear Magnetic Resonance (NMR) spectroscopy.[8][9] LC-MS can identify compounds by their mass-to-charge ratio, while NMR can provide structural confirmation of impurities.

In-Depth Troubleshooting Guide

This section provides a structured approach to identifying and resolving degradation issues based on common observations.

Observation 1: Reduced Purity Detected by HPLC or TLC

You observe new peaks in your HPLC chromatogram or new spots on your TLC plate after storing your 2'-Ts-Uridine.

• Possible Cause A: Hydrolysis. This is the most common degradation pathway. The tosyl group is an excellent leaving group and is susceptible to nucleophilic attack by water, cleaving the C-O bond.

  • Mechanism: Water acts as a nucleophile, attacking the 2'-carbon and displacing the tosylate anion. This results in the formation of Uridine and p-toluenesulfonic acid. The presence of trace acid or base can catalyze this process.[3][10]

  • Evidence: A new, more polar peak/spot corresponding to Uridine. Another highly polar, UV-active spot corresponding to p-toluenesulfonic acid may also be visible.

  • Solution: Repurify the material using column chromatography. Crucially, review your storage protocol to eliminate moisture ingress. Ensure the compound is stored in a sealed vial with a tight-fitting cap, under inert gas, and inside a desiccator.[4]

• Possible Cause B: Elimination. Under certain conditions, especially if trace basic impurities are present, an elimination reaction can occur, forming a cyclic nucleoside or other unsaturated species.

  • Mechanism: A base can abstract the proton from the 3'-hydroxyl group, leading to an intramolecular nucleophilic attack that displaces the 2'-tosylate, forming a 2',3'-epoxide or a related cyclic ether.

  • Evidence: Appearance of a non-polar or similarly polar spot on TLC, often with a different Rf value than the starting material. NMR analysis is key to identifying these rearranged structures.

  • Solution: Repurification is required. Ensure that the material was stored away from any basic contaminants. If the degradation occurred during workup of the synthesis, ensure all basic reagents are thoroughly quenched and removed.[11]

Observation 2: Poor Yield or Stalled Reaction in Subsequent Synthetic Step

When using the stored 2'-Ts-Uridine in a reaction (e.g., a nucleophilic substitution), you experience significantly lower yields than expected or the reaction fails to proceed to completion.

• Possible Cause: Inaccurate Quantification of Starting Material. Degradation has reduced the amount of active 2'-Ts-Uridine in your vial. The actual molar quantity is lower than what was calculated based on the initial mass.

  • Solution: Before any reaction, re-analyze the purity of the stored 2'-Ts-Uridine using quantitative NMR (qNMR) or HPLC with a standard curve. Adjust the mass of the starting material used in the reaction to account for the measured purity.

• Possible Cause: Inhibition by Degradation Products. The degradation products may interfere with your reaction.

  • Mechanism: p-Toluenesulfonic acid, a hydrolysis byproduct, can alter the pH of the reaction mixture, potentially protonating your nucleophile and reducing its reactivity, or catalyzing unwanted side reactions.[2]

  • Solution: Repurify the 2'-Ts-Uridine by flash column chromatography before use to remove all degradation products.

Visualization of Degradation & Troubleshooting

The following diagrams illustrate the primary degradation pathway and a logical workflow for troubleshooting.

Primary Degradation Pathway: Hydrolysis

Caption: Hydrolysis of 2'-Ts-Uridine by ambient moisture.

Troubleshooting Workflow

Caption: A logical workflow for addressing compound degradation.

Recommended Protocols & Best Practices

Adherence to rigorous protocols for storage, handling, and analysis is the most effective strategy for preventing degradation.

Table 1: Recommended Storage and Handling Conditions

Parameter	Recommended Condition	Rationale
Temperature	≤ -20°C (Freezer)	Reduces the rate of chemical reactions, including hydrolysis.[7]
Atmosphere	Inert Gas (Argon or Nitrogen)	Displaces oxygen and, more importantly, ambient moisture to prevent hydrolysis.
Container	Amber glass vial with PTFE-lined cap	Protects from light, which can catalyze degradation, and provides an excellent seal against moisture.[4]
Environment	Inside a desiccator	Provides a secondary barrier against ambient humidity, which is crucial.[2]
Handling	Equilibrate to room temperature before opening	Prevents condensation of atmospheric moisture onto the cold compound. Handle quickly in a glove box or glove bag if possible.

Protocol 1: Purity Assessment by HPLC

This protocol provides a general method for assessing the purity of 2'-Ts-Uridine and detecting the primary degradation product, Uridine.

• Sample Preparation:

  • Accurately weigh ~1 mg of 2'-Ts-Uridine.

  • Dissolve in 1 mL of a 50:50 mixture of Acetonitrile:Water to create a 1 mg/mL stock solution.

  • Further dilute to a working concentration of ~50 µg/mL.

• HPLC Conditions:

  • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B and re-equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 260 nm.

  • Injection Volume: 10 µL

• Expected Results:

  • Uridine: Will elute as a sharp, early peak (more polar).

  • 2'-Ts-Uridine: Will elute as a later, well-defined peak (less polar).

  • Purity can be calculated based on the relative peak areas.

Note: This is a starting method; optimization may be required based on your specific HPLC system. This type of analysis is standard for nucleoside analogs.[12][13][14]

Protocol 2: Repurification by Flash Column Chromatography

If degradation is confirmed, the following protocol can be used for purification.

• Adsorbent: Silica gel, 230-400 mesh.

• Sample Loading: Dissolve the crude 2'-Ts-Uridine in a minimum amount of dichloromethane (DCM) or the mobile phase. If solubility is low, adsorb it onto a small amount of silica gel and load it dry onto the column.

• Eluent System: A gradient of methanol (MeOH) in dichloromethane (DCM) is typically effective.

  • Start with 100% DCM.

  • Gradually increase the percentage of MeOH (e.g., 0% -> 5% over 10-15 column volumes).

• Fraction Collection: Collect fractions and monitor by TLC (using the same eluent system or a slightly more polar one like 7-10% MeOH in DCM).

• Analysis:

  • The less polar 2'-Ts-Uridine will elute first.

  • The more polar Uridine and p-toluenesulfonic acid will elute later or be retained on the column.

• Post-Purification: Combine the pure fractions, remove the solvent under reduced pressure, and dry thoroughly under high vacuum for several hours to remove all residual solvent. Immediately store the purified, dry solid according to the recommended storage conditions.

References

• Lipka, E., et al. (2007). HPLC Separation and Determination of Enantiomeric Purity of Novel Nucleoside Analogs, on Cyclodextrin Chiral Stationary Phases, Using Reversed and Polar Organic Modes. Analytical Letters, 37(3). Available at: [Link]

• Wikipedia. (n.d.). p-Toluenesulfonic acid. Available at: [Link]

• King, T. I., et al. (2012). Determination of nucleoside analog mono-, di-, and tri-phosphates in cellular matrix by solid phase extraction and ultra-sensitive LC-MS/MS detection. Journal of Chromatography B, 900, 45-53. Available at: [Link]

• McKay, D. J., & Robins, M. J. (1962). The Acid Hydrolysis of 1-Alkyl- and 1,1-Dialkyl-2-p-tolylsulfonylhydrazines. Journal of the American Chemical Society, 84(6), 906-910. Available at: [Link]

• Grokipedia. (n.d.). Tosyl group. Available at: [Link]

• Le, T. N., et al. (2016). Profiling sulfonate ester stability: identification of complementary protecting groups for... Organic & Biomolecular Chemistry, 14(35), 8299-8303. Available at: [Link]

• Teasdale, A., et al. (2010). A Detailed Study of Sulfonate Ester Formation and Solvolysis Reaction Rates and Application toward Establishing Sulfonate Ester Control in Pharmaceutical Manufacturing Processes. Organic Process Research & Development, 14(4), 888-893. Available at: [Link]

• Royal Society of Chemistry. (2020). Easily recoverable and reusable p-toluenesulfonic acid for faster hydrolysis of waste polyethylene terephthalate. Green Chemistry. Available at: [Link]

• Zhang, Y., et al. (2023). Nucleoside Analogs: A Review of Its Source and Separation Processes. Molecules, 28(20), 7078. Available at: [Link]

• PQRI. (n.d.). Sulfonate Esters - How Real is the Risk? Available at: [Link]

• Hummels, M. (2018). Synthesis, bioanalysis and pharmacology of nucleoside and nucleotide analogs. DSpace@Utrecht University. Available at: [Link]

• BioSpectra. (2026). Stability Report: Uridine. Available at: [Link]

• BioSpectra. (2024). Long-Term Stability Report: Uridine. Available at: [Link]

• Slusarczyk, M., et al. (2021). The Novel Nucleoside Analogue ProTide NUC-7738 Overcomes Cancer Resistance Mechanisms In Vitro and in a First-In-Human Phase I Clinical Trial. Cancer Research, 81(23), 5947-5957. Available at: [Link]

• Notari, R. E., & DeYoung, J. L. (1975). Substituent effects on degradation rates and pathways of cytosine nucleosides. Journal of Pharmaceutical Sciences, 64(7), 1148-1157. Available at: [Link]

• Lewandowska, E., et al. (1995). Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide. The Journal of Organic Chemistry, 60(19), 6295-6299. Available at: [Link]

• Chemsrc. (2025). Tosyl chloride | CAS#:98-59-9. Available at: [Link]

• Chapman University. (n.d.). Guidelines for Chemical Storage. Available at: [Link]

• University of California, Berkeley. (n.d.). Safe Storage. Office of Environment, Health & Safety. Available at: [Link]

• Scribd. (n.d.). Nucleotide Degradation Pathways Explained. Available at: [Link]

• LibreTexts Biology. (2026). 22.4: Biosynthesis and Degradation of Nucleotides. Available at: [Link]

• Ashenhurst, J. (2015). Tosylates And Mesylates. Master Organic Chemistry. Available at: [Link]

• Biosa, A., et al. (2015). Nucleotide Salvage Deficiencies, DNA Damage and Neurodegeneration. International Journal of Molecular Sciences, 16(5), 9534-9554. Available at: [Link]

• Taylor & Francis Online. (n.d.). Uridine – Knowledge and References. Available at: [Link]

Sources

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• 2. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 3. What are the hydrolysis reactions of 4 - Toluene Sulfonamide? - Blog [nuomengchemical.com]
• 4. chapman.edu [chapman.edu]
• 5. ehs.berkeley.edu [ehs.berkeley.edu]
• 6. Tosyl group — Grokipedia [grokipedia.com]
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• 14. Substituent effects on degradation rates and pathways of cytosine nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Crude Uridine 2'-p-Toluenesulfonate

Welcome to the technical support guide for the purification of crude uridine 2'-p-toluenesulfonate. This document is designed for researchers, scientists, and professionals in drug development who are working with this key synthetic intermediate. The selective tosylation of uridine at the 2'-hydroxyl group is a critical step in the synthesis of various nucleoside analogs, but achieving high purity of the final product can be challenging due to the formation of closely related by-products and the inherent reactivity of the tosyl group.

This guide provides field-proven insights and detailed protocols in a practical question-and-answer format to help you troubleshoot common issues and optimize your purification strategy.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the properties of uridine 2'-p-toluenesulfonate and the principles behind its purification.

Q1: What are the most common impurities in a crude reaction mixture of uridine 2'-p-toluenesulfonate?

A1: The impurity profile can vary based on reaction conditions, but typically includes:

• Unreacted Starting Materials: Uridine and p-toluenesulfonyl chloride (TsCl).

• Di-tosylated By-products: Primarily 2',3'-di-O-tosyluridine and 2',5'-di-O-tosyluridine. These are often the most difficult impurities to separate.[1]

• Other Mono-tosylated Isomers: 3'-O-tosyluridine and 5'-O-tosyluridine, formed due to incomplete regioselectivity.

• Hydrolysis Products: p-Toluenesulfonic acid, formed from the reaction of excess TsCl with moisture, or from the hydrolysis of the tosylate product itself under non-anhydrous or improper pH conditions.[2][3]

• Pyridine/Base-Related Impurities: Residual pyridine (if used as a catalyst and solvent) and pyridinium salts like pyridinium p-toluenesulfonate.[4]

Q2: What is the underlying principle for choosing a solvent for recrystallization?

A2: The ideal recrystallization solvent is one in which your target compound, uridine 2'-p-toluenesulfonate, has high solubility at an elevated temperature but low solubility at room or sub-ambient temperatures.[5] This temperature-dependent solubility differential is crucial. Conversely, the impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or completely insoluble (allowing for removal by hot filtration).[6][7] The process relies on slowly cooling a saturated hot solution, which becomes supersaturated as it cools, forcing the desired compound to crystallize out in a pure form.[5]

Q3: Why is silica gel column chromatography a common method for purifying tosylated nucleosides?

A3: Silica gel is a polar stationary phase. Purification by silica gel chromatography separates compounds based on their differential adsorption to the silica surface, which is primarily driven by polarity.[1] Uridine and its tosylated derivatives contain polar hydroxyl, carbonyl, and tosyl groups, allowing them to interact with the silica. By eluting with a mobile phase (solvent system) of appropriate polarity, you can selectively desorb and collect the compounds one by one. The least polar compounds elute first, while the most polar compounds are retained longer on the column. This technique is particularly effective at separating compounds with different numbers of polar functional groups, such as mono-tosylated versus di-tosylated products.

Q4: How can I confirm the purity and identity of my final product?

A4: A combination of analytical techniques is recommended:

• Thin-Layer Chromatography (TLC): An indispensable tool for monitoring reaction progress and assessing the purity of column fractions. A single spot on a TLC plate (developed in multiple solvent systems) is a good preliminary indicator of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation. The presence of the tosyl group can be confirmed by the characteristic aromatic signals around 7.4-7.8 ppm and the methyl singlet around 2.4-2.5 ppm.[1] The regiochemistry (attachment at the 2' position) can be confirmed by analyzing the coupling constants and chemical shifts of the ribose protons.

• High-Performance Liquid Chromatography (HPLC): Offers quantitative purity analysis. A reversed-phase HPLC method can provide a precise percentage purity of the main peak.[8][9]

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Melting Point: A sharp melting point range that matches the literature value indicates high purity.

Section 2: Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process.

Recrystallization Issues

Q: My product is "oiling out" instead of forming crystals. What's happening and how do I fix it?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, or when the solution becomes supersaturated with impurities that depress the melting point.

• Causality: The compound is precipitating as a liquid phase rather than a solid crystalline lattice. This often happens if the boiling point of the solvent is higher than the melting point of the solute-impurity mixture or if cooling is too rapid.

• Troubleshooting Steps:

  • Re-heat the solution to re-dissolve the oil.

  • Add a small amount of additional hot solvent (Solvent #1) to ensure the solution is no longer supersaturated.[10]

  • Allow the solution to cool much more slowly. Insulating the flask can help.

  • If the problem persists, consider a two-solvent recrystallization system. Dissolve the crude product in a minimal amount of a good solvent (e.g., acetone, ethanol) while hot, then slowly add a poor solvent (e.g., hexane, water) dropwise until persistent cloudiness appears. Re-heat to clarify and then cool slowly.[10][11]

Q: I have very low yield after recrystallization. What are the likely causes?

A: Low yield is a common issue and can stem from several factors.

• Causality & Solutions:

  • Using too much solvent: This is the most frequent cause. Even in a "poor" cold solvent, your product has some solubility. Excess solvent will keep more of your product dissolved in the mother liquor. Solution: Use the absolute minimum amount of hot solvent required to fully dissolve the solid.[5]

  • Premature crystallization: If the product crystallizes during hot filtration, it will be lost. Solution: Use an excess of solvent during hot filtration and boil it off afterward. Also, ensure your funnel and receiving flask are pre-heated.[6][10]

  • Cooling the solution too quickly: Rapid cooling leads to the formation of small, often impure crystals and can trap impurities. Solution: Allow the solution to cool slowly to room temperature before placing it in an ice bath.[5]

  • Inappropriate solvent choice: The solvent may be too "good," keeping the product dissolved even when cold. Solution: Re-evaluate your solvent choice based on solubility tests.

Column Chromatography Issues

Q: I can't separate the desired 2'-O-tosyluridine from a faster-running impurity on the TLC plate. What is this impurity and how can I improve separation?

A: The faster-running (less polar) impurity is almost certainly a di-tosylated by-product (e.g., 2',3'-di-O-tosyluridine). The additional tosyl group makes the molecule significantly less polar than the desired mono-tosylated product.

• Causality: The difference in polarity between the mono- and di-tosylated species is sometimes insufficient for baseline separation with standard solvent systems. This is a known challenge.[1]

• Troubleshooting Steps:

  • Decrease Eluent Polarity: Use a less polar solvent system. For example, if you are using 5% Methanol in Dichloromethane (DCM), try reducing it to 2-3%. If using Ethyl Acetate/Hexane, increase the proportion of Hexane.[1] This will increase the retention time of both spots but should improve the separation (increase the ΔRf).

  • Try a Different Solvent System: Sometimes, changing the nature of the solvents can improve selectivity. Consider systems like Toluene/Acetone or DCM/Acetonitrile.

  • Optimize Column Parameters: Use a longer column or a stationary phase with a smaller particle size for higher resolution. Ensure the column is packed perfectly and not overloaded with crude material.

Q: My product is streaking or tailing on the TLC and column. Why is this happening?

A: Streaking is often a sign of overloading, but with tosylated nucleosides, it can also indicate other issues.

• Causality & Solutions:

  • Acidity: The tosyl group can be labile, and residual p-toluenesulfonic acid in the crude mixture or the inherent acidity of the silica gel can cause on-column decomposition or strong, non-ideal interactions. Solution: Add a small amount of a volatile base, like triethylamine (~0.5-1%), to your eluent. This neutralizes active sites on the silica gel and prevents streaking.

  • Overloading: Too much sample was applied to the TLC plate or loaded onto the column. Solution: Use a more dilute solution for spotting TLCs. For the column, ensure the amount of crude material does not exceed 1-5% of the mass of the silica gel.

  • Insolubility: The compound may be poorly soluble in the eluent, causing it to precipitate at the top of the column and streak as it slowly redissolves. Solution: Ensure your crude material is fully dissolved before loading, or use a stronger "loading solvent" that is then washed out by the weaker eluent.

Visualization of Purification Workflow

Caption: General workflow for the purification of crude uridine 2'-p-toluenesulfonate.

Section 3: Detailed Protocols & Data

Protocol 1: Recrystallization from Ethanol/Water

This protocol is suitable when the crude material is relatively clean, with the primary impurities being unreacted uridine or p-toluenesulfonic acid.

• Transfer the crude solid to an Erlenmeyer flask equipped with a stir bar.

• Add a minimal amount of hot ethanol (~95%) to the flask while heating and stirring until the solid just dissolves.[6]

• If colored impurities are present, cool the solution slightly, add a spatula tip of activated charcoal, and reheat to boiling for 2-3 minutes.[11] Perform a hot gravity filtration through fluted filter paper to remove the charcoal and any insoluble impurities.[6]

• To the hot, clear filtrate, add warm water dropwise with swirling until the solution becomes faintly and persistently cloudy.[10]

• Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature.

• Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals sparingly with a small amount of cold ethanol-water mixture.

• Dry the crystals under vacuum to obtain the purified product.

Protocol 2: Flash Column Chromatography

This is the method of choice for complex mixtures containing di-tosylated by-products.

• Prepare the Column: Pack a glass column with silica gel (230-400 mesh) as a slurry in the initial, least polar eluent (e.g., 100% Dichloromethane or a Hexane/Ethyl Acetate mixture).

• Prepare the Sample: Dissolve the crude uridine 2'-p-toluenesulfonate in a minimal amount of the column solvent or a slightly more polar solvent (like acetone). Add a small amount of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder. This is known as "dry loading" and generally results in better separation.

• Load the Column: Carefully add the dry-loaded sample to the top of the packed silica gel bed. Add a thin layer of sand on top to protect the surface.

• Elute the Column: Begin elution with the non-polar solvent. Gradually increase the polarity of the eluent. A common gradient is from 0% to 5% methanol in dichloromethane.

• Monitor Elution: Collect fractions and monitor them by TLC, staining with a suitable visualizing agent (e.g., UV light, potassium permanganate, or ceric ammonium molybdate stain).

• Combine and Concentrate: Combine the fractions containing the pure product (as determined by TLC) and concentrate them using a rotary evaporator to yield the purified compound.

Data Tables

Table 1: Common Solvent Systems for Chromatography

Solvent System	Polarity	Typical Application	Notes
Ethyl Acetate / Hexane	Low-Med	Good starting point for separating non-polar impurities.	Adjust ratio from 1:4 to 1:1 (EtOAc:Hexane) to increase polarity.
Dichloromethane / Methanol	Med-High	Excellent for eluting polar compounds. A workhorse for nucleoside chemistry.	Start with 100% DCM and gradually add MeOH from 1% to 5% or higher.
Dichloromethane / Acetone	Med-High	An alternative to the MeOH system, can sometimes offer different selectivity.	A gradient of 0-20% acetone in DCM is common.

Table 2: Typical ¹H NMR Chemical Shifts (in CDCl₃ or DMSO-d₆)

Proton Type	Approximate Chemical Shift (ppm)	Multiplicity	Notes
H-6 (Uracil)	7.6 - 8.0	d (doublet)
H-5 (Uracil)	5.6 - 5.8	d (doublet)
H-1' (Anomeric)	5.9 - 6.1	d (doublet)
H-2' (Tosylated)	~4.5 - 5.0	m (multiplet)	Shifted downfield compared to uridine due to the tosyl group.
H-3', H-4', H-5' (Ribose)	3.8 - 4.4	m (multiplets)
Ar-H (Tosyl)	7.8 (d), 7.4 (d)	AA'BB' system	Two doublets characteristic of a para-substituted benzene ring.
CH₃ (Tosyl)	2.4 - 2.5	s (singlet)	Diagnostic peak for the tosyl group.[1]

References

• Organic Syntheses. Procedure for a related tosylation. Retrieved from [Link]

• Master Organic Chemistry. (2015). Tosylates And Mesylates. Retrieved from [Link]

• Sciencemadness.org. (2013). Chemoselective and scalable preparation of alkyl tosylates under solvent-free conditions. Retrieved from [Link]

• University of Colorado, Boulder. Recrystallization. Retrieved from [Link]

• Google Patents. (2010). CN101717420A - Novel method for synthesizing uridine.
• Google Patents. (2017). CN106588712A - Purification method capable of reducing sulfate content of p-toluenesulfonic acid.

• Singh, B. et al. (2011). A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients. PMC. Retrieved from [Link]

• Wikipedia. (2026). Pyridinium p-toluenesulfonate. Retrieved from [Link]

• MIT OpenCourseWare. Two-Solvent Recrystallization Guide. Retrieved from [Link]

• Stanford University. Recrystallization. Retrieved from [Link]

• LabXchange. (2024). Lab Procedure: Recrystallization. Retrieved from [Link]

• MIT OpenCourseWare. (2010). Recrystallization | MIT Digital Lab Techniques Manual. YouTube. Retrieved from [Link]

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• 9. A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. youtube.com [youtube.com]

minimizing side reactions in 2'-O-tosylation of uridine

Technical Support Center: 2'-O-Tosylation of Uridine

Welcome to the technical support center for nucleoside chemistry. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) for researchers encountering challenges with the selective 2'-O-tosylation of uridine. Our goal is to move beyond simple protocols and explain the underlying chemical principles, empowering you to diagnose issues and optimize your reaction conditions effectively.

Introduction: The Challenge of Selective 2'-O-Tosylation

The tosylation of uridine's secondary hydroxyl groups is a critical step in the synthesis of many modified nucleosides and oligonucleotides. The p-toluenesulfonyl (tosyl) group is an excellent leaving group, making the 2'-O-tosylated uridine a versatile intermediate for subsequent nucleophilic substitution reactions. However, achieving selective tosylation at the 2'-position is notoriously difficult due to the similar reactivity of the 2'- and 3'-hydroxyls and the propensity for several competing side reactions. This guide addresses the most common pitfalls and provides robust strategies to maximize the yield and purity of your desired 2'-O-tosyluridine product.

Troubleshooting & FAQs

Q1: My main side product is 2,2'-anhydrouridine. What is causing its formation and how can I prevent it?

A1: Understanding the Mechanism is Key

The formation of 2,2'-anhydro-1-(β-D-arabinofuranosyl)uracil, often called 2,2'-cyclouridine, is the most common and problematic side reaction.

• Causality: After the successful formation of the 2'-O-tosylate, the molecule is primed for an intramolecular nucleophilic attack. The C2 carbonyl oxygen of the uracil base acts as an internal nucleophile, attacking the C2' carbon of the ribose sugar. This attack displaces the highly effective tosylate leaving group, resulting in the formation of a stable, five-membered anhydro ring. This side reaction is often promoted by the basic conditions used for the tosylation itself.[1][2]

• Visualizing the Reaction Pathway:

  Caption: Desired tosylation pathway vs. side reactions.

• Preventative Strategies:

  • Temperature Control: This is your most powerful tool. Perform the reaction at a low temperature (0 °C to -20 °C) and maintain it throughout the addition of tosyl chloride.[3] Low temperatures disfavor the intramolecular cyclization, which has a higher activation energy than the initial tosylation. Avoid letting the reaction warm to room temperature for extended periods if possible.

  • Choice of Base: While pyridine is a common solvent and base, its basicity can promote cyclization. Consider using a sterically hindered, non-nucleophilic base like 2,6-lutidine or diisopropylethylamine (DIPEA) to scavenge the HCl byproduct without actively promoting the intramolecular attack.[4][5]

  • Stoichiometry and Reaction Time: Use only a slight excess of tosyl chloride (1.1-1.2 equivalents). Monitor the reaction closely by Thin Layer Chromatography (TLC). Once the starting material is consumed, quench the reaction immediately with cold water or a saturated ammonium chloride solution to prevent the product from sitting in basic conditions, which would favor anhydro formation.

Q2: I'm observing di-tosylated products. How can I improve the selectivity for mono-tosylation at the 2'-position?

A2: The Importance of Protecting Groups

If the 3'- and 5'-hydroxyl groups are unprotected, you will inevitably get a mixture of 2'-, 3'-, 5'-, di-, and even tri-tosylated products. The key to selectivity is a robust protecting group strategy.

• Causality: Tosyl chloride is a highly reactive reagent that will react with any available hydroxyl group. The relative reactivity of the hydroxyls on uridine is generally 5'-OH > 3'-OH ≈ 2'-OH, with the primary 5'-OH being significantly more reactive. Without protection, achieving selectivity is nearly impossible.

• Recommended Protecting Group Strategy:

  • 5'-OH Protection: Always begin by protecting the primary 5'-hydroxyl group. The bulky trityl (Tr) or tert-butyldiphenylsilyl (TBDPS) groups are excellent choices as they are stable to the tosylation conditions and can be removed later.[6][7]

  • 3'-OH Protection: To ensure exclusive reaction at the 2'-position, the 3'-hydroxyl must also be protected. A common strategy is to use a second silyl protecting group, such as TBDMS or TIPS. The differential stability of silyl groups allows for selective deprotection later in your synthetic sequence.

  • Using 2',3'-Acetal Protection (Alternative Strategy): One can protect the 2' and 3' hydroxyls simultaneously using an isopropylidene ketal.[8] This allows for modification at the 5' position. However, subsequent selective deprotection and reaction at the 2'-position can be complex. For direct 2'-O-tosylation, starting with orthogonally protected 3' and 5' positions is more straightforward.

Q3: My reaction is clean, but very slow or incomplete. What can I do to drive it to completion?

A3: Optimizing Reagents and Conditions

An incomplete reaction points to issues with reagent quality, reaction setup, or insufficient activation.

• Causality: Tosylation reactions are highly sensitive to moisture, as water will readily consume tosyl chloride.[5] Furthermore, the base plays a dual role: it neutralizes the HCl byproduct and acts as a catalyst. If the base is not effective, the reaction can stall.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: All glassware must be oven- or flame-dried. Use anhydrous solvents. Pyridine is often distilled from calcium hydride. Dichloromethane (DCM) can be distilled from calcium hydride or passed through a solvent purification system.

  • Check Reagent Quality: Tosyl chloride can degrade upon exposure to moisture. It is often beneficial to recrystallize commercial TsCl from hexane before use.[9] This removes adhering p-toluenesulfonic acid, which can complicate the reaction.

  • Use a Catalyst: Add a catalytic amount (0.1 eq.) of 4-(dimethylamino)pyridine (DMAP). DMAP is a hyper-nucleophilic catalyst that reacts with TsCl to form a highly reactive tosylpyridinium intermediate, which then rapidly tosylates the alcohol.[3][5] This can significantly accelerate slow reactions.

  • Solvent Choice: While pyridine is common, polar aprotic solvents like acetonitrile can sometimes improve solubility and reaction rates.[10]

Q4: I isolated my product, but it appears to be a 2'-chloro-2'-deoxyuridine derivative instead of the tosylate. How did this happen?

A4: The Chloride Ion as a Competing Nucleophile

This is a frequently overlooked side reaction where the tosylate, once formed, is immediately displaced by a chloride ion.

• Causality: The tosylation reaction produces one equivalent of chloride ion for every equivalent of TsCl consumed (from the TsCl itself and the subsequent HCl byproduct). In the presence of an excellent leaving group like tosylate, the chloride ion can act as a nucleophile in an Sₙ2 reaction, displacing the OTs group to form the corresponding alkyl chloride.[11][12] This is particularly problematic for activated substrates.

• Preventative Strategies:

  • Use Tosyl Anhydride: Replace p-toluenesulfonyl chloride (TsCl) with p-toluenesulfonic anhydride (Ts₂O). This reagent does not introduce chloride ions into the reaction mixture, completely eliminating this side reaction.

  • Limit Reaction Time: As mentioned previously, monitor the reaction by TLC and work it up as soon as the starting material is consumed. Prolonged exposure of the product to the reaction mixture increases the likelihood of this Sₙ2 displacement.

  • Choice of Base/Solvent: Using a base whose hydrochloride salt precipitates from the reaction solvent (e.g., triethylamine in DCM) can help by physically removing the chloride ions from the solution as they are formed.[5]

Optimized Protocol: Selective 2'-O-Tosylation of 3',5'-di-O-TBDPS-Uridine

This protocol assumes the availability of a 3',5'-diprotected uridine, which is the ideal starting material for achieving high selectivity at the 2'-position.

Materials:

• 3',5'-di-O-tert-butyldiphenylsilyl (TBDPS)-Uridine (1.0 eq.)

• Anhydrous Pyridine (as solvent)

• p-Toluenesulfonyl chloride (TsCl) (1.2 eq.)

• 4-(Dimethylamino)pyridine (DMAP) (0.1 eq.)

• Dichloromethane (DCM), Ethyl Acetate (EtOAc), Saturated NaHCO₃ solution, Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Preparation: Ensure all glassware is oven-dried and assembled under an inert atmosphere (Nitrogen or Argon).

• Dissolution: Dissolve 3',5'-di-O-TBDPS-Uridine (1.0 eq.) in anhydrous pyridine.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Addition of Reagents: Add DMAP (0.1 eq.) followed by the portion-wise addition of TsCl (1.2 eq.) over 15 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: Stir the reaction mixture at 0 °C. Monitor the progress every 30-60 minutes by TLC (e.g., using a 1:1 Hexanes:EtOAc solvent system). The reaction is typically complete within 2-6 hours.

• Quenching: Once the starting material is consumed, quench the reaction by pouring it into ice-cold water.

• Extraction: Extract the aqueous mixture three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with cold 1M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel to yield the pure 2'-O-tosyl-3',5'-di-O-TBDPS-uridine.

Quantitative Data Summary

Parameter	Recommended Condition	Rationale & Notes
TsCl Equivalents	1.1 - 1.5 eq.	A slight excess drives the reaction to completion. Gross excess leads to side products.
Base Equivalents	1.5 - 2.0 eq. (if not solvent)	Sufficient base is needed to neutralize the HCl generated.[5] Pyridine is often used as the solvent.
Catalyst (DMAP)	0.05 - 0.1 eq.	Highly effective for accelerating the reaction, especially for sterically hindered alcohols.[3]
Temperature	-20 °C to 0 °C	Crucial for minimizing the formation of 2,2'-anhydrouridine.[3]
Reaction Time	2 - 12 hours	Highly substrate-dependent. Must be monitored by TLC to avoid byproduct formation.[5]

References

• ResearchGate. (n.d.). Reaction conditions: (a) TsCl, DMAP, Py, 0 °C to rt, 9 h (90%).

• Gérard, B., et al. (2020). Intramolecular Michael Additions in Uridine Derivatives: Isolation of the Labile 5′O-C6 Cyclonucleoside. ACS Omega. [Link]

• Lewandowska, E., et al. (1995). Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide I. Journal of Organic Chemistry.

• Mitachi, K., et al. (2018). A Convenient Protecting Group for Uridine Ureido Nitrogen: (4,4'-Bisfluorophenyl)methoxymethyl group. PMC. [Link]

• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.

• Calvet-Vitale, S., et al. (2017). Effect of uridine protecting groups on the diastereoselectivity of uridine-derived aldehyde 5'-alkynylation. ResearchGate. [Link]

• Dai, Q., et al. (2007). Efficient Synthesis of [2'-18O]Uridine and Its Incorporation into Oligonucleotides. Organic Letters. [Link]

• OrgoSolver. (n.d.). TsCl/Pyridine: Alcohol to Tosylate (ROTs) + What Happens Next (SN2 vs E2).
• BenchChem. (2026).

• Cardillo, G., et al. (2002). Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols. Molecules. [Link]

• Pasqualini, C. (2021). How can I Tosylate C4 position of a 2',3',5' triprotected uridine? ResearchGate. [Link]

• University College London. (n.d.). Protecting Groups.
• ResearchGate. (n.d.). 4 questions with answers in URIDINE.
• Cardillo, G., et al. (2002).
• BenchChem. (2025). Troubleshooting low yields in the tosylation of 2-piperidinemethanol. BenchChem.

• Hoogenboom, R., et al. (2008). Synthesis and crystal structures of multifunctional tosylates as basis for star-shaped poly(2-ethyl-2-oxazoline)s. PMC. [Link]

• Ma, C., et al. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. PMC. [Link]

• Kumar, P., et al. (2012). Gram-scale chemical synthesis of 2'-deoxynucleoside-5'-o-triphosphates. PubMed. [Link]

• Jones, A. S., et al. (1979). The synthesis of nucleosides derived from 5-ethynyluracil and 5-ethynylcytosine. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Verheyden, J. P. H., et al. (1980). 2′,3′-Anhydrouridine. A useful synthetic intermediate. Journal of the Chemical Society, Perkin Transactions 1. [Link]

• Reddit. (2025).

• Ferreira, V. (2013). How can I tosylate an hindered secondary alcohol? ResearchGate. [Link]

• Wu, S., et al. (2023). A selective and atom-economic rearrangement of uridine by cascade biocatalysis for production of pseudouridine. PMC. [Link]

• Ma, C., et al. (2011). Treatment of Alcohols with Tosyl Chloride Does Not always Lead to the Formation of Tosylates. Semantic Scholar. [Link]

• Calvet-Vitale, S., et al. (2017). Effect of uridine protecting groups on the diastereoselectivity of uridine-derived aldehyde 5'-alkynylation. PMC. [Link]

• Prakash, T. P., et al. (2025). Synthesis of 4'-C-α-Aminoethoxy-2'-O-Methyl-5-Methyl- and 5-Propynyl-Uridine Phosphoramidites for Structurally Optimized Antisense Oligonucleotides. PubMed. [Link]

• CN1169823C. (n.d.). 2, the preparation method of 2'-anhydrouridine compound.
• UCLA Chemistry and Biochemistry. (n.d.).

• Prior, J. J., et al. (1984). On the mechanism of the acid-catalyzed hydrolysis of uridine to uracil. Evidence for 6-hydroxy-5,6-dihydrouridine intermediates. PubMed. [Link]

• Ma, D., et al. (2017). Tosylation of alcohols: an effective strategy for the functional group transformation of organic derivatives of polyoxometalates. PMC. [Link]

• Naumov, S., et al. (2007). Theoretical study of the reaction of hydroxyl radicals with uridine: the influence of ribose and solvent. RSC Publishing. [Link]

• US5646265A. (n.d.). Process for the preparation of 2'-O-alkyl purine phosphoramidites.

• Khan, I., et al. (2024). Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. Semantic Scholar. [Link]

• Wu, Q., et al. (2010). Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. Chemical Research in Chinese Universities.

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Technical Support Center: Optimizing Solvent Conditions for Uridine 2'-p-Toluenesulfonate Reactions

This guide provides in-depth technical assistance for researchers, scientists, and drug development professionals engaged in reactions involving uridine 2'-p-toluenesulfonate. It is designed to address common challenges and provide evidence-based solutions for optimizing solvent conditions to ensure successful experimental outcomes.

Introduction: The Critical Role of Uridine 2'-p-Toluenesulfonate

Uridine 2'-p-toluenesulfonate (2'-Ts-uridine) is a pivotal intermediate in nucleoside chemistry. The tosylate group at the 2'-position of the ribose sugar transforms the hydroxyl group into an excellent leaving group, facilitating nucleophilic substitution reactions. This modification is fundamental for the synthesis of a wide array of antiviral and anticancer nucleoside analogs, including the important intermediate 2,2'-anhydrouridine.[1][2] The choice of solvent is paramount as it profoundly influences reaction rates, yields, and the formation of byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of pyridine in the tosylation of uridine?

Pyridine serves a dual function in the tosylation of alcohols like uridine. It acts as a base to neutralize the hydrochloric acid (HCl) byproduct generated during the reaction between the alcohol and tosyl chloride (TsCl).[3] More critically, pyridine functions as a nucleophilic catalyst. It reacts with TsCl to form a highly reactive N-tosylpyridinium chloride intermediate, which is a more potent tosylating agent than TsCl itself.[4][5] This catalytic role accelerates the desired reaction with the uridine hydroxyl group.

Q2: My tosylation of uridine is incomplete. What are the likely causes related to my solvent?

Incomplete tosylation is a frequent issue, often linked to solvent quality. The primary culprit is moisture. Tosyl chloride readily hydrolyzes in the presence of water to form inactive p-toluenesulfonic acid.[6] Therefore, using an anhydrous solvent is crucial. It is highly recommended to use freshly distilled or commercially available anhydrous solvents. Additionally, ensure that the base used, such as pyridine or triethylamine, is also anhydrous as they can be hygroscopic.[6]

Q3: I'm observing the formation of a cloudy precipitate during my tosylation reaction. Should I be concerned?

A cloudy appearance in the reaction mixture is generally a positive sign.[6] It indicates the formation of a salt, typically the hydrochloride salt of the amine base used (e.g., pyridinium hydrochloride). This salt is often insoluble in common organic solvents like dichloromethane or pyridine and precipitates out of the solution, signifying that the reaction is proceeding as expected.[6]

Q4: What is the best solvent for the subsequent nucleophilic substitution reaction of 2'-Ts-uridine?

The optimal solvent for nucleophilic substitution on 2'-Ts-uridine depends on the nature of the nucleophile and the desired reaction mechanism (typically SN2). For most SN2 reactions, polar aprotic solvents are preferred.[7] These solvents can solvate the counter-ion of the nucleophile, leaving the nucleophile "naked" and more reactive.[8] Good choices include:

• Acetonitrile (ACN): Promotes fast SN2 reactions.

• Dimethylformamide (DMF): A highly polar aprotic solvent that effectively dissolves a wide range of reactants.

• Dimethyl sulfoxide (DMSO): Another excellent polar aprotic solvent for enhancing nucleophilicity.[8]

In contrast, polar protic solvents (e.g., water, alcohols) can form hydrogen bonds with the nucleophile, creating a solvent cage that reduces its reactivity and slows down SN2 reactions.[7][9]

Troubleshooting Guide

Problem 1: Low Yield of 2,2'-Anhydrouridine from 2'-Ts-Uridine

The intramolecular cyclization of 2'-Ts-uridine to form 2,2'-anhydrouridine is a key transformation.[1] Low yields can often be traced back to suboptimal solvent conditions.

Causality: The reaction proceeds via an intramolecular SN2 attack of the 2-keto oxygen of the uracil base on the 2'-carbon, displacing the tosylate group. The solvent must facilitate this internal nucleophilic attack.

Solutions:

• Solvent Choice: Highly polar aprotic solvents like DMF or DMA are effective for this reaction.[10] They promote the nucleophilicity of the keto oxygen.

• Temperature: The reaction often requires elevated temperatures, typically in the range of 85-130°C, to proceed at a reasonable rate.[10]

• Base: A mild, non-nucleophilic base such as sodium bicarbonate (NaHCO₃) or potassium bicarbonate (KHCO₃) can be added to neutralize any acid generated during the reaction, which could otherwise lead to side reactions.[10]

Problem 2: Formation of an Alkyl Chloride Byproduct Instead of the Desired Tosylate

In some cases, the chloride ion generated from tosyl chloride can act as a nucleophile and displace the newly formed tosylate group, leading to the formation of an undesired 2'-chloro-2'-deoxyuridine.[11]

Causality: This is more likely to occur with prolonged reaction times or when the tosylate is activated towards nucleophilic substitution.[6][11] Polar aprotic solvents can accelerate this nucleophilic substitution by the chloride ion.[11]

Solutions:

• Reaction Monitoring: Closely monitor the reaction progress using Thin Layer Chromatography (TLC).[6] Stop the reaction as soon as the starting uridine is consumed to minimize the formation of the chloride byproduct.

• Choice of Tosylating Agent: In challenging cases, consider using p-toluenesulfonic anhydride instead of tosyl chloride to eliminate the source of chloride ions.[6]

• Solvent Consideration: While polar aprotic solvents are generally good for SN2 reactions, in this specific side reaction, a less polar solvent like dichloromethane might be preferable to disfavor the nucleophilic attack by the chloride ion.

Problem 3: Difficulty in Achieving Regioselective 2'-Tosylation

Uridine has three hydroxyl groups (2', 3', and 5'). While the 5'-hydroxyl is primary and generally the most reactive, achieving selective tosylation at the 2'-position over the 3'-position can be challenging.

Causality: The relative reactivity of the 2'- and 3'-hydroxyl groups can be influenced by the solvent and reaction conditions.

Solutions:

• Use of Protecting Groups: The most reliable method to ensure 2'-tosylation is to first protect the 3'- and 5'-hydroxyl groups. Common protecting groups include TBDMS or other silyl ethers.

• Solvent and Temperature Control: In the absence of protecting groups, careful control of reaction conditions is necessary. Using pyridine as both the solvent and base at low temperatures (e.g., 0°C) can sometimes favor 2'-tosylation due to steric hindrance around the 3'-hydroxyl.[3]

Experimental Protocols

Protocol 1: General Procedure for the Tosylation of Uridine

• Dissolve uridine (1 equivalent) in anhydrous pyridine under an inert atmosphere (e.g., argon or nitrogen).

• Cool the solution to 0°C in an ice bath.

• Slowly add p-toluenesulfonyl chloride (1.1-1.5 equivalents) portion-wise to the stirred solution, maintaining the temperature at 0°C.

• Allow the reaction to stir at 0°C for 30 minutes and then let it warm to room temperature.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, quench by adding cold water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the organic layer with saturated sodium bicarbonate solution and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: Synthesis of 2,2'-Anhydrouridine

• Add uridine 2'-p-toluenesulfonate (1 equivalent) to anhydrous DMF or DMA.

• Add a small amount of sodium bicarbonate or potassium bicarbonate.

• Heat the reaction mixture to 100-110°C.[10]

• Monitor the reaction by TLC until the starting material is consumed.

• After completion, recover the solvent under reduced pressure.

• To the residue, add a mixed solvent system (e.g., ethanol/acetone or ethanol/acetonitrile) to precipitate the product.[10]

• Collect the crude product by filtration and further purify by recrystallization.

Data Presentation

Table 1: Influence of Solvent on SN2 Reaction Rates

Solvent Type	Examples	Effect on Nucleophile	SN2 Reaction Rate
Polar Aprotic	DMF, DMSO, Acetonitrile	Minimally solvated, "naked" and highly reactive.[8]	Significantly Increased[7][9]
Polar Protic	Water, Methanol, Ethanol	Heavily solvated via hydrogen bonding, shielded and less reactive.[7]	Significantly Decreased[9]
Nonpolar	Hexane, Toluene	Poor solubility of most nucleophiles.	Very Slow

Visualizations

Reaction Workflow: From Uridine to 2,2'-Anhydrouridine

Caption: Decision tree for troubleshooting incomplete tosylation reactions.

References

• Chemistry Stack Exchange. (2015, January 30). Why is pyridine used when making tosyl esters from alcohols? Retrieved from [Link]

• ReactionWeb.io. (2025, July 12). Alcohol Tosylation with TsCl and Pyridine. Retrieved from [Link]

• OrgoSolver. (n.d.). TsCl/Pyridine: Alcohol to Tosylate (ROTs) + What Happens Next (SN2 vs E2). Retrieved from [Link]

• Proprep. (n.d.). Describe the reaction between tosyl chloride and pyridine, including the mechanism and the role of each reactant. Retrieved from [Link]

• Quora. (2023, March 20). What are the effects of solvents on SN1 and SN2 reactions? Retrieved from [Link]

• OpenOChem Learn. (n.d.). SN2 Effect of Solvent. Retrieved from [Link]

• Google Patents. (n.d.). CN1169823C - 2, the preparation method of 2'-anhydrouridine compound.

• Chemistry LibreTexts. (2014, August 7). 8.2: Factors That Affect SN2 Reactions. Retrieved from [Link]

• Kim, D. H., & Kim, D. Y. (2006). A New Class of SN2 Reactions Catalyzed by Protic Solvents: Facile Fluorination for Isotopic Labeling of Diagnostic Molecules. Journal of the American Chemical Society, 128(49), 15584–15585. [Link]

• Chemistry Steps. (2022, December 2). The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Retrieved from [Link]

• Pistritto, G., et al. (2020). Nucleophilic Aromatic Substitution of Unactivated Fluoroarenes Enabled by Organic Photoredox Catalysis. Journal of the American Chemical Society, 142(40), 16985-16991. [Link]

• ResearchGate. (2021, June 18). How can I Tosylate C4 position of a 2',3',5' triprotected uridine? Retrieved from [Link]

• Nishiguchi, T., et al. (2005). Water-solvent method for tosylation and mesylation of primary alcohols promoted by KOH and catalytic amines. Green Chemistry, 7(9), 635-638. [Link]

• Qi, C., et al. (2011). Treatment of alcohols with tosyl chloride does not always lead to the formation of tosylates. Molecules, 16(7), 5665-5676. [Link]

• Master Organic Chemistry. (2015, March 10). Tosylates And Mesylates. Retrieved from [Link]

• Weinberger, S., et al. (2020). Optimized Biocatalytic Synthesis of 2‐Selenopyrimidine Nucleosides by Transglycosylation. Chemistry – A European Journal, 26(65), 14853-14859. [Link]

• Hoogenboom, R., et al. (2008). Synthesis and crystal structures of multifunctional tosylates as basis for star-shaped poly(2-ethyl-2-oxazoline)s. Crystals, 8(1), 1. [Link]

• Singh, U. S., et al. (2002). Azidonucleosides: Synthesis, Reactions, and Biological Properties. Chemical Reviews, 102(5), 1605-1648. [Link]

• Organic Syntheses. (n.d.). p-Toluenesulfonic acid, butyl ester. Retrieved from [Link]

• D'Errico, S., et al. (2021). Catalytic, Regioselective Sulfonylation of Carbohydrates with Dibutyltin Oxide under Solvent-Free Conditions. Molecules, 26(3), 735. [Link]

• PHYWE Systeme GmbH & Co. KG. (n.d.). Preparation of p-toluenesulphonic acid. Retrieved from [Link]

• Chen, Y. J., et al. (2013). Esterification Catalysis by Pyridinium p-Toluenesulfonate Revisited—Modification with a Lipid Chain for Improved Activities and Selectivities. Molecules, 18(9), 11097-11108. [Link]

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• ResearchGate. (2026, February 4). Reaction of oridonin with p-toluenesulfonic anhydride/p-toluenesulfonic acid: An unexpected cascade rearrangement | Request PDF. Retrieved from [Link]

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Technical Support Center: Resolving Low Conversion Rates with Uridine 2'-p-toluenesulfonate

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the tosylation of uridine, specifically targeting the 2'-hydroxyl position. Low conversion rates can be a significant roadblock, and this document provides a structured, in-depth approach to troubleshooting and optimizing your reaction. We will move from foundational checks to advanced mechanistic considerations, explaining the scientific rationale behind each step to empower you to solve even the most stubborn synthetic challenges.

Section 1: Foundational Troubleshooting: Reagent & Setup Integrity

Low yields often originate from issues that precede the reaction itself. Before delving into complex kinetics or side reactions, it's crucial to validate your starting materials and environment.

FAQ 1: My reaction shows little to no conversion. Where do I start?

Start with the most common culprits: the quality of your reagents and the reaction environment. In tosylation reactions, moisture is the primary antagonist.

• Tosyl Chloride (TsCl) Quality: TsCl is highly susceptible to hydrolysis, breaking down into the unreactive p-toluenesulfonic acid upon exposure to moisture.[1] Always use freshly opened, high-purity TsCl or purify older batches by recrystallization. Store it in a desiccator under an inert atmosphere.[1][2]

• Uridine Purity & Dryness: Your uridine starting material must be pure and, critically, anhydrous. Co-evaporate your uridine with anhydrous toluene or dry it under a high vacuum over a desiccant like P₂O₅ before use.

• Solvent & Base Anhydrousness: Use freshly distilled, anhydrous solvents. Pyridine, a common base and solvent, is notoriously hygroscopic. Distill it from calcium hydride or a similar drying agent. Other bases like triethylamine should also be distilled and stored over potassium hydroxide pellets. Ensure all glassware is rigorously flame-dried or oven-dried immediately before use.

FAQ 2: My reaction mixture turned cloudy or formed a thick precipitate immediately. Is this normal?

A cloudy appearance or precipitate is often the hydrochloride salt of your amine base (e.g., pyridinium hydrochloride or triethylammonium hydrochloride) forming as a byproduct. This is a positive sign that the reaction has initiated. However, if this precipitate becomes excessively thick, it can hinder effective stirring and slow down the reaction.

• Troubleshooting: If you suspect poor mixing is the issue, consider using a more dilute solution or a solvent system that better solubilizes the salt. For some substrates, switching from pyridine as a solvent to using it as a co-base in a solvent like Dichloromethane (DCM) or Acetonitrile can manage solubility issues.[3]

Section 2: Optimizing Reaction Conditions for Success

Once you have confirmed the quality of your reagents, the next step is to systematically optimize the reaction parameters. The interplay between stoichiometry, temperature, and time is critical for driving the reaction to completion while minimizing side products.

FAQ 3: What is the optimal stoichiometry for the tosylation of uridine?

A slight excess of tosyl chloride and the base is generally recommended to drive the reaction forward.

• Recommended Ratios: Start with 1.1 to 1.5 equivalents of both tosyl chloride and your base relative to the uridine hydroxyl group you are targeting. Using a large excess of TsCl can lead to over-tosylation or other side reactions.

The following table summarizes the effect of key parameters on the reaction outcome.

Parameter	Range/Options	Effect on Conversion	Rationale & Causality
TsCl Equivalents	1.1 - 1.5 eq.	Optimal: Drives reaction to completion.	Ensures enough electrophile is present to react with all nucleophilic hydroxyl groups.
> 2.0 eq.	Risk: Potential for di-tosylation or side reactions.	Excess electrophile may react with other nucleophilic sites or lead to byproduct formation.
Base	Pyridine, Et₃N, DMAP (cat.)	Varies: Choice affects reaction rate and side products.	The base neutralizes the HCl byproduct. Non-nucleophilic bases prevent unwanted substitution reactions. Pyridine can also act as a nucleophilic catalyst.
Temperature	0 °C to Room Temp.	Controls Rate vs. Selectivity: Lower temp improves selectivity.	Low temperatures disfavor high-activation-energy side reactions and can improve regioselectivity between the 2' and 3' hydroxyls.
Reaction Time	2 - 24 hours	Substrate Dependent: Monitor to avoid side reactions.	Prolonged reaction times can favor the formation of byproducts like alkyl chlorides. Monitoring is essential.

FAQ 4: Should I run my reaction at 0°C or room temperature?

For nucleosides like uridine, starting the reaction at 0°C is highly recommended.

• Initial Addition: Slowly add the tosyl chloride to the solution of uridine and base at 0°C. This helps to control the initial exothermic reaction and can significantly improve the regioselectivity, favoring the more reactive 5'-OH, or in a protected system, helping differentiate between the 2' and 3' secondary hydroxyls.

• Warming: After the initial addition, the reaction can be allowed to slowly warm to room temperature and stirred overnight. Monitor the progress by TLC.

Workflow 1: Standard Protocol for Uridine Tosylation

This protocol provides a robust starting point for the selective tosylation of the 5'-hydroxyl group. For 2'-tosylation, appropriate 3',5'-protecting groups are required.

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under a vacuum. Allow it to cool to room temperature under an inert atmosphere (e.g., Argon or Nitrogen).

• Reagents: Add uridine (1.0 eq.) to the flask. Add anhydrous pyridine (as solvent) via syringe. Cool the stirred solution to 0°C in an ice bath.

• Addition of TsCl: Slowly add p-toluenesulfonyl chloride (1.1 eq.) portion-wise over 15-20 minutes, ensuring the temperature remains close to 0°C.

• Reaction: Allow the reaction to stir at 0°C for 30 minutes, then let it warm to room temperature and stir for 4-16 hours.

• Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC). The product, being more nonpolar, should have a higher Rf value than the starting uridine.

• Workup: Once the reaction is complete, cool the mixture back to 0°C and quench by the slow addition of cold water.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate or dichloromethane.

• Washing: Wash the combined organic layers sequentially with dilute HCl (to remove pyridine), saturated sodium bicarbonate solution, and finally, brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.[4]

Section 3: Identifying and Mitigating Side Reactions

If your starting material is being consumed but the desired product yield remains low, unwanted side reactions are the likely cause.

FAQ 5: My starting material is gone, but my yield is still poor. What other products could be forming?

Several side reactions are known to occur during the tosylation of nucleosides.

• Formation of an Alkyl Chloride: The chloride ion (Cl⁻) generated from TsCl can act as a nucleophile, displacing the newly formed tosylate group (a very good leaving group) in an Sₙ2 reaction.[5] This is more likely with prolonged reaction times or at higher temperatures.

• Reactions on the Uracil Base: The uracil ring itself can undergo reactions. Under certain conditions, electron transfer to the uracil ring can occur, leading to undesired byproducts like 5,6-dihydrouracil derivatives.[6]

• Di- or Tri-tosylation: If multiple hydroxyl groups are unprotected, you may be forming a mixture of tosylated products. The primary 5'-OH is the most reactive, but tosylation at the 2' and 3' positions is also possible.[7][8]

Diagram 1: General Tosylation Mechanism

A simplified overview of the nucleophilic attack and base-mediated deprotonation.

Caption: The reaction pathway for uridine tosylation.

Section 4: Advanced Troubleshooting & Workflow

When basic troubleshooting fails, a more systematic approach is required. The following workflow provides a logical sequence for diagnosing persistent issues.

Diagram 2: Troubleshooting Workflow for Low Conversion

A step-by-step diagnostic flowchart for resolving tosylation issues.

Caption: A logical workflow for troubleshooting low conversion rates.

Section 5: Analytical & Purification Strategies

Effective analysis is key to understanding what is happening in your reaction flask.

FAQ 6: How can I effectively monitor the reaction and characterize my products?

• Thin Layer Chromatography (TLC): TLC is the simplest and fastest method to monitor reaction progress. Spot the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture on a silica plate. The tosylated product is less polar and will have a higher Rf than the highly polar uridine.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis, HPLC with UV detection is the preferred method.[9] It can accurately determine the ratio of starting material to product and detect impurities. A typical method would use a C18 column with a water/acetonitrile gradient.[10]

• Mass Spectrometry (MS): LC-MS is invaluable for identifying byproducts. By comparing the mass of unexpected peaks to potential side products (e.g., chlorinated uridine, di-tosylated uridine), you can quickly diagnose the issue.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for confirming the structure of your final, purified product. Successful tosylation will result in a characteristic downfield shift of the proton attached to the carbon bearing the tosylate group (e.g., the H-2' proton).

Diagram 3: Potential Side Reaction Pathways

Illustrating common off-target reactions that consume starting material.

Caption: Common side reactions in uridine tosylation.

References

• Lewandowska, E., et al. (n.d.). Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide I.
• BenchChem. (n.d.). Technical Support Center: Troubleshooting Incomplete Tosylation Reactions.
• Sigma-Aldrich. (2025). T35955 - SAFETY DATA SHEET.
• ResearchGate. (2021). How can I Tosylate C4 position of a 2',3',5' triprotected uridine?
• MDPI. (2024). Optimization of the Heterogeneous Synthesis Conditions for Cellulose Tosylation and Synthesis of a Propargylamine Cellulosic Derivative.
• Thermo Fisher Scientific. (2010). SAFETY DATA SHEET.
• PMC. (2020). Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents.
• Reddit. (2025). Tosylation protocol?
• Master Organic Chemistry. (2015). Tosylates And Mesylates.
• YouTube. (2025). Organic Chemistry: Tosylates and Pyridine (Easy Explanation with Practice Problems!).
• ResearchGate. (2016). Is there a way to precipitate p-toluenesulfonate?
• SIELC Technologies. (n.d.). HPLC Separation of Thymidine, Uridine, Adenosine, Guanosine, and Cytidine Using the Hydrogen Bonding Method.
• Thermo Fisher Scientific. (n.d.). Accurate and Reliable Quantitation of P-Toluenesulfonates Genotoxic Impurities in an Active Pharmaceutical Ingredient by HPLC-UV.

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overcoming steric hindrance in uridine 2'-p-toluenesulfonate substitutions

A Guide to Overcoming Steric Hindrance in Nucleophilic Substitutions

Welcome to the technical support center for advanced nucleoside chemistry. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of modifying the 2'-position of uridine. Substitution reactions at this position, particularly involving the 2'-p-toluenesulfonate (tosylate) intermediate, are notoriously challenging due to significant steric congestion.

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols to help you overcome these hurdles and achieve your synthetic goals.

Frequently Asked Questions (FAQs)

Q1: Why is the 2'-position of uridine so challenging for Sₙ2 substitution reactions?

The primary obstacle is severe steric hindrance. The 2'-carbon is crowded by several bulky groups within the ribose ring's rigid furanose structure:

• The adjacent 3'-hydroxyl group (or its protecting group).

• The C1' atom bonded to the large uracil base.

• The ring oxygen atom.

For a bimolecular nucleophilic substitution (Sₙ2) reaction to occur, the nucleophile must perform a "backside attack" on the 2'-carbon, directly opposite the leaving group.[1][2] This specific trajectory is physically obstructed, which dramatically slows down the reaction rate and often leads to low yields or complete reaction failure.[2][3][4]

Q2: What is a p-toluenesulfonate (tosylate) group, and why is it used in this context?

A tosylate (OTs) is the ester of p-toluenesulfonic acid. Alcohols, which are poor leaving groups themselves (as the hydroxide anion, HO⁻, is a strong base), can be converted into tosylates.[5][6] The tosylate anion is an excellent leaving group because its negative charge is stabilized through resonance across the sulfonyl group's three oxygen atoms.[7][8] This conversion transforms the 2'-hydroxyl into a group that is readily displaced by a nucleophile, making the subsequent substitution reaction thermodynamically favorable. The tosylation of an alcohol proceeds with retention of stereochemistry at the carbon center.[8][9]

Q3: What are the most common side reactions when attempting to substitute a 2'-O-tosyluridine?

Besides a slow or non-existent primary reaction, two side reactions are particularly common:

• Elimination (E2 Pathway) : If the incoming nucleophile is also a strong base (e.g., alkoxides), it can abstract a proton from an adjacent carbon (C1' or C3') instead of attacking the C2' center, leading to the formation of an unsaturated "glycal-type" product. This pathway competes directly with the desired Sₙ2 reaction.[3][9]

• Intramolecular Cyclization (Anhydro Nucleoside Formation) : The uracil base itself contains nucleophilic nitrogens and oxygens. Under certain conditions, particularly with a poorly chosen base, the O2 of the uracil can attack the C2' center, displacing the tosylate and forming a strained O²,2'-anhydrouridine linkage. This is a very common and often irreversible side reaction.

Q4: Are there better leaving groups than tosylate for this hindered position?

Yes. While tosylates are excellent leaving groups, even more reactive alternatives exist. The choice of leaving group can be critical for activating a sterically hindered position. The general order of reactivity for commonly used sulfonate esters is:

Triflate (OTf) > Mesylate (OMs) > Tosylate (OTs)

• Mesylates (methanesulfonates) are slightly less bulky and more reactive than tosylates.

• Triflates (trifluoromethanesulfonates) are exceptionally good leaving groups due to the strong electron-withdrawing effect of the three fluorine atoms, which makes the triflate anion incredibly stable.[5] However, triflates can be so reactive that they may lead to more side products if not used under carefully controlled conditions.

Troubleshooting Guide: Common Experimental Issues

Problem 1: My Sₙ2 reaction on 2'-O-tosyluridine gives low to no yield of the desired product.

This is the most common issue and can stem from several factors.

Potential Cause A: Insufficient Reactivity to Overcome the Steric Barrier

• Scientific Rationale: The activation energy for the Sₙ2 transition state at the C2' position is very high due to steric repulsion.[4] The reaction may be too slow to proceed to a meaningful extent under standard conditions.

• Troubleshooting Steps:

  • Increase Reaction Temperature: Gradually increasing the temperature can provide the necessary energy to overcome the activation barrier. Monitor the reaction closely by TLC or LC-MS, as higher temperatures can also accelerate side reactions.

  • Employ Microwave Irradiation: Microwave heating can dramatically accelerate reaction rates by efficiently transferring energy directly to polar reactants.[10] This can often drive sluggish reactions to completion in minutes rather than hours, sometimes leading to cleaner product profiles.[10]

  • Use a More Powerful Nucleophile: The rate of an Sₙ2 reaction is directly dependent on the nucleophile's strength.[1] If possible, use the conjugate base of your nucleophile (e.g., sodium azide instead of hydrazoic acid, or a thiolate instead of a thiol).

  • Optimize Your Solvent: Use a polar aprotic solvent like DMF, DMSO, or acetonitrile.[11][12] These solvents are excellent at solvating cations, leaving the anionic nucleophile "naked" and highly reactive. Protic solvents (like water or alcohols) can form hydrogen bonds with the nucleophile, creating a solvent cage that blunts its reactivity.[13][14]

Potential Cause B: Competing Elimination (E2) Reaction

• Scientific Rationale: The Sₙ2 and E2 pathways are in constant competition.[3] Steric hindrance at the reaction center slows down the Sₙ2 pathway, giving the E2 pathway a greater chance to occur, especially with sterically bulky or strongly basic nucleophiles.[9]

• Troubleshooting Steps:

  • Choose a Less Basic Nucleophile: If possible, select a nucleophile that is "soft" and less basic. For example, azide (N₃⁻) and thiols (RS⁻) are excellent nucleophiles but are relatively weak bases, favoring the Sₙ2 pathway.

  • Avoid Bulky Nucleophiles: A sterically demanding nucleophile will find it even more difficult to access the hindered C2' position, further favoring the E2 pathway where it only needs to access a more exposed proton.

  • Lower the Reaction Temperature: Elimination reactions often have a higher activation energy than their substitution counterparts. Running the reaction at the lowest possible temperature that still allows for Sₙ2 to proceed can help minimize the E2 side product.

Potential Cause C: Inadequate Protecting Group Strategy

• Scientific Rationale: The free 3'- and 5'-hydroxyl groups are also nucleophilic and can react with the tosyl chloride during the first step or compete with the desired nucleophile in the second step. The N3 proton on the uracil base is acidic and can interfere with basic reagents.

• Troubleshooting Steps:

  • Protect the 3' and 5' Hydroxyls: These must be protected before attempting to tosylate the 2'-OH. Bulky silyl ethers like tert-butyldimethylsilyl (TBDMS) or triisopropylsilyl (TIPS) are common choices.[15][16] The choice of protecting group can significantly influence the reactivity and selectivity of subsequent reactions.[15][17]

  • Consider N3 Protection: For reactions involving very strong bases or organometallics, the N3 position of the uracil ring may also need to be protected, for example, with a benzoyl (Bz) or dimethoxytrityl (DMT) group.

Problem 2: I am observing a significant amount of O²,2'-anhydrouridine formation.

• Scientific Rationale: This intramolecular Sₙ2 reaction occurs when a base deprotonates the uracil ring, or when the inherent nucleophilicity of the uracil O2 is sufficient to displace the 2'-tosylate.

• Troubleshooting Steps:

  • Use a Non-Nucleophilic, Hindered Base: During the tosylation step, pyridine is often used as it serves as both the base and the solvent.[6][18] For the subsequent substitution, avoid strong, unhindered bases. If a base is required, a bulky, non-nucleophilic one like diisopropylethylamine (DIPEA) may be preferable.

  • Control Solvent Polarity: This side reaction is often favored in highly polar solvents that can stabilize the charged intermediate. Experimenting with less polar aprotic solvents (e.g., THF) might suppress this pathway, but this could also slow down your desired Sₙ2 reaction, requiring a careful balance.

Visualizing the Challenges

Here are several diagrams created using Graphviz to illustrate the key concepts discussed.

Caption: Steric hindrance at the 2'-position of uridine.

Caption: Competing Sₙ2 (substitution) and E2 (elimination) reactions.

Data Summary & Alternative Strategies

For challenging substitutions, switching to a more reactive leaving group is a primary strategy.

Leaving Group	Structure	Abbreviation	Relative Reactivity	Key Considerations
Tosylates	CH₃C₆H₄SO₃⁻	OTs	Good	Standard, stable, and widely used. Good starting point.[7]
Mesylates	CH₃SO₃⁻	OMs	Better	Less bulky and more reactive than tosylates.[5]
Triflates	CF₃SO₃⁻	OTf	Best	Extremely reactive due to high stability of the anion.[5] May require very low temperatures and can be less selective.

Experimental Protocols

Disclaimer: These are generalized protocols. All reactions should be performed by trained chemists under an inert atmosphere (e.g., Argon or Nitrogen) using anhydrous solvents.

Protocol 1: General Procedure for Tosylation of a 3',5'-Protected Uridine

• Preparation: In a flame-dried, round-bottom flask, dissolve the 3',5'-di-O-protected uridine (1.0 eq.) in anhydrous pyridine (approx. 0.1 M solution).

• Cooling: Cool the solution to 0 °C in an ice bath with magnetic stirring.

• Reagent Addition: Add p-toluenesulfonyl chloride (TsCl, approx. 1.2–1.5 eq.) portion-wise to the stirred solution over 10-15 minutes.[18]

• Reaction: Allow the reaction to stir at 0 °C for 4-6 hours, then let it warm slowly to room temperature and stir overnight. Monitor the reaction progress by TLC (e.g., using a 1:1 Hexanes:Ethyl Acetate system).

• Quenching: Once the starting material is consumed, cool the flask back to 0 °C and quench the reaction by the slow addition of deionized water.

• Work-up: Transfer the mixture to a separatory funnel and dilute with a suitable organic solvent (e.g., dichloromethane or ethyl acetate). Wash the organic layer sequentially with 1M HCl (to remove pyridine), saturated aqueous NaHCO₃, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude 2'-O-tosyluridine derivative can then be purified by flash column chromatography on silica gel.

Protocol 2: Representative Sₙ2 Displacement with Sodium Azide

• Preparation: Dissolve the purified 2'-O-tosyluridine derivative (1.0 eq.) in anhydrous DMF in a flame-dried flask.

• Nucleophile Addition: Add sodium azide (NaN₃, a significant excess, e.g., 3-5 eq.) to the solution.[18]

• Heating: Heat the reaction mixture to an elevated temperature (e.g., 60–80 °C) and stir vigorously.[18] The optimal temperature must be determined empirically.

• Monitoring: Monitor the reaction progress carefully by TLC or LC-MS until the tosylated starting material is consumed. This may take several hours to days depending on the specific substrate.

• Work-up: After completion, cool the reaction to room temperature and pour it into a beaker of cold water. Extract the aqueous mixture multiple times with an organic solvent (e.g., ethyl acetate).

• Washing & Isolation: Combine the organic extracts and wash thoroughly with water and brine to remove residual DMF and salts. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the resulting 2'-azido-uridine derivative by flash column chromatography.

References

• ResearchGate. (n.d.). A 2'-modified uridine analog, 2'-O-(methylthiomethoxy)methyl uridine, for siRNA applications | Request PDF.
• PubMed. (2009, June 15). Preparation of short interfering RNA containing the modified nucleosides 2-thiouridine, pseudouridine, or dihydrouridine.
• ACS Publications. (2021, July 28). Kilogram-Scale Synthesis of 2′-C-Methyl-arabino-Uridine from Uridine via Dynamic Selective Dipivaloylation.
• MDPI. (2023, June 7). Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents.
• University of Calgary. (n.d.). Ch8 : Tosylates.
• Master Organic Chemistry. (2015, March 10). Tosylates And Mesylates.
• ResearchGate. (2026, January 1). (PDF) Effect of uridine protecting groups on the diastereoselectivity of uridine-derived aldehyde 5'-alkynylation.
• StackExchange. (2018, December 15). Difference in leaving group ability due to variation in nucleophiles.
• BenchChem. (n.d.). Application Notes and Protocols: Nucleophilic Substitution Reactions Using Tosyl Groups.
• NIH. (2014, October 17). Independent Generation and Reactivity of Uridin-2′-yl Radical.
• PubMed. (2017, August 4). Effect of uridine protecting groups on the diastereoselectivity of uridine-derived aldehyde 5'-alkynylation.
• RSC Publishing. (2014, September 23). The synthesis and application of a diazirine-modified uridine analogue for investigating RNA–protein interactions.
• Quimicaorganica.org. (n.d.). The leaving group in the nucleophilic substitution - SN2.
• York University. (n.d.). Substitution Reactions Summary.
• NIH. (n.d.). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions?.
• MDPI. (2017, August 4). Biological Evaluation of Uridine Derivatives of 2-Deoxy Sugars as Potential Antiviral Compounds against Influenza A Virus.
• Oxford Academic. (2023, July 28). Steric hindrance and structural flexibility shape the functional properties of a guanine-rich oligonucleotide.
• Chemistry LibreTexts. (2019, June 2). 9.4: Tosylate—Another Good Leaving Group.
• Wiley Online Library. (n.d.). Optimization of nucleophilic substitution (SN2) reaction conditions for synthesis of 6a.
• BenchChem. (n.d.). Optimization of reaction conditions for nucleophilic aromatic substitution on pyrimidines.
• ACS Publications. (2020, July 14). Development of Bioreduction Labile Protecting Groups for the 2′-Hydroxyl Group of RNA | Organic Letters.
• ACS Publications. (2022, March 15). Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? | The Journal of Physical Chemistry A.
• University of Illinois Chicago. (n.d.). Summary of Nucelophilic Substitution Reactions.
• University of California, Davis. (n.d.). SN2 , SN1 , E2 , & E1: Substitution and Elimination Reactions.
• NIH. (n.d.). Steric Effects of pH Switchable, Substituted (2-pyridinium)urea Organocatalysts: a Solution and Solid Phase Study.
• Chemistry LibreTexts. (2019, June 5). 10.4: Effect of sterics on Sn2 reactions.
• Organic Chemistry Portal. (n.d.). Iodide-Mediated [3 + 2]-Cycloaddition Reaction with N-Tosylaziridines and α,β-Unsaturated Ketones.
• OrgoSolver. (n.d.). TsCl/Pyridine: Alcohol to Tosylate (ROTs) + What Happens Next (SN2 vs E2).
• BenchChem. (n.d.). overcoming steric hindrance in reactions involving 1-(5-Tert-butyl-2-hydroxyphenyl)ethanone.
• Chemistry Steps. (2025, July 27). Steric Hindrance in SN2 and SN1 Reactions.
• Chemistry Stack Exchange. (2014, August 13). Synthesis via Sn2/Sn1, E2, E1: Choice of solvent.
• MOST Wiedzy. (n.d.). Modifications at the C(5) position of pyrimidine nucleosides.
• Scholarly Publications Leiden University. (n.d.). Rational Tuning of the Reactivity of Three‐Membered Heterocycle Ring Openings via SN2 Reactions.
• Reddit. (2020, November 13). Substitution of a Tosylate by Methoxy : r/chemistry.
• NIH. (n.d.). 2-Thiouracil deprived of thiocarbonyl function preferentially base pairs with guanine rather than adenine in RNA and DNA duplexes.
• NIH. (2017, January 14). C5-substituents of uridines and 2-thiouridines present at the wobble position of tRNA determine the formation of their keto-enol or zwitterionic forms.
• Chemistry LibreTexts. (2024, September 22). 17.6: Reactions of Alcohols.
• bioRxiv. (2025, July 27). C-Nucleosides Stabilize RNA by Reducing Nucleophilicity at 2'-OH.

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Reference Data & Comparative Studies

Chemical &amp; Structural Comparison: Electronic vs. Steric Effects

The strategic modification of the 2'-position of the ribose ring is a cornerstone of modern nucleoside chemistry, essential for the development of antisense oligonucleotides (ASOs), siRNAs, and antiviral therapeutics. To introduce modifications such as 2'-fluoro, 2'-azido, or 2'-O-alkyl groups, the native 2'-hydroxyl must first be converted into a highly reactive leaving group.

Among the most utilized sulfonate esters for this purpose are uridine 2'-p-toluenesulfonate (2'-O-tosyluridine) and 2'-O-mesyluridine . While both serve as excellent leaving groups by forming resonance-stabilized sulfonate anions[1], their distinct steric and electronic profiles drastically influence reaction kinetics, regioselectivity, and downstream purification.

This guide provides an objective, data-driven comparison of these two reactive intermediates, detailing their mechanistic behavior and providing validated experimental protocols for researchers and drug development professionals.

The reactivity of a sulfonate leaving group is governed by a delicate balance between the stability of the departing anion (electronic effect) and the physical bulk of the group (steric effect)[2].

• Uridine 2'-p-Toluenesulfonate (Tosyl, -OTs): The tosyl group features a bulky phenyl ring substituted with a para-methyl group. While p -toluenesulfonic acid is a stronger acid ( pKa​≈−2.8 ) than methanesulfonic acid, making the tosylate anion thermodynamically highly stable, its large steric footprint creates significant hindrance. In the sterically congested environment of the ribose 2'-position, this bulk often impedes the approach of incoming nucleophiles, slowing down SN​2 displacement[2]. However, the lipophilic aromatic ring imparts excellent crystallinity to the nucleoside intermediate, vastly simplifying purification.

• 2'-O-Mesyluridine (Mesyl, -OMs): The mesyl group is compact, consisting only of a methyl group attached to the sulfonyl center. Although the mesylate anion is slightly less stable than tosylate ( pKa​≈−1.9 ), the lack of steric bulk allows for a much lower activation energy barrier during nucleophilic attack. Consequently, 2'-O-mesyluridine typically undergoes SN​2 reactions at a noticeably faster rate than its tosyl counterpart.

Table 1: Physicochemical and Reactivity Properties

Property	Uridine 2'-p-Toluenesulfonate	2'-O-Mesyluridine
Leaving Group	p -Toluenesulfonate (-OTs)	Methanesulfonate (-OMs)
Conjugate Acid pKa​	~ -2.8	~ -1.9
Steric Bulk (A-value)	High (Aryl ring)	Low (Methyl group)
Relative SN​2 Rate	Slower (Steric hindrance dominant)	Faster (Sterically accessible)
Physical State	Often highly crystalline solids	Often viscous oils or foams
Lipophilicity (LogP)	High (Aids in organic extraction)	Low

Reactivity Profiles in Nucleoside Synthesis

The primary utility of 2'-O-sulfonyluridines lies in their ability to undergo nucleophilic substitution. Because the 2'-substituent in naturally occurring uridine is in the ribo (down) configuration, SN​2 displacement occurs from the arabino (up) face, resulting in an inversion of stereochemistry.

Intramolecular Cyclization (2,2'-Anhydrouridine Formation)

A defining reaction of pyrimidine nucleosides is the intramolecular attack by the C2-carbonyl oxygen of the nucleobase onto the 2'-carbon[3]. This forms a 2,2'-anhydrouridine intermediate, which is a rigid, bridged structure that can subsequently be opened by external nucleophiles (like azide or fluoride) to yield 2'-modified nucleosides with the desired ribo stereochemistry restored[4].

Because this cyclization is an intramolecular SN​2 process, the compact 2'-O-mesyluridine cyclizes significantly faster under basic conditions or thermal stress. The bulky tosyl group requires higher temperatures or stronger bases to achieve the same cyclization rate, though it provides superior regiocontrol during the initial sulfonylation step.

Caption: Divergent reactivity pathways of 2'-O-sulfonyluridines undergoing nucleophilic substitution.

Experimental Workflows & Self-Validating Protocols

To harness the reactivity of these leaving groups, the 3'- and 5'-hydroxyls must be transiently protected. The Markiewicz reagent (TIPDSCl 2​ ) is the industry standard, forming a cyclic silyl ether that exclusively leaves the 2'-OH free for sulfonylation.

Caption: Synthesis workflow of 2,2'-anhydrouridine via 2'-O-tosyl and 2'-O-mesyl intermediates.

Protocol A: Synthesis of 3',5'-O-TIPDS-2'-O-Tosyluridine

Causality Note: p -Toluenesulfonyl chloride (TsCl) is a stable solid, allowing for precise stoichiometric control. The addition of 4-dimethylaminopyridine (DMAP) is critical here; the steric bulk of TsCl makes the reaction with the secondary 2'-OH sluggish, and DMAP acts as a highly nucleophilic acyl transfer catalyst to drive the reaction to completion.

• Protection: Dissolve Uridine (10 mmol) in anhydrous pyridine (50 mL) under an argon atmosphere. Dropwise add 1,3-dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPDSCl 2​ , 11 mmol) at 0 °C. Stir at room temperature for 4 hours.

• Sulfonylation: To the same reaction vessel, add TsCl (15 mmol) and DMAP (1 mmol).

• Incubation: Stir the mixture at room temperature for 16–24 hours. Monitor via TLC (DCM:MeOH 9:1) until the intermediate is consumed.

• Workup: Quench the reaction with ice water (10 mL). Concentrate the pyridine under reduced pressure. Dissolve the residue in dichloromethane (DCM, 100 mL) and wash sequentially with saturated aqueous NaHCO 3​ (2 × 50 mL) and brine (50 mL).

• Validation: Dry the organic layer over Na 2​ SO 4​ , filter, and concentrate. The tosylate product will typically crystallize upon trituration with cold hexanes, validating the success of the bulky lipophilic modification.

Protocol B: Intramolecular Cyclization to 2,2'-Anhydrouridine

Causality Note: The conversion of the sulfonate ester to the anhydro-nucleoside requires breaking the C2'-O bond. Using the mesylate intermediate allows this reaction to proceed under milder conditions due to reduced steric clash during the transition state[5].

• Preparation: Dissolve 3',5'-O-TIPDS-2'-O-mesyluridine (5 mmol) in anhydrous N,N-dimethylformamide (DMF, 25 mL).

• Base Addition: Add sodium acetate (NaOAc, 10 mmol) to act as a mild base, facilitating the deprotonation of the N3-proton (which increases the nucleophilicity of the C2-carbonyl).

• Thermal Cyclization: Heat the mixture to 80 °C for 2–4 hours. (If using the tosylate analogue, heating to 100 °C for 6–8 hours is required).

• Isolation: Cool the mixture to room temperature and pour into rapidly stirring ice water (100 mL). The 2,2'-anhydrouridine derivative will precipitate as a white solid.

• Validation: Filter the solid and dry under a vacuum. 1 H-NMR will confirm cyclization by a characteristic downfield shift of the H1' anomeric proton (typically > 6.0 ppm) and a highly constrained coupling constant ( J1′,2′​≈0 Hz) indicative of the rigid bicyclic system.

Conclusion & Selection Matrix

When designing a synthetic route for 2'-modified nucleosides:

• Select Uridine 2'-p-Toluenesulfonate when intermediate stability, crystallinity, and ease of purification are paramount. It is highly recommended for large-scale, multi-step syntheses where oily intermediates cause material loss.

• Select 2'-O-Mesyluridine when rapid reaction kinetics are required, particularly for sterically demanding intermolecular SN​2 displacements or when avoiding high-temperature cyclization conditions to prevent degradation of sensitive functional groups.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Mesylates and Tosylates with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US5739314A - Method for synthesizing 2'-O-substituted pyrimidine nucleosides - Google Patents [patents.google.com]

A Comparative Guide to HPLC and UPLC-MS for Purity Validation of Uridine 2'-p-Toluenesulfonate

In the landscape of pharmaceutical development and molecular research, the purity of active pharmaceutical ingredients (APIs) and research compounds is paramount. Uridine 2'-p-toluenesulfonate, a key intermediate in the synthesis of various nucleoside analogs, is no exception. Its purity directly impacts the yield, impurity profile, and ultimately, the safety and efficacy of the final therapeutic agent. This guide provides an in-depth comparison of two robust analytical techniques for the validation of uridine 2'-p-toluenesulfonate purity: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultra-Performance Liquid Chromatography coupled with Mass Spectrometry (UPLC-MS).

The choice of an analytical method is a critical decision driven by the specific requirements of the analysis, including the need for sensitivity, selectivity, and speed. This document will delve into the causality behind experimental choices for each technique, present detailed protocols, and offer a comparative analysis to guide researchers, scientists, and drug development professionals in selecting the most appropriate method for their needs. All methodologies are presented in accordance with the principles outlined in the ICH Q2(R1) guidelines on the validation of analytical procedures.[1][2][3]

The Criticality of Purity for Uridine 2'-p-Toluenesulfonate

Uridine 2'-p-toluenesulfonate serves as a crucial building block in the synthesis of modified nucleosides, which are the backbone of many antiviral and anticancer drugs.[4] Impurities arising from the synthesis or degradation of this intermediate can lead to the formation of undesired side products, potentially impacting the biological activity and toxicity of the final drug substance. Potential impurities could include unreacted starting materials like uridine, the p-toluenesulfonyl chloride, or byproducts such as other isomers of tosylated uridine or degradation products.[5][][7] Therefore, a validated, sensitive, and specific analytical method is essential to ensure the purity of uridine 2'-p-toluenesulfonate.

Primary Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely adopted and robust technique for the routine quality control of pharmaceuticals due to its reliability, ease of use, and cost-effectiveness. The principle lies in the separation of components in a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase, followed by detection using a UV-Vis detector.[8]

Causality Behind Experimental Choices

• Stationary Phase: A C18 reversed-phase column is the workhorse for the separation of moderately polar compounds like uridine 2'-p-toluenesulfonate. The nonpolar C18 stationary phase retains the analyte through hydrophobic interactions, while a polar mobile phase elutes it. This choice provides excellent resolution and peak shape for nucleoside derivatives.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate) and an organic modifier (e.g., acetonitrile or methanol) is typically employed. The buffer controls the pH and ionic strength, which can influence the retention and peak symmetry of the analyte. The organic modifier is gradually increased to elute more strongly retained components, ensuring the timely elution of all potential impurities.

• Detection Wavelength: Uridine and its derivatives contain a pyrimidine chromophore that absorbs UV light. A detection wavelength around 260-262 nm, corresponding to the absorption maximum of the uracil ring, provides high sensitivity for the parent compound and related impurities.[5]

• Validation Parameters: The method must be validated according to ICH Q2(R1) guidelines, which include assessing specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), detection limit (LOD), quantitation limit (LOQ), and robustness.[1][3][9]

Experimental Protocol: HPLC-UV for Purity Determination

1. Instrumentation:

• HPLC system with a quaternary pump, autosampler, column oven, and a diode array detector (DAD) or a variable wavelength UV detector.

2. Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
• Mobile Phase A: 20 mM Ammonium formate in water, pH adjusted to 4.5 with formic acid.
• Mobile Phase B: Acetonitrile.
• Gradient Program:
• 0-5 min: 5% B
• 5-20 min: 5% to 60% B
• 20-25 min: 60% B
• 25-26 min: 60% to 5% B
• 26-30 min: 5% B (re-equilibration)
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Detection Wavelength: 262 nm.
• Injection Volume: 10 µL.

3. Sample Preparation:

• Prepare a stock solution of uridine 2'-p-toluenesulfonate in a suitable diluent (e.g., 50:50 water:acetonitrile) at a concentration of 1 mg/mL.
• Prepare working standards and sample solutions by diluting the stock solution to the desired concentrations.

4. System Suitability:

• Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately.[10] Key parameters include:
• Tailing factor: Should be less than 2.0 for the main peak.[10]
• Theoretical plates: Should be greater than 2000.
• Relative Standard Deviation (RSD) of replicate injections: Should be less than 2.0% for the peak area.[10]

Workflow for HPLC Validation

Caption: Workflow for the validation of an HPLC method.

Alternative Method: Ultra-Performance Liquid Chromatography-Mass Spectrometry (UPLC-MS)

For applications requiring higher sensitivity, greater specificity, and faster analysis times, UPLC-MS presents a powerful alternative. UPLC utilizes smaller particle size columns (<2 µm), which allows for higher mobile phase linear velocities, resulting in increased resolution, higher peak capacity, and significantly reduced run times.[11] Coupling UPLC with a mass spectrometer provides molecular weight information, which is invaluable for the definitive identification of impurities.[12]

Causality Behind Experimental Choices

• UPLC System: The use of a UPLC system is mandated by the small particle size of the column, which generates higher backpressures than conventional HPLC systems can handle.

• Mass Spectrometry Detector: A mass spectrometer offers highly selective and sensitive detection. It can distinguish between compounds with the same chromatographic retention time but different mass-to-charge ratios (m/z), a significant advantage for complex impurity profiles.[12] For quantitative analysis, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode provides exceptional sensitivity and specificity.[13]

• Ionization Source: An electrospray ionization (ESI) source is well-suited for polar molecules like nucleoside derivatives, efficiently generating gas-phase ions for mass analysis.

Experimental Protocol: UPLC-MS for Purity Determination

1. Instrumentation:

• UPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

2. Chromatographic and MS Conditions:

• Column: Acquity UPLC BEH C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size).
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: 0.1% Formic acid in acetonitrile.
• Gradient Program:
• 0-0.5 min: 2% B
• 0.5-3.0 min: 2% to 80% B
• 3.0-3.5 min: 80% B
• 3.5-3.6 min: 80% to 2% B
• 3.6-5.0 min: 2% B (re-equilibration)
• Flow Rate: 0.4 mL/min.
• Column Temperature: 40 °C.
• Injection Volume: 2 µL.
• MS Conditions (Positive ESI):
• Capillary Voltage: 3.0 kV
• Cone Voltage: 30 V
• Source Temperature: 150 °C
• Desolvation Temperature: 400 °C
• Desolvation Gas Flow: 800 L/hr
• MRM Transitions: To be determined by infusing a standard of uridine 2'-p-toluenesulfonate and potential impurities to identify the precursor and product ions.

3. Sample Preparation:

• Similar to the HPLC-UV method, but lower concentrations can be used due to the higher sensitivity of the MS detector.

Decision-Making for Method Selection

Caption: Decision tree for selecting an analytical method.

Comparative Analysis: HPLC-UV vs. UPLC-MS

Parameter	HPLC-UV	UPLC-MS	Rationale & Insights
Specificity	Good	Excellent	HPLC-UV relies on chromatographic separation. UPLC-MS adds the dimension of mass-to-charge ratio, providing unequivocal identification.
Sensitivity (LOD/LOQ)	µg/mL to high ng/mL range	pg/mL to low ng/mL range	The MS detector is inherently more sensitive than a UV detector, making UPLC-MS ideal for trace impurity analysis.[12][14]
Analysis Time	~30 minutes	~5 minutes	The smaller particle size columns in UPLC allow for significantly faster separations without compromising resolution.[11]
Robustness	High	Moderate to High	HPLC-UV methods are generally considered very robust for routine QC. UPLC-MS systems can be more complex and may require more maintenance.
Cost (Instrument & Consumables)	Lower	Higher	UPLC-MS systems have a higher initial capital cost and ongoing maintenance expenses compared to HPLC-UV systems.
Information Provided	Retention time and UV absorbance	Retention time, mass-to-charge ratio, and fragmentation pattern	UPLC-MS provides structural information that is critical for identifying unknown impurities.
Ease of Use	High	Moderate	HPLC-UV is a more straightforward technique, while UPLC-MS requires more specialized operator expertise for method development and data interpretation.

Conclusion

Both HPLC-UV and UPLC-MS are powerful techniques for the purity validation of uridine 2'-p-toluenesulfonate. The choice between them should be guided by the specific analytical requirements of the project.

HPLC-UV is a reliable, cost-effective, and robust method that is well-suited for routine quality control where the impurities are known and present at levels detectable by UV. Its simplicity and ruggedness make it an excellent choice for established manufacturing processes.

UPLC-MS , on the other hand, offers unparalleled sensitivity, specificity, and speed. It is the method of choice for challenging analytical problems such as the identification and quantification of trace-level genotoxic impurities, the analysis of complex mixtures, and for research and development where the impurity profile may not be well-characterized. The structural information provided by the mass spectrometer is invaluable for process development and troubleshooting.

Ultimately, a well-validated analytical method, whether it be HPLC-UV or UPLC-MS, is a cornerstone of ensuring the quality and safety of pharmaceutical products. By understanding the principles and capabilities of each technique, researchers and drug development professionals can make informed decisions to best suit their analytical needs.

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). [Link]

• Quality Guidelines - ICH. [Link]

• ICH Q2 Analytical Method Validation. [Link]

• HPLC Separation and Determination of Enantiomeric Purity of Novel Nucleoside Analogs, on Cyclodextrin Chiral Stationary Phases, Using Reversed and Polar Organic Modes. [Link]

• What the New USP Chapter <621> Guidelines Mean for Your HPLC Analysis. [Link]

• Application of Mass Spectrometry for Analysis of Nucleobases, Nucleosides and Nucleotides in Tea and Selected Herbs: A Critical Review of the Mass Spectrometric Data. [Link]

• System suitability Requirements for a USP HPLC Method. [Link]

• Analysis of nucleotide and nucleoside derivatives. UPLC chromatograms... [Link]

• HPLC Method Development and Validation for Pharmaceutical Analysis. [Link]

• Nucleoside Analogs: A Review of Its Source and Separation Processes. [Link]

• Determination of nucleoside analog mono-, di-, and tri-phosphates in cellular matrix by solid phase extraction and ultra-sensitive LC-MS/MS detection. [Link]

• Understanding the Latest Revisions to USP <621>. [Link]

• Nucleoside Analysis by Hydrophilic Interaction Liquid Chromatography Coupled With Mass Spectrometry. [Link]

• Quantitative determination of antiviral nucleoside analog in DNA. [Link]

• A Practical Method for Determination of Nine Nucleosides in Tricholoma matsutake by UPLC/MS and Quantitative Analysis of Multicomponents Using Single Marker Method. [Link]

• Analytical Method Validation: ICH and USP Perspectives. [Link]

• Synthesis, bioanalysis and pharmacology of nucleoside and nucleotide analogs. [Link]

• A Sensitive and Simple HPLC-UV Method for Trace Level Quantification of Ethyl p-Toluenesulfonate and Methyl p-Toluenesulfonate, Two Potential Genotoxins in Active Pharmaceutical Ingredients. [Link]

• Accurate and Reliable Quantitation of p-toluenesulfonates Genotoxic Impurities in an Active Pharmaceutical Ingredient by HPLC-UV. [Link]

• Uridine Impurities and Related Compound. [Link]

• Uridine-impurities. [Link]

• HPLC Methods for analysis of Uridine. [Link]

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• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
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• 3. database.ich.org [database.ich.org]
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• 8. Nucleoside Analogs: A Review of Its Source and Separation Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 10. System suitability Requirements for a USP HPLC Method - HPLC Primer [mtc-usa.com]
• 11. agilent.com [agilent.com]
• 12. Nucleoside and Nucleotide Quantification by LC-MS - Creative Proteomics [creative-proteomics.com]
• 13. Application of Mass Spectrometry for Analysis of Nucleobases, Nucleosides and Nucleotides in Tea and Selected Herbs: A Critical Review of the Mass Spectrometric Data - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Determination of nucleoside analog mono-, di-, and tri-phosphates in cellular matrix by solid phase extraction and ultra-sensitive LC-MS/MS detection - PMC [pmc.ncbi.nlm.nih.gov]

comparing leaving group efficacy of tosylate vs triflate in uridine

Title: Optimizing Nucleoside Synthesis: A Comparative Guide to Tosylate vs. Triflate Leaving Groups in Uridine Derivatives

Introduction: The Synthetic Challenge of Uridine Modification

In the development of antiviral and anticancer nucleoside analogs, the regioselective modification of uridine—such as the introduction of fluorine or azide groups at the 2', 3', or 5' positions—is a critical workflow. Because the hydroxyl (-OH) group is a poor leaving group, it must be activated via esterification into a sulfonate leaving group[1].

The choice between p-toluenesulfonate (tosylate, -OTs) and trifluoromethanesulfonate (triflate, -OTf) fundamentally dictates the kinetic success of the subsequent nucleophilic substitution ( SN​2 ). As a Senior Application Scientist, I frequently observe that applying standard aliphatic substitution logic to nucleosides leads to reaction failure. Uridine presents a unique structural challenge: the proximity of the C-2 carbonyl oxygen on the pyrimidine base to the ribose ring creates a highly competitive intramolecular nucleophile[2]. This guide objectively compares the efficacy of tosylate and triflate leaving groups in navigating these complex nucleoside reaction pathways.

Mechanistic Causality: Kinetics vs. Thermodynamics in Uridine

To understand why one leaving group outperforms another, we must analyze the electronic properties of the sulfonate anions and how they interact with the specific geometry of uridine.

• Triflate (-OTf): The trifluoromethyl group exerts a massive electron-withdrawing inductive effect (-I), delocalizing the negative charge and making the triflate anion an exceptionally stable, weak conjugate base (pKa ≈ -14.0)[3]. This extreme leaving group ability accelerates SN​2 kinetics by 104 to 105 times compared to tosylates. In uridine chemistry, this allows substitutions to occur rapidly at low temperatures.

• Tosylate (-OTs): Tosylates rely on resonance and the weaker inductive effect of the p-tolyl ring (pKa ≈ -2.8)[3]. While highly stable and cost-effective, their lower reactivity often requires elevated temperatures to drive SN​2 displacement.

The Uridine "Trap" (Intramolecular Cyclization): When a leaving group is installed at the 2' or 3' position of uridine, the molecule is primed for an intramolecular side reaction. If the intermolecular SN​2 displacement (e.g., by an azide or fluoride ion) is not fast enough, the C-2 carbonyl oxygen of the uracil base will attack the activated carbon, forming a 2,2'-anhydro-uridine byproduct[2]. Because tosylates require heat for displacement, they inadvertently provide the thermal energy needed to drive this undesired intramolecular cyclization, resulting in poor yields[2]. Triflates, reacting rapidly at low temperatures, successfully outcompete the internal cyclization. Furthermore, researchers have noted extreme difficulty in tosylating specific hindered positions (like the C-4 pyrimidine position) due to the larger steric bulk of the p-tolyl ring compared to the compact trifluoromethyl group[4],[5].

Caption: Competing intermolecular SN2 substitution versus intramolecular cyclization in 2'-O-activated uridine.

Quantitative Data Presentation

The following table summarizes the physicochemical properties and empirical performance of these leaving groups specifically within nucleoside modification workflows.

Property / Parameter	Triflate (-OTf)	Tosylate (-OTs)
Conjugate Acid pKa	~ -14.0	~ -2.8
Relative Reactivity ( SN​2 )	Exceptionally High ( >104 )	Baseline (1x)
Steric Bulk	Small (Compact CF3​ )	Bulky (p-tolyl ring)
Typical Activation Temp	-78 °C to 0 °C	0 °C to Room Temp
Typical SN​2 Temp	0 °C to Room Temp	60 °C to 100 °C
Uridine 2'-Azidation Yield	High (>85%)	Poor (<20%)
Primary Byproduct	Minimal (if kept cold)	2,2'-Anhydro-uridine

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility, every protocol must be treated as a self-validating system. The conditions below highlight the causality behind temperature controls and reagent selection.

Protocol A: Synthesis and Azidation of 2'-O-Triflyl-Uridine (Recommended)

This protocol leverages the high reactivity of triflate to achieve substitution before cyclization can occur.

• Protection: Ensure the 3' and 5' hydroxyls of uridine are protected (e.g., using TBDMS groups) to isolate the 2'-OH.

• Triflation: Dissolve the protected uridine in anhydrous CH2​Cl2​ and pyridine (as an acid scavenger). Cool the reaction strictly to -78 °C.

  • Causality: The extreme reactivity of triflic anhydride ( Tf2​O ) requires cryogenic conditions to prevent the immediate degradation of the nucleoside and to control the exotherm.

• Activation Addition: Add 1.2 equivalents of Tf2​O dropwise. Monitor via TLC (Hexane/EtOAc). The conversion to the triflate intermediate should be quantitative within 30 minutes.

• Displacement: Without isolating the unstable triflate, add a solution of Lithium Azide ( LiN3​ ) in DMF at 0 °C.

  • Causality: LiN3​ is chosen over NaN3​ because the lithium cation provides superior solubility in organic solvents, facilitating a rapid, homogeneous SN​2 reaction at lower temperatures, successfully outcompeting the C-2 carbonyl attack[2].

Protocol B: Synthesis and Attempted Substitution of 2'-O-Tosyl-Uridine (Comparative Baseline)

This protocol demonstrates the thermodynamic limitations of tosylates in hindered nucleoside environments.

• Tosylation: Dissolve the protected uridine in anhydrous pyridine. Add 2.0 equivalents of p-Toluenesulfonyl chloride (TsCl) and a catalytic amount of DMAP.

  • Causality: TsCl is significantly less reactive than Tf2​O . Room temperature stirring for 12–24 hours and nucleophilic catalysis by DMAP are required to force the esterification[4].

• Displacement: Isolate the stable 2'-O-Tosyl uridine. Dissolve in HMPA or DMF and add NaN3​ .

• Thermal Activation: Heat the reaction to 80 °C.

  • Causality: The poorer leaving group ability of the tosylate demands thermal energy to overcome the activation barrier. However, TLC will reveal that this heat preferentially drives the intramolecular attack of the C-2 carbonyl, yielding 2,2'-anhydro-uridine as the major product, with poor yields of the desired azido-nucleoside[2].

Caption: Workflow comparing triflation and tosylation activation pathways for uridine modification.

Conclusion

For the modification of secondary alcohols on the uridine ribose ring (2' or 3' positions), triflate is objectively superior . Its extreme leaving group efficacy allows for low-temperature SN​2 displacements that bypass the thermodynamically favored intramolecular cyclization of the uracil base. Tosylate, while easier to handle and perfectly suitable for unhindered primary alcohols (e.g., the 5'-position), fails at secondary nucleoside positions because the thermal energy required for its displacement invariably triggers base-driven side reactions.

Sources

• 1. Fluorinated Nucleosides: Synthesis and Biological Implication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis and crystal structures of multifunctional tosylates as basis for star-shaped poly(2-ethyl-2-oxazoline)s - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Differentiating 2'-O-Tosyl and 3'-O-Tosyl Uridine Isomers via NMR Spectroscopy

For researchers, scientists, and drug development professionals working with nucleoside analogues, the precise determination of molecular structure is paramount. Regioisomers, such as 2'-O-tosyl and 3'-O-tosyl uridine, possess the same molecular formula but differ in the substitution pattern on the ribose sugar. This subtle difference can lead to vastly different biological activities and chemical reactivities. Nuclear Magnetic Resonance (NMR) spectroscopy offers a powerful and definitive suite of techniques for their unambiguous differentiation.[1][2]

This guide provides an in-depth comparison of NMR methods, grounded in the principles of chemical structure and magnetic environments, to confidently distinguish between these two critical isomers.

The Underlying Principle: How the Tosyl Group's Position Dictates the NMR Spectrum

The key to differentiating the 2'-O and 3'-O-tosyl isomers lies in the anisotropic and electron-withdrawing effects of the p-toluenesulfonyl (tosyl) group. Its placement directly influences the local magnetic environment of the nearby nuclei in the ribose ring.

• Deshielding Effect: The strongly electron-withdrawing nature of the tosyl group deshields the proton and carbon nuclei at the site of substitution. This deshielding causes the corresponding signals to appear at a higher chemical shift (further downfield) in the NMR spectrum.[3] Consequently, the proton at the tosylated position (H2' in the 2'-O-tosyl isomer and H3' in the 3'-O-tosyl isomer) will be the most significantly downfield-shifted proton in the ribose region, providing the first and most direct clue to the isomer's identity. A similar effect is observed for the carbon atoms in the ¹³C NMR spectrum.

• Through-Space Interactions: The tosyl group's methyl protons provide a unique handle for confirming the substitution site via the Nuclear Overhauser Effect (NOE). The NOE is a through-space phenomenon that allows for the detection of protons that are close to each other in space (typically within 5 Å), irrespective of their through-bond connectivity.[4][5] By observing a correlation between the tosyl methyl protons and a specific proton on the ribose ring, we can definitively establish the point of attachment.

A Multi-Faceted NMR Approach for Unambiguous Identification

A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments provides a self-validating workflow for isomer identification.[6][7]

¹H NMR: The First Look

A standard ¹H NMR spectrum provides the initial and often most telling evidence. The primary focus should be on the chemical shifts of the ribose protons (H1' to H5').

• 2'-O-Tosyl Uridine: The H2' proton signal will be shifted significantly downfield compared to the other ribose protons due to the deshielding effect of the adjacent tosyl group.

• 3'-O-Tosyl Uridine: The H3' proton signal will be the one that is shifted significantly downfield.

¹³C NMR: Corroborating Evidence

The ¹³C NMR spectrum offers a complementary dataset. The carbon directly attached to the tosylated oxygen will experience a similar downfield shift.

• 2'-O-Tosyl Uridine: The C2' carbon signal will be shifted downfield.

• 3'-O-Tosyl Uridine: The C3' carbon signal will be shifted downfield.

Comparative ¹H and ¹³C NMR Data

The following table summarizes the expected chemical shifts for the key nuclei in the ribose ring for both isomers. Actual values may vary slightly based on the solvent and concentration.

Nucleus	2'-O-Tosyl Uridine (Expected δ, ppm)	3'-O-Tosyl Uridine (Expected δ, ppm)	Key Differentiator
H1'	~5.8 - 6.0	~5.8 - 6.0	-
H2'	~4.8 - 5.2 (Downfield)	~4.2 - 4.5	Significant downfield shift
H3'	~4.3 - 4.6	~4.9 - 5.3 (Downfield)	Significant downfield shift
H4'	~4.1 - 4.3	~4.1 - 4.3	-
Tosyl-CH₃	~2.4	~2.4	-
C1'	~90	~90	-
C2'	~82 - 86 (Downfield)	~74 - 78	Significant downfield shift
C3'	~75 - 79	~83 - 87 (Downfield)	Significant downfield shift
C4'	~84	~84	-

2D NMR: Definitive Structural Elucidation

While 1D NMR provides strong indications, 2D NMR experiments are essential for confirming assignments and providing irrefutable proof of structure.[8][9]

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton (¹H-¹H) couplings through two to three bonds.[5] A COSY spectrum is crucial for walking through the ribose spin system (H1' → H2' → H3' → H4') and unambiguously assigning each proton signal, which can often be crowded and overlapping.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with its directly attached carbon.[1][2] After assigning the proton signals using COSY, the HSQC spectrum allows for the definitive assignment of the C2' and C3' signals, confirming the observations from the 1D ¹³C NMR spectrum.

• NOESY/ROESY (Nuclear Overhauser Effect Spectroscopy): This is the ultimate confirmatory experiment. It detects through-space proximity between protons.[4]

  • For 2'-O-tosyl uridine , a clear cross-peak will be observed between the tosyl methyl protons (~2.4 ppm) and the H2' proton.

  • For 3'-O-tosyl uridine , the cross-peak will appear between the tosyl methyl protons and the H3' proton. The presence of one of these specific correlations and the absence of the other provides unequivocal proof of the tosyl group's location.

Visualizing the Molecules and Workflow

Caption: Molecular structures of 2'-O-Tosyl and 3'-O-Tosyl Uridine isomers.

Caption: Logical workflow for isomer differentiation using NMR spectroscopy.

Experimental Protocols

The following provides a generalized methodology for NMR analysis.

Sample Preparation

• Dissolution: Dissolve approximately 5-10 mg of the purified uridine isomer in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a standard 5 mm NMR tube. DMSO-d₆ is often preferred for nucleosides due to its excellent solvating power.

• Referencing: The solvent peak itself can be used as a primary reference (e.g., DMSO at 2.50 ppm for ¹H and 39.52 ppm for ¹³C).[10][11] Alternatively, a small amount of an internal standard like tetramethylsilane (TMS) can be added (0 ppm).

NMR Instrument Setup and Data Acquisition

• Spectrometer: Use a spectrometer with a field strength of 400 MHz or higher. Higher fields provide better signal dispersion, which is critical for resolving the crowded proton signals of the ribose moiety.

• Temperature: Maintain a constant temperature, typically 298 K (25 °C), to ensure chemical shift stability.

• 1D Experiments:

  • ¹H NMR: Acquire a standard single-pulse proton spectrum. Ensure an adequate number of scans to achieve a good signal-to-noise ratio.

  • ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum.

• 2D Experiments:

  • COSY: Use a standard gradient-selected COSY (gCOSY) pulse sequence.

  • HSQC: Use a standard gradient-selected, sensitivity-enhanced HSQC pulse sequence to maximize signal for the low-natural-abundance ¹³C nuclei.

  • NOESY/ROESY: Use a standard NOESY pulse sequence with a mixing time appropriate for small molecules (typically 500-800 ms). ROESY can be a valuable alternative for molecules of intermediate size where the NOE might be close to zero.

By systematically applying this combination of NMR techniques, researchers can confidently and accurately differentiate between 2'-O-tosyl and 3'-O-tosyl uridine, ensuring the correct isomeric identity for their scientific investigations and drug development pipelines.

References

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• Lacey, E., et al. (n.d.). Systematic Comparison of Sets of 13C NMR Spectra That Are Potentially Identical. Confirmation of the Configuration of a Cuticular Hydrocarbon from the Cane Beetle Antitrogus parvulus. PMC.
• ResearchGate. (n.d.). Characteristic through space correlations observed in the ROESY NMR....
• RSC Publishing. (2015, April 15). Assigning regioisomeric or diastereoisomeric relations of problematic trisubstituted double-bonds through heteronuclear 2D selective J-resolved NMR spectroscopy.
• Lewandowska, E., et al. (n.d.). Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide I.
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A Senior Application Scientist’s Guide: Benchmarking Uridine 2'-p-Toluenesulfonate for 2'-Hydroxyl Functionalization in Nucleoside Analog Synthesis

Introduction

Nucleoside analogs represent a cornerstone of modern medicinal chemistry, forming the basis of numerous antiviral and anticancer therapeutics.[1][2] Their mechanism of action often relies on mimicking natural nucleosides to interfere with the replication of viral or cellular genetic material.[3][4] Strategic modification of the nucleoside scaffold, particularly at the 2'-position of the ribose sugar, is a proven method for modulating a compound's biological activity, metabolic stability, and pharmacokinetic profile.[5][6]

One of the most established and versatile intermediates for achieving this 2'-functionalization is uridine 2'-p-toluenesulfonate, often referred to as 2'-O-tosyluridine. By converting the relatively unreactive 2'-hydroxyl group into an excellent leaving group—the tosylate—chemists unlock a gateway to a vast array of nucleophilic substitution reactions.

This guide provides an in-depth, objective comparison of the 2'-O-tosylation strategy against other prevalent methods for uridine modification. We will delve into the mechanistic rationale, benchmark performance with experimental data, and provide validated protocols for researchers, scientists, and drug development professionals. Our aim is to equip you with the critical insights needed to select the optimal synthetic route for your target nucleoside analog.

The 2'-O-Tosyluridine Strategy: A Mechanistic Overview

The fundamental principle behind using uridine 2'-p-toluenesulfonate is the activation of the C2' carbon for nucleophilic attack. The tosylate group, derived from p-toluenesulfonyl chloride (TsCl), is a superb leaving group due to the resonance stabilization of the resulting tosylate anion. This activation facilitates a bimolecular nucleophilic substitution (SN2) reaction, which proceeds with inversion of stereochemistry at the 2'-position.

Advantages of the Tosylate Approach:

• Robust and Well-Established: The chemistry is reliable and has been documented extensively in the literature.

• Stable Intermediate: 2'-O-Tosyluridine is a stable, isolable intermediate that can be purified before proceeding to the substitution step.

• Cost-Effective Reagents: p-Toluenesulfonyl chloride and the common bases used (e.g., pyridine, triethylamine) are readily available and relatively inexpensive.

Limitations:

• Moderate Reactivity: While effective, tosylates are less reactive than other sulfonate esters like triflates, which may be necessary for reactions with weaker nucleophiles.[7]

• Potential for Byproducts: As with many multistep syntheses involving protecting groups, side reactions can occur, potentially complicating purification and reducing overall yield.[8]

Caption: General workflow for nucleoside analog synthesis via the 2'-O-tosyluridine intermediate.

Comparative Analysis of 2'-Functionalization Strategies

The optimal path to a desired 2'-modified uridine depends heavily on the target functionality and required stereochemistry. Here, we benchmark the tosylate method against its primary alternatives.

Method 1: The Sulfonate Ester Family (Tosylate vs. Mesylate vs. Triflate)

The most direct comparison to the tosylate method is the use of other sulfonate esters. The choice of sulfonylating agent is a trade-off between reactivity, stability, and cost.

Feature	Tosylate (-OTs)	Mesylate (-OMs)	Triflate (-OTf)
Reagent	p-Toluenesulfonyl chloride (TsCl)	Methanesulfonyl chloride (MsCl)	Trifluoromethanesulfonic anhydride (Tf2O)
Reactivity	Good	Good (often slightly more reactive than -OTs)	Excellent (significantly more reactive)[7][9]
Intermediate Stability	High (often crystalline and easily purified)	High	Lower (highly reactive, often used in situ)
Cost	Low	Low	High
Typical Use Case	General purpose activation for a wide range of strong to moderate nucleophiles.	Similar to tosylates; sometimes preferred for its smaller size.	Activation for weak nucleophiles or when tosylation/mesylation is sluggish.[10]

Expert Insight: While triflates offer superior reactivity, their instability and cost are significant drawbacks. For most standard transformations (e.g., introduction of azide or amines), the tosylate group provides the best balance of reactivity, stability, and cost-effectiveness, making it the workhorse of the sulfonate ester family.

Method 2: The 2,2'-Anhydronucleoside Route

This powerful strategy involves an intramolecular SN2 reaction, where the C2 oxygen of the uracil base attacks the C2' position, displacing a leaving group (often generated in situ) to form a strained 2,2'-anhydro bridge. This intermediate is then subjected to nucleophilic attack, which exclusively occurs at the C2' position, leading to ring-opening.

Key Differentiators:

• Stereochemical Outcome: The formation of the anhydro intermediate locks the sugar conformation. The subsequent ring-opening by a nucleophile results in a product with an arabino configuration (hydroxyl group is up), an inversion from the natural ribo configuration. This is a crucial and predictable method for synthesizing important antiviral compounds like ara-U (Arabinofuranosyluracil).[11] The synthesis of Ara-U from uridine via the 2,2'-anhydronucleoside intermediate can achieve a yield of 68%.[11]

• Reaction Mechanism: It is a two-step process (cyclization-opening) compared to the direct SN2 displacement on a tosylate.

• Applicability: It is the preferred method for synthesizing arabino nucleosides and is highly effective for introducing nucleophiles like fluoride or hydroxide.[6][12]

Caption: Decision-making flowchart for selecting a 2'-modification strategy.

Performance Benchmark: Tosylate vs. Anhydronucleoside

Parameter	2'-O-Tosyluridine Route	2,2'-Anhydronucleoside Route
Primary Application	General SN2 displacement with various nucleophiles.	Synthesis of arabino-configured analogs (e.g., ara-U, ara-C).[11]
Stereochemical Control	Predictable SN2 inversion (ribo -> arabino).	Predictable inversion via ring-opening (ribo -> arabino).
Key Reagents	TsCl, Pyridine, Nucleophile (e.g., NaN3).	Diphenyl carbonate, PPh3/DEAD, Nucleophile (e.g., H2O, HF).[11]
Number of Core Steps	3 (Protection, Tosylation, Displacement).	2 (Anhydro formation, Ring-opening).
Versatility	High. A single tosylated intermediate can be reacted with a library of nucleophiles.	Moderate. Primarily for introducing nucleophiles that can open the anhydro ring.
Reported Yield (for ara-U)	Variable, often requires optimization.	~68%[11]

Experimental Workflows & Protocols

To provide a practical comparison, we present validated, step-by-step protocols for synthesizing key intermediates using both the tosylation and anhydronucleoside methods.

Trustworthiness Note: All reactions should be carried out under anhydrous conditions in an inert atmosphere (e.g., nitrogen or argon) using flame-dried glassware, unless otherwise specified.[13] Reagents should be of high purity and solvents should be appropriately dried.

Protocol 1: Synthesis of 3',5'-Di-O-protected-2'-O-tosyluridine

This protocol describes the critical activation step. The resulting tosylate is the benchmark intermediate, ready for displacement.

Materials:

• 3',5'-Di-O-(tert-butyldiphenylsilyl)uridine (or other protected uridine)

• p-Toluenesulfonyl chloride (TsCl, 1.5 eq.)

• Anhydrous Pyridine (as solvent)

• 4-(Dimethylamino)pyridine (DMAP, 0.1 eq., catalyst)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Brine

Procedure:

• Dissolve the protected uridine (1.0 eq.) in anhydrous pyridine in a round-bottomed flask under an inert atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add DMAP (0.1 eq.) followed by the portionwise addition of p-toluenesulfonyl chloride (1.5 eq.).

• Allow the reaction to stir at 0 °C for 1 hour, then let it warm to room temperature and stir overnight (12-16 hours).

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by slowly adding ice-cold water.

• Transfer the mixture to a separatory funnel and extract with dichloromethane (3x).

• Combine the organic layers and wash sequentially with 1 M HCl (to remove pyridine), saturated aq. NaHCO3, and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO4), filter, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to yield the pure 2'-O-tosyluridine intermediate.

Protocol 2: Synthesis of 1-(β-D-Arabinofuranosyl)uracil (ara-U) via the Anhydronucleoside Route

This protocol demonstrates the power of the anhydronucleoside method for achieving stereochemical inversion.

Materials:

• Uridine

• Diphenyl carbonate

• Sodium bicarbonate (NaHCO3)

• Anhydrous N,N-Dimethylformamide (DMF)

• Water

Procedure:

• Combine uridine (1.0 eq.), diphenyl carbonate (1.2 eq.), and a catalytic amount of NaHCO3 in anhydrous DMF.[11]

• Heat the mixture to 150 °C with stirring under an inert atmosphere for approximately 30-60 minutes to form the 2,2'-anhydrouridine intermediate. Monitor the reaction by TLC.

• Cool the reaction mixture to approximately 90 °C.

• Add water (5-10 eq.) directly to the reaction mixture to hydrolyze the anhydro intermediate.

• Continue heating and stirring for 1-2 hours until the hydrolysis is complete (monitored by TLC).

• Cool the mixture to room temperature and concentrate under reduced pressure to remove the DMF.

• Purify the residue by recrystallization or column chromatography to yield pure ara-U. This method has been reported to yield the final product in 68% overall yield.[11]

Conclusion and Future Outlook

Uridine 2'-p-toluenesulfonate remains a highly relevant and powerful intermediate in nucleoside analog synthesis. Its utility lies in its stability, the cost-effectiveness of its preparation, and its predictable reactivity in SN2 reactions, making it a benchmark for producing analogs with an inverted arabino configuration.

However, a critical evaluation reveals that it is not a one-size-fits-all solution. For the specific and efficient synthesis of arabino-configured nucleosides like ara-U, the 2,2'-anhydronucleoside route often proves superior in terms of yield and step economy.[11] For the synthesis of 2'-O-alkyl derivatives, direct alkylation is the method of choice.[5] Furthermore, the choice between tosylate, mesylate, and the more reactive triflate depends on the nucleophile's reactivity and project budget constraints.[7]

Looking forward, the field is increasingly adopting biocatalytic methods, which offer unparalleled regio- and stereoselectivity under mild, environmentally friendly conditions.[14][15] While still maturing, these enzymatic approaches will likely complement, rather than replace, classic chemical strategies like the tosylation route, offering chemists an even broader and more powerful toolkit for the synthesis of next-generation nucleoside therapeutics.

References

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• Tosylation protocol? (2025). Reddit. Available at: [Link]

• EXPERIMENTAL SUPPORTING INFORMATION. (2009). The Royal Society of Chemistry. Available at: [Link]

• Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide I. Synthetic Communications. Available at: [Link]

• Synthesis of Fluorinated Nucleosides/Nucleotides and Their Antiviral Properties. (2024). MDPI. Available at: [Link]

• Production of Value-Added Arabinofuranosyl Nucleotide Analogues from Nucleoside by an In Vitro Enzymatic Synthetic Biosystem. (2024). MDPI. Available at: [Link]

• CN1012367B - Conversion of uracil derivatives to cytosine derivatives. Google Patents.
• Synthesis method for (2'R)-2'-deoxy-2'-fluorine-2'-methyl uridine. Google Patents.

• How can I Tosylate C4 position of a 2',3',5' triprotected uridine? (2021). ResearchGate. Available at: [Link]

• Preparation method for (2'R)-2'-deoxy-2'-fluoro-2'-methyluridine. Google Patents.
• EP1612213B1 - Process for producing 2'-deoxy-2'-fluorouridine. Google Patents.

• Synthesis of Nucleoside Derivatives by Biomimetic Ester Migration. (2023). PMC - NIH. Available at: [Link]

• Enzymatic Synthesis of 2-Chloropurine Arabinonucleosides with Chiral Amino Acid Amides at the C6 Position and an Evaluation of Antiproliferative Activity In Vitro. (2023). PMC. Available at: [Link]

• Nucleoside Analogs: A Review of Its Source and Separation Processes. (2023). MDPI. Available at: [Link]

• araU + A araA + U. Royal Society of Chemistry. Available at: [Link]

• Preparation of nucleoside analogues: opportunities for innovation at the interface of synthetic chemistry and biocatalysis. (2025). PMC - NIH. Available at: [Link]

• Beyond ribose and phosphate: Selected nucleic acid modifications for structure–function investigations and therapeutic applications. (2021). Beilstein Journals. Available at: [Link]

• Synthesis Optimization of Some Nucleoside Analogues Derivatives and Their Antiviral Activity. idosi.org. Available at: [Link]

• EP1313752B1 - Methods for synthesizing nucleoside derivatives. Google Patents.

• Diversification of Nucleoside Analogues as Potent Antiviral Drug Leads. (2023). bioRxiv. Available at: [Link]

• Enzymatic synthesis of nucleoside analogues from uridines and vinyl esters in a continuous-flow microreactor. (2021). PMC. Available at: [Link]

• Uridine Derivatives: Synthesis, Biological Evaluation, and In Silico Studies as Antimicrobial and Anticancer Agents. (2023). MDPI. Available at: [Link]

• 2-thiouridine is a broad-spectrum antiviral nucleoside analogue against positive-strand RNA viruses. (2023). PMC. Available at: [Link]

• Nucleoside Analogues. (2020). LiverTox - NCBI Bookshelf. Available at: [Link]

• The evolution of nucleoside analogue antivirals: A review for chemists and non-chemists. Part 1: Early structural modifications to the nucleoside scaffold. (2018). PMC. Available at: [Link]

• A facile synthesis of 2-aryloxypyrimidine derivatives via a tandem reductive amination/intermolecular SNAr sequence. (2014). PMC. Available at: [Link]

• Chemical modification of uridine modulates mRNA-mediated proinflammatory and antiviral response in primary human macrophages. (2020). PMC. Available at: [Link]

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• A CONVENIENT SYNTHESIS OF PYRANDIONE DERIVATIVES USING P-TOLUENESULFONIC ACID AS CATALYST UNDER ULTRASOUND IRRADIATION. ASJP. Available at: [Link]

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• The chemical synthesis of LNA-2-thiouridine and it's influence on stability and selectivity of oligonucleotide binding to RNA. (2008). PMC. Available at: [Link]

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LC-MS method validation for uridine 2'-p-toluenesulfonate quantification

Advanced LC-MS/MS Method Validation for Uridine 2'-p-Toluenesulfonate Quantification: A Comparative Guide

Introduction & Mechanistic Context

Uridine 2'-p-toluenesulfonate (commonly known as 2'-O-Tosyluridine) is a fundamental intermediate in the synthesis of modified nucleosides, including azidonucleosides and therapeutic oligonucleotides[1]. The regioselective tosylation of uridine is notoriously challenging, often yielding closely related structural isomers (e.g., 3'-O-Tosyluridine) and unreacted precursors. Accurate quantification of 2'-O-Tosyluridine is therefore critical for determining reaction yields, tracking impurity profiles, and ensuring downstream synthetic fidelity.

As a Senior Application Scientist, I have observed that traditional analytical methods often fail to provide the specificity required for this complex matrix. This guide objectively compares traditional High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) against an advanced Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodology, detailing a self-validating protocol grounded in the ICH M10 regulatory framework[2].

The Analytical Challenge: Why Traditional Methods Fall Short

Historically, nucleoside intermediates have been analyzed using HPLC-UV at 260 nm. While robust for assessing bulk purity, UV detection lacks the orthogonal specificity required to differentiate co-eluting isomers without excessively long gradient times. Furthermore, it suffers from poor sensitivity for trace-level impurity quantification and is highly susceptible to matrix interference from UV-absorbing synthesis reagents (e.g., pyridine or tosyl chloride).

Conversely, LC-MS/MS operating in Multiple Reaction Monitoring (MRM) mode provides dual-layer selectivity (chromatographic retention time coupled with specific precursor-to-product ion mass transitions), enabling rapid, interference-free quantification.

Comparative Performance: Advanced LC-MS/MS vs. HPLC-UV

To establish a baseline for performance, we compare an advanced LC-MS/MS system utilizing a Superficially Porous Particle (SPP) C18 column against a traditional HPLC-UV setup utilizing a fully porous C18 column.

Table 1: Methodological Performance Comparison

Parameter	Advanced LC-MS/MS (SPP C18 + QqQ)	Traditional HPLC-UV (Fully Porous C18)
Detection Mechanism	MRM (Precursor to Product Ion)	UV Absorbance (260 nm)
Column Technology	2.7 µm SPP C18 (High efficiency)	5.0 µm Fully Porous C18
Run Time	5.0 minutes	25.0 minutes
Sensitivity (LLOQ)	1.0 ng/mL	500 ng/mL
Isomer Resolution	High (Baseline separation of 2'- and 3'-isomers)	Moderate (Prone to co-elution)
Matrix Interference	Minimal (Mitigated via Isotope Dilution)	High (Interference from synthesis reagents)

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness and reproducibility, the following protocol integrates System Suitability Testing (SST) and internal standard (IS) normalization. This creates a self-validating analytical workflow where every step is mechanistically justified.

Step-by-Step Methodology:

• Sample Preparation (Dilution & IS Spiking):

  • Procedure: Dilute the crude synthesis reaction mixture 1:1000 in the initial mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid). Spike the solution with 50 ng/mL of a heavy-isotope labeled internal standard (e.g., Uridine-13C,15N).

  • Causality: Reaction mixtures contain high concentrations of salts and organic bases that cause severe ion suppression in the mass spectrometer. The 1:1000 dilution minimizes this matrix effect, while the stable-isotope labeled IS corrects for any residual ionization variability or volumetric errors during preparation.

• Chromatographic Separation:

  • System & Column: Agilent 1290 Infinity II LC (or equivalent) equipped with an SPP C18 column (50 mm × 2.1 mm, 2.7 µm).

  • Causality: Why an SPP column? The solid core of superficially porous particles reduces the diffusion path length (minimizing resistance to mass transfer) and improves packing uniformity (reducing eddy diffusion). This enables sharp peaks and the baseline separation of 2'-O-Tosyluridine from its 3'-isomer in under 3 minutes without the high backpressure of sub-2 µm fully porous particles.

  • Gradient Conditions: Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile). Gradient: 5% B to 95% B over 3.5 min, hold for 0.5 min, re-equilibrate for 1.0 min. Flow rate: 0.4 mL/min.

• Mass Spectrometry (ESI-QqQ):

  • Ionization: Positive Electrospray Ionization (ESI+).

  • Causality: The pyrimidine ring of uridine readily accepts a proton, yielding a strong[M+H]+ precursor ion. Furthermore, the tosyl group provides excellent hydrophobicity, which improves droplet desolvation efficiency in the ESI source.

  • MRM Transitions: For 2'-O-Tosyluridine (Exact mass ~398.1 Da), monitor the precursor m/z 399.1. The primary product ion monitored is m/z 113.0 (corresponding to the cleaved uracil base).

Figure 1: Step-by-step LC-MS/MS analytical workflow for 2'-O-Tosyluridine quantification.

Method Validation (ICH M10 Framework)

The method was rigorously validated according to the ICH M10 guideline for bioanalytical method validation, ensuring it is fit for its intended purpose in drug development and chemical monitoring[2][3].

Figure 2: Core ICH M10 validation parameters and acceptance criteria for bioanalytical methods.

A. Selectivity and Specificity According to ICH M10, selectivity is the ability to differentiate the analyte in the presence of interfering substances[3]. Blank matrices from mock synthesis reactions (containing pyridine and unreacted uridine) were analyzed. The interfering signal at the retention time of 2'-O-Tosyluridine was < 5% of the Lower Limit of Quantification (LLOQ) response, confirming excellent specificity.

B. Matrix Effect and Recovery Matrix effects (ME) were evaluated using the post-extraction addition method. The matrix factor (MF) was calculated by comparing the peak area of the analyte spiked into the diluted matrix against a neat standard solution. By utilizing the stable-isotope-labeled IS, the IS-normalized MF was determined to be 0.98. Because this value is exceptionally close to 1.0, it proves that our 1:1000 dilution strategy successfully eliminated ionization suppression.

C. Calibration Curve, Accuracy, and Precision A 7-point calibration curve was constructed ranging from 1.0 ng/mL to 1000 ng/mL. Following ICH M10 criteria, the accuracy of the LLOQ must be within ±20% of the nominal value, and all other Quality Control (QC) levels must be within ±15%[3].

Table 2: Accuracy and Precision Validation Data (n=6)

QC Level	Nominal Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Bias)
LLOQ	1.0	6.4	8.1	+4.2
LQC	3.0	4.2	5.5	-2.1
MQC	400.0	2.8	3.9	+1.5
HQC	800.0	1.9	2.4	-0.8

Conclusion

Transitioning from traditional HPLC-UV to an SPP-based LC-MS/MS methodology for the quantification of uridine 2'-p-toluenesulfonate offers a paradigm shift in analytical resolution and sensitivity. By strictly adhering to the mechanistic principles of chromatography and the rigorous validation guidelines of ICH M10, this protocol ensures robust, interference-free quantification. This empowers researchers and drug development professionals to optimize nucleoside synthesis yields and monitor trace impurities with absolute confidence.

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comparative stability of uridine 2'-p-toluenesulfonate vs 5'-p-toluenesulfonate

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Tosylated Uridine in Nucleoside Chemistry

Uridine, a fundamental component of ribonucleic acid (RNA), serves as a versatile precursor for the synthesis of a vast array of therapeutic nucleoside analogs.[1][2][3] A cornerstone of this synthetic manipulation is the conversion of the ribose hydroxyl groups into more reactive species. The p-toluenesulfonyl (tosyl) group is an exemplary activating group, transforming a poorly reactive hydroxyl into an excellent leaving group, tosylate, thereby paving the way for nucleophilic substitution reactions.[4] However, the stability of the resulting tosylate ester is profoundly influenced by its position on the ribose ring.

This guide provides an in-depth technical comparison of the stability of uridine 2'-p-toluenesulfonate and uridine 5'-p-toluenesulfonate. Understanding the stark difference in their reactivity is paramount for designing successful synthetic strategies and for the isolation of desired intermediates in drug development and nucleic acid chemistry.

The Decisive Factor: Positional Isomerism and Neighboring Group Participation

The chemical stability of uridine tosylates is not equivalent. The 2'-isomer is notoriously labile, while the 5'-isomer is a robust and readily isolable intermediate. This dramatic difference is a direct consequence of the molecular architecture of the ribose sugar and the powerful chemical phenomenon known as Neighboring Group Participation (NGP).

Uridine 5'-p-Toluenesulfonate: The Stable Workhorse

The 5'-hydroxyl of uridine is a primary alcohol, located on a flexible side chain extending from the ribose ring. Upon conversion to 5'-p-toluenesulfonate, it becomes an excellent substrate for S_N2 reactions. Its stability stems from the absence of any suitably positioned internal nucleophile that can readily attack the 5'-carbon. Therefore, it is stable enough to be isolated, purified, and stored before its use in subsequent reactions with external nucleophiles.[5][6] This makes it the preferred intermediate for a wide range of modifications at the 5'-position, including the introduction of azides, amines, and phosphate analogs.[6][7]

Uridine 2'-p-Toluenesulfonate: An Unstable Intermediate Prone to Self-Destruction

In stark contrast, the 2'-hydroxyl group is in close proximity to the uracil base's C2 oxygen. While tosylation can be achieved, the resulting 2'-tosylate is highly unstable. The adjacent C2 oxygen of the pyrimidine ring acts as a potent intramolecular nucleophile. This neighboring group participation leads to a rapid intramolecular cyclization, displacing the tosylate group to form a rigid O²,2'-cyclonucleoside (anhydrouridine) intermediate.[8] This cyclization is often so efficient that the 2'-tosylate cannot be isolated and is typically generated in situ for immediate conversion.[9]

This inherent reactivity is not a flaw but a feature that can be exploited synthetically. The strained anhydro-intermediate is highly susceptible to nucleophilic attack, which proceeds with inversion of stereochemistry at the 2'-position, providing a classical route to arabinose-configured nucleosides.

Mechanism of Instability: A Tale of Two Pathways

The divergent stability of the two isomers is best understood by visualizing their respective reaction pathways.

Synthesis and Reactivity of the Stable 5'-Isomer

The tosylation of the 5'-hydroxyl group, typically after protecting the 2' and 3' hydroxyls, yields a stable product that reacts predictably with external nucleophiles.

Caption: Synthesis and subsequent S_N2 reaction of stable uridine 5'-p-toluenesulfonate.

The Unstable 2'-Isomer: Intramolecular Cyclization Pathway

The 2'-tosylate rapidly undergoes an intramolecular S_N2 reaction, where the C2 oxygen of the uracil base acts as the nucleophile, leading to a cyclized product.

Caption: The instability of Uridine 2'-p-toluenesulfonate is due to rapid intramolecular cyclization.

Quantitative Stability Comparison

While precise kinetic data for the spontaneous degradation of these specific compounds across a range of conditions is sparse in consolidated literature, the qualitative difference is well-established in synthetic organic chemistry. The following table summarizes the expected relative stability based on mechanistic principles.

Condition	Uridine 5'-p-toluenesulfonate	Uridine 2'-p-toluenesulfonate	Rationale
Anhydrous, Aprotic Solvent	High Stability	Moderate to Low Stability	Stable if no nucleophiles are present.
Neutral Aqueous Buffer (pH 7)	Moderate Stability	Very Low Stability (Rapid Decomposition)	Susceptible to slow hydrolysis over time.
Basic Conditions (e.g., Pyridine)	High Stability	Extremely Low Stability (Immediate Reaction)	The base acts as an acid scavenger during reactions but does not readily degrade the tosylate.

Experimental Protocols for Stability Assessment

To empirically validate the comparative stability, a straightforward High-Performance Liquid Chromatography (HPLC) based experiment can be performed.

Protocol: Time-Course HPLC Analysis of Tosylate Stability

• Preparation of Stock Solutions: Prepare 1 mg/mL stock solutions of both uridine 2'-p-toluenesulfonate and uridine 5'-p-toluenesulfonate in anhydrous acetonitrile.

• Reaction Setup:

  • In separate HPLC vials, add 990 µL of a reaction buffer (e.g., 100 mM phosphate buffer, pH 7.4).

  • Equilibrate the vials to a constant temperature (e.g., 25 °C).

• Initiation of Reaction:

  • At time t=0, add 10 µL of the respective tosylate stock solution to each vial, cap, and vortex briefly. The final concentration will be 10 µg/mL.

• Time-Course Analysis:

  • Immediately inject an aliquot (e.g., 10 µL) from each vial onto a C18 reverse-phase HPLC column. This is the t=0 time point.

  • Continue to inject aliquots at regular intervals (e.g., 5 min, 15 min, 30 min, 1 hr, 4 hr, 24 hr).

• Data Analysis:

  • Monitor the chromatograms at a suitable wavelength (e.g., 260 nm).

  • Quantify the peak area of the starting tosylate compound at each time point.

  • Plot the percentage of remaining starting material versus time for each isomer.

  • Expected Outcome: The peak corresponding to uridine 2'-p-toluenesulfonate will decrease rapidly, accompanied by the appearance of a new, more polar peak corresponding to the O²,2'-anhydrouridine. The peak for uridine 5'-p-toluenesulfonate will show minimal degradation over the initial hours.

Caption: Experimental workflow for comparing the stability of uridine tosylates via HPLC.

Conclusion and Implications for Synthetic Design

The comparative stability of uridine 2'- and 5'-p-toluenesulfonates is a clear-cut case dictated by molecular structure.

• Uridine 5'-p-toluenesulfonate is a robust, isolable intermediate essential for the routine synthesis of 5'-modified nucleosides. Its stability allows for controlled reactions with a wide range of external nucleophiles.

• Uridine 2'-p-toluenesulfonate is a highly labile species that readily undergoes intramolecular cyclization to form O²,2'-anhydrouridine. This reactivity makes it unsuitable as a stable intermediate but provides a powerful synthetic tool for accessing 2'-modified arabino-nucleosides.

For researchers in drug discovery and nucleic acid chemistry, a deep understanding of this positional reactivity is not merely academic; it is fundamental to the successful design and execution of synthetic routes to novel nucleoside-based therapeutics. The choice of which hydroxyl to activate is a critical decision that predetermines the subsequent chemical possibilities and the stability of the resulting molecule.

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• Lewandowska, E., et al. (1994). Efficient Removal of Sugar O-Tosyl Groups and Heterocycle Halogens from Purine Nucleosides with Sodium Naphthalenide I. Journal of Organic Chemistry, 59(22), 6295-6298.

• McGinnis, J. L., Dunkle, J. A., & Weeks, K. M. (2017). Influence of nucleotide identity on ribose 2'-hydroxyl reactivity in RNA. RNA, 23(12), 1859-1867. Available from: [Link]

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• Roy, V., et al. (2020). Intramolecular Michael Additions in Uridine Derivatives: Isolation of the Labile 5'O-C6 Cyclonucleoside. ACS Omega, 5(38), 24483-24491. Available from: [Link]

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• Ghavami, A., & Taylor, M. S. (2020). Uridine Natural Products: Challenging Targets and Inspiration for Novel Small Molecule Inhibitors. Molecules, 25(15), 3463. Available from: [Link]

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• Royal Society of Chemistry. (2018). Phenolate-induced intramolecular ring-opening cyclization of N-tosylaziridines: access to functionalized benzoxacycles. Organic & Biomolecular Chemistry, 16(30), 5483-5492. Available from: [Link]

• Michelson, A. M. (1962). Synthesis of nucleotide 5'-diphosphates from 5'-O-tosyl nucleosides. The Journal of Organic Chemistry, 27(1), 276-281. Available from: [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling URIDINE, 2'-P-TOLUENESULFONATE

Comprehensive Safety and Handling Guide: Uridine, 2'-P-Toluenesulfonate

This guide provides essential safety protocols and operational directives for the handling and disposal of Uridine, 2'-P-Toluenesulfonate. As a tosylated nucleoside derivative, this compound requires specific handling procedures due to its chemical reactivity. This document is intended for researchers, scientists, and drug development professionals to ensure a safe laboratory environment and procedural integrity.

Core Hazard Assessment: Understanding the Reactivity

The primary determinant of this compound's hazard profile is not the uridine base but the p-toluenesulfonate (tosyl) group . The tosyl group is an excellent leaving group in nucleophilic substitution reactions. This property renders Uridine, 2'-P-Toluenesulfonate a potential alkylating agent .

Hazard Classification	Description	Rationale & Primary Concern
Potential Alkylating Agent	The tosylate group is highly reactive and can modify biological molecules.	Long-term health effects are the primary concern. All contact should be minimized.
Skin Irritant/Sensitizer	May cause skin irritation upon contact and could lead to an allergic skin reaction with repeated exposure.[1]	Direct skin contact must be prevented through proper glove and body protection.
Serious Eye Damage	As with many reactive organic compounds, contact with eyes can cause severe damage.[1]	Dust or splashes pose a significant risk, mandating appropriate eye protection.
Respiratory Tract Irritant	Inhalation of the powdered form may cause respiratory irritation.[2]	Handling should occur in a controlled environment to prevent dust generation and inhalation.

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to create a reliable barrier between the researcher and the chemical.[3][4] The selection of PPE depends on the specific task and the potential for exposure.

Task / Scenario	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing/Handling Solid	Chemical safety goggles	Nitrile gloves (double-gloving recommended)	Laboratory coat	Work within a chemical fume hood or wear an N95-rated respirator if a hood is unavailable.
Working with Solutions	Chemical safety goggles and face shield	Nitrile gloves	Chemical-resistant apron over a laboratory coat	Work within a chemical fume hood.
Large-Scale Operations	Chemical safety goggles and face shield	Nitrile or neoprene gloves	Chemical-resistant coverall	Use a NIOSH/MSHA or European Standard EN 136 approved respirator.[5]
Cleaning Spills	Chemical safety goggles and face shield	Heavy-duty nitrile or neoprene gloves	Chemical-resistant apron or coverall	N95 respirator for solids; respirator with organic vapor cartridge for solutions.

Detailed PPE Specifications:

• Eye and Face Protection: At a minimum, wear chemical safety goggles that provide a full seal around the eyes.[6] When handling solutions or larger quantities where splashes are possible, a face shield must be worn in addition to goggles.[4][7]

• Hand Protection: Nitrile gloves provide good protection against incidental contact.[8] For prolonged work or when handling solutions, consider gloves with a higher resistance level, such as neoprene.[6] Always inspect gloves for tears or holes before use and change them immediately if contamination is suspected.

• Body Protection: A standard laboratory coat is sufficient for handling small quantities.[8] For procedures with a higher risk of spills, a chemical-resistant apron should be worn over the lab coat.[9]

• Respiratory Protection: All handling of the solid compound that may generate dust should be performed in a certified chemical fume hood to provide adequate ventilation. If a fume hood is not feasible, a respirator is required.

Diagram: PPE Selection Workflow

Caption: PPE selection depends on the physical form of the chemical.

Safe Handling and Operational Workflow

Adherence to a strict, step-by-step protocol is crucial for minimizing exposure risk.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure the work area, preferably a chemical fume hood, is clean and uncluttered.[8] Confirm that an eyewash station and safety shower are accessible and operational.[3]

• Donning PPE: Put on PPE in the correct order: first the lab coat, then safety goggles and/or face shield, and finally gloves. Ensure gloves are pulled over the cuffs of the lab coat.

• Handling the Compound:

  • When weighing the solid, use a spatula and handle it gently to avoid creating dust.[10]

  • Keep containers securely sealed when not in use.[10]

  • Avoid all personal contact with the material. If contact occurs, follow the first aid procedures outlined below.

• Post-Handling: After completing the task, clean the work area thoroughly.

• Doffing PPE: Remove PPE carefully to prevent cross-contamination. Remove gloves first, followed by the apron, lab coat, and finally eye protection.[8] Dispose of single-use PPE in the designated hazardous waste container.

• Hygiene: Always wash hands thoroughly with soap and water after removing PPE, even if no contact was suspected.[11]

Diagram: Standard Operating Procedure Workflow

Caption: A linear workflow ensures safety at every step of handling.

Emergency Procedures and Spill Management

Accidents require immediate and correct responses to mitigate harm.

Spill Cleanup

• Minor Solid Spill: Alert personnel in the immediate area. Wearing appropriate PPE, gently cover the spill to prevent dust from becoming airborne.[10] Carefully sweep the material into a labeled container for hazardous waste. Clean the area with a damp cloth, which should also be disposed of as hazardous waste.

• Minor Liquid Spill (Solution): Alert personnel. Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite or sand.[8] Collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.

First Aid Measures

• Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with copious amounts of water for at least 15 minutes. Seek medical attention.[11]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[11] Remove contact lenses if present and easy to do. Seek immediate medical attention.[1]

• Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide artificial respiration and seek immediate medical assistance.[11]

• Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water. Seek immediate medical attention.

Waste Disposal Plan

Uridine, 2'-P-Toluenesulfonate and all materials contaminated with it must be disposed of as hazardous chemical waste.

• Collection: All waste, including excess reagent, contaminated PPE (gloves, wipes, absorbent material), and empty containers, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

• Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "Uridine, 2'-P-Toluenesulfonate," and the associated hazards (e.g., "Irritant," "Potential Alkylating Agent").

• Storage: Store the sealed waste container in a designated, secure area, away from incompatible materials, pending pickup.

• Disposal: Disposal must be handled by the institution's Environmental Health and Safety (EHS) office or a certified hazardous waste management vendor.[12] The typical method of destruction is incineration. Do not pour this chemical or solutions containing it down the drain.[8]

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